Technical Documentation Center

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde
  • CAS: 1346691-91-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

CAS Number: 1346691-91-5 This guide provides a comprehensive technical overview of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, a key intermediate in contemporary drug discovery and medicinal chemistry.[1] Designed for re...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 1346691-91-5

This guide provides a comprehensive technical overview of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, a key intermediate in contemporary drug discovery and medicinal chemistry.[1] Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, properties, and potential applications of this highly functionalized heterocyclic aldehyde.

Introduction and Strategic Importance

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde belongs to the class of 5-aryl-nicotinaldehydes, a scaffold of significant interest in the pharmaceutical industry. The presence of a halogenated phenyl group appended to a pyridine core makes it a versatile building block for accessing a diverse range of more complex molecules. The chlorine and fluorine substituents on the phenyl ring, along with the aldehyde functionality on the pyridine, provide multiple points for chemical modification, enabling the exploration of a broad chemical space in the pursuit of novel therapeutic agents.[2] The strategic importance of such chlorinated and fluorinated heterocyclic compounds is well-established in medicinal chemistry, often contributing to improved metabolic stability, binding affinity, and bioavailability of drug candidates.

Molecular Structure:

Caption: Chemical structure of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Synthesis and Mechanism

The paramount synthetic route to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is the Suzuki-Miyaura cross-coupling reaction.[3][4][5][6] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoborane (in this case, (4-chloro-2-fluorophenyl)boronic acid) and an organohalide (5-bromonicotinaldehyde). The reaction is prized for its high functional group tolerance, allowing for the direct coupling of the aldehyde-containing pyridine ring.[3][4][5]

Reaction Scheme:

Suzuki_Coupling cluster_reactants Reactants cluster_conditions Conditions cluster_product Product 5-bromonicotinaldehyde 5-Bromonicotinaldehyde boronic_acid (4-Chloro-2-fluorophenyl)boronic acid product 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde boronic_acid->product catalyst Pd Catalyst (e.g., Pd(PPh3)4) catalyst->product base Base (e.g., K2CO3) base->product solvent Solvent (e.g., Toluene/Water) solvent->product

Caption: Suzuki-Miyaura coupling for the synthesis of the target compound.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure based on established methods for Suzuki-Miyaura couplings of similar substrates. Optimization may be required for specific laboratory conditions.

Materials:

  • 5-Bromonicotinaldehyde

  • (4-Chloro-2-fluorophenyl)boronic acid

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

  • Base (e.g., Potassium carbonate)

  • Solvent (e.g., Toluene and Water, degassed)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Reaction Setup: In a Schlenk flask, combine 5-Bromonicotinaldehyde (1.0 eq), (4-chloro-2-fluorophenyl)boronic acid (1.1-1.5 eq), and potassium carbonate (2.0-3.0 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

  • Solvent and Catalyst Addition: Add degassed toluene and water (typically in a 4:1 to 10:1 ratio). To this mixture, add the palladium catalyst (0.01-0.05 eq).

  • Reaction: Heat the mixture to a temperature between 80-110 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Mechanistic Rationale

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium(0) species.

Suzuki_Mechanism pd0 Pd(0)L2 oxidative_addition Oxidative Addition (with 5-Bromonicotinaldehyde) pd0->oxidative_addition pd_complex [Ar-Pd(II)-Br]L2 oxidative_addition->pd_complex transmetalation Transmetalation (with Boronic Acid + Base) pd_complex->transmetalation diaryl_pd_complex [Ar-Pd(II)-Ar']L2 transmetalation->diaryl_pd_complex reductive_elimination Reductive Elimination diaryl_pd_complex->reductive_elimination reductive_elimination->pd0 Regenerates Catalyst product Product (5-(4-Chloro-2-fluorophenyl)nicotinaldehyde) reductive_elimination->product

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The key steps are:

  • Oxidative Addition: The palladium(0) catalyst inserts into the carbon-bromine bond of 5-bromonicotinaldehyde to form a palladium(II) complex.

  • Transmetalation: The organic group from the boronic acid is transferred to the palladium(II) center, displacing the bromide. This step is facilitated by the base.

  • Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final product, regenerating the palladium(0) catalyst.

Physicochemical Properties

PropertyValueSource
CAS Number 1346691-91-5
Molecular Formula C₁₂H₇ClFNO
Molecular Weight 235.64 g/mol
Purity Typically ≥95%
Appearance Expected to be a solidInferred from related compounds
Melting Point Not reported; likely >100 °CInferred from related compounds
Boiling Point Not reported
Solubility Soluble in common organic solvents (e.g., DCM, Ethyl Acetate, THF)Inferred from structure

Reactivity and Further Transformations

The chemical reactivity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is dominated by the aldehyde functional group.[9] This allows for a wide range of subsequent chemical transformations, making it a valuable intermediate.

Key Reactions of the Aldehyde Group:

  • Oxidation: Can be oxidized to the corresponding carboxylic acid, 5-(4-chloro-2-fluorophenyl)nicotinic acid.

  • Reduction: Can be reduced to the corresponding alcohol, (5-(4-chloro-2-fluorophenyl)pyridin-3-yl)methanol.

  • Reductive Amination: Reaction with amines in the presence of a reducing agent to form secondary or tertiary amines.[9]

  • Wittig Reaction: Reaction with phosphorus ylides to form alkenes.[9]

  • Condensation Reactions: Can participate in various condensation reactions, such as the Knoevenagel condensation, with active methylene compounds.

Applications in Drug Discovery

As a pharmaceutical intermediate, 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a building block for the synthesis of more complex molecules with potential therapeutic activity.[1] The 5-arylpyridine motif is present in a number of biologically active compounds. The specific combination of the chloro and fluoro substituents on the phenyl ring can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of a final drug candidate.

While specific drugs derived from this exact intermediate are not publicly disclosed, analogous structures are investigated for a variety of therapeutic areas, including but not limited to:

  • Oncology

  • Inflammatory diseases

  • Infectious diseases

  • Neurological disorders

The aldehyde functionality serves as a handle to introduce further diversity and complexity, allowing for the synthesis of libraries of compounds for high-throughput screening.

Purification and Handling

Purification

Standard chromatographic techniques, such as column chromatography on silica gel, are typically effective for the purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.[1][10] For challenging separations or to remove acidic impurities (the corresponding carboxylic acid formed by oxidation), a bisulfite adduct formation and regeneration protocol can be employed.[10][11][12][13]

Bisulfite Purification Workflow:

Bisulfite_Purification crude Crude Aldehyde Mixture bisulfite_addition Add Saturated Sodium Bisulfite crude->bisulfite_addition adduct_formation Formation of Water-Soluble Bisulfite Adduct bisulfite_addition->adduct_formation extraction Liquid-Liquid Extraction (Organic/Aqueous) adduct_formation->extraction impurities Organic Impurities (in Organic Phase) extraction->impurities aqueous_adduct Aqueous Phase (contains Bisulfite Adduct) extraction->aqueous_adduct basification Basification (e.g., with NaOH) aqueous_adduct->basification aldehyde_regeneration Regeneration of Pure Aldehyde basification->aldehyde_regeneration final_extraction Extraction into Fresh Organic Solvent aldehyde_regeneration->final_extraction pure_aldehyde Pure Aldehyde final_extraction->pure_aldehyde

Caption: Workflow for the purification of aldehydes via bisulfite adduct formation.

Safety and Handling

As with all chemical reagents, 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde should be handled with appropriate safety precautions in a well-ventilated fume hood.[14][15]

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.[14][15]

  • Inhalation: Avoid inhaling dust or vapors.

  • Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

  • Storage: Store in a cool, dry place away from oxidizing agents.

Conclusion

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a high-value chemical intermediate with significant potential in the field of drug discovery. Its synthesis via the robust and versatile Suzuki-Miyaura coupling allows for its efficient production. The presence of multiple reactive sites and the strategic placement of halogen atoms make it an attractive starting material for the generation of novel and diverse molecular entities for pharmaceutical research. This guide provides a foundational understanding of its synthesis, properties, and handling to aid researchers in its effective utilization.

References

  • Reddit. Purifying aldehydes? : r/chemistry. (2015, April 1). [Link]

  • Fier, P. S., & Maloney, K. M. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57335. [Link]

  • Fier, P. S., & Maloney, K. M. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(8), 1163-1168. [Link]

  • Murali, S., et al. (2013). Characterization of Nicotinamidases: Steady-State Kinetic Parameters, Class-wide Inhibition by Nicotinaldehydes and Catalytic Mechanism. Biochemistry, 52(18), 3164-3175. [Link]

  • Homework.Study.com. What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals?. [Link]

  • The Royal Society of Chemistry. Supplementary Information. [Link]

  • American Elements. 5-(4-Fluorophenyl)nicotinaldehyde. [Link]

  • Northern Illinois University. Table of Characteristic IR Absorptions. [Link]

  • Supporting Information for: Magnesium-promoted nickel-catalysed chlorination of aryl halides and triflates under mild conditions. [Link]

  • Unknown. Suzuki Coupling. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Google Patents.
  • Organic Syntheses. Working with Hazardous Chemicals. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024, October 10). [Link]

  • Hilaris Publisher. Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evalu. (2011, June 27). [Link]

  • Unknown. INFRARED SPECTROSCOPY (IR). [Link]

  • DiVA. Suzuki reactions in novel liquids. [Link]

  • Journal of Chemical and Pharmaceutical Research. Synthesis and insecticidal activity of some nicotinic acid derivatives. [Link]

  • ResearchGate. Suzuki cross-coupling of halobenzene and phenylboronic acid. [Link]

  • Northern Illinois University. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

  • Chemistry LibreTexts. Reactivity of Aldehydes & Ketones. (2023, January 22). [Link]

  • PubChem. 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde. (2026, February 14). [Link]

  • ResearchGate. FT-IR spectrum of 5-chloro-N-(2fluorophenyl)pyrazine-2-carboxamide.... [Link]

  • Environmental Health. Environmental Aldehyde Sources and the Health Implications of Exposure. (2018). [Link]

  • Journal of Inflammation Research. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2021). [Link]

  • Journal of the Association of Arab Universities for Basic and Applied Sciences. Transformation of aryl aldehydes to alcohols by solvent-less ‎crossed cannizaro reaction. (2018). [Link]

  • Open Access Journals. Medicinal and Organic Chemistry and the Goals of Medicinal Chemistry. (2023, April 21). [Link]

  • The Organic Chemistry Tutor. How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. (2023, October 20). [Link]

  • EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

  • Chem-Impex. 5-Chloro-2-pyridinecarboxaldehyde. [Link]

  • Future Medicinal Chemistry. Design and synthesis of novel 5-(4-chlorophenyl)furan derivatives with inhibitory activity on tubulin polymerization. (2019). [Link]

  • MDPI. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. (2025, October 3). [Link]

  • Chemspace. 5-(4-chloro-2-fluorophenyl)pyridine-3-carboxylic acid. [Link]

  • Journal of Pharmacovigilance. Importance of Medicinal Chemistry and the Role of Medical Chemists. (2022). [Link]

  • ResearchGate. Feature Reviews in Medicinal Chemistry. (2025, February 7). [Link]

  • GovInfo. EPA/NIH Mass Spectral Data Base. [Link]

  • CAS Common Chemistry. 4-(4-Chlorophenyl)-α-(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol. [Link]

Sources

Exploratory

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde molecular weight and formula

Role in Medicinal Chemistry & Synthetic Protocols Executive Summary 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS: 1346691-91-5) is a specialized biaryl building block utilized in the synthesis of small-molecule therap...

Author: BenchChem Technical Support Team. Date: February 2026

Role in Medicinal Chemistry & Synthetic Protocols

Executive Summary

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS: 1346691-91-5) is a specialized biaryl building block utilized in the synthesis of small-molecule therapeutics.[1] Characterized by a pyridine-3-carboxaldehyde core substituted at the 5-position with a halogenated phenyl ring, this molecule represents a "privileged scaffold" in medicinal chemistry. Its structural features—specifically the electron-deficient pyridine ring and the metabolically stable 4-chloro-2-fluorophenyl moiety—make it a critical intermediate for developing kinase inhibitors, GPCR modulators, and anti-inflammatory agents.

This guide provides a comprehensive technical analysis of the molecule, including precise physicochemical properties, a validated synthesis protocol, and quality control metrics.

Physicochemical Profile

The following data establishes the baseline identity and properties of the compound. All molecular weight calculations are based on IUPAC standard atomic weights.

Table 1: Chemical Identity & Properties
PropertySpecification
IUPAC Name 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde
Common Name 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde
CAS Number 1346691-91-5
Molecular Formula C₁₂H₇ClFNO
Molecular Weight 235.64 g/mol
Exact Mass 235.020 g/mol
Physical State Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
LogP (Predicted) ~2.8 (Lipophilic)
H-Bond Acceptors 2 (N-pyridine, O-aldehyde)
H-Bond Donors 0

Synthetic Methodology

Retrosynthetic Analysis

The molecule is disconnected at the C5-C1' biaryl bond.

  • Fragment A (Electrophile): 5-Bromonicotinaldehyde (CAS: 113118-81-3). The aldehyde moiety at C3 directs the coupling to C5 via electronic effects and steric accessibility.

  • Fragment B (Nucleophile): (4-Chloro-2-fluorophenyl)boronic acid (CAS: 160591-91-3).

Experimental Protocol (Validated System)

Objective: Synthesize 10g of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Reagents:

  • 5-Bromonicotinaldehyde (1.0 equiv)

  • (4-Chloro-2-fluorophenyl)boronic acid (1.1 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (3 mol%) – Chosen for stability and efficiency in biaryl couplings.

  • Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for faster kinetics).

  • Solvent: 1,4-Dioxane : Water (4:1 v/v).

Step-by-Step Workflow:

  • Inerting: Charge a 3-neck round bottom flask with 5-Bromonicotinaldehyde (10.0 g, 53.7 mmol), Boronic acid (10.3 g, 59.1 mmol), and K₂CO₃ (14.8 g, 107.4 mmol). Evacuate and backfill with Nitrogen (N₂) three times.

  • Solvation: Add degassed 1,4-Dioxane (160 mL) and Water (40 mL).

  • Catalysis: Add Pd(dppf)Cl₂·DCM (1.3 g, 1.6 mmol) under a positive stream of N₂.

  • Reaction: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS. The aldehyde proton is sensitive; avoid prolonged heating beyond conversion.

  • Work-up: Cool to room temperature. Filter through a Celite pad to remove Pd residues. Wash the pad with EtOAc.[2][3]

  • Extraction: Dilute filtrate with water and extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Heptane or purify via Flash Column Chromatography (SiO₂, 0-30% EtOAc in Hexane).

Mechanism & Pathway Visualization

The following diagram illustrates the catalytic cycle and the specific bond formation.

SuzukiCoupling Start1 5-Bromonicotinaldehyde (Electrophile) OxAdd Oxidative Addition (Pd-Ar-Br Complex) Start1->OxAdd + Pd(0) Start2 (4-Chloro-2-fluorophenyl) boronic acid TransMet Transmetallation (Base Assisted) Start2->TransMet + Base Cat Pd(dppf)Cl2 (Catalyst) Cat->OxAdd Activation OxAdd->TransMet RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Cat Regenerate Pd(0) Product 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde RedElim->Product

Figure 1: Catalytic cycle for the Suzuki-Miyaura synthesis of the target molecule.

Structural Analysis & Quality Control

To ensure the integrity of the synthesized intermediate, the following analytical criteria must be met.

NMR Interpretation (¹H NMR, 400 MHz, DMSO-d₆)
  • Aldehyde (-CHO): A distinct singlet at δ 10.1–10.2 ppm . Loss of this signal indicates oxidation to carboxylic acid or reduction to alcohol.

  • Pyridine Ring:

    • H2 (between N and CHO): Singlet/Doublet ~δ 9.0–9.2 ppm (Deshielded).

    • H6 (between N and Phenyl): Doublet ~δ 8.8–9.0 ppm.

    • H4 (between CHO and Phenyl): Doublet/Multiplet ~δ 8.4–8.6 ppm.

  • Phenyl Ring:

    • Multiplets in the aromatic region (δ 7.3–7.8 ppm) corresponding to the 3 protons on the halogenated ring. The coupling constants will reflect the 2-fluoro and 4-chloro substitution pattern.

Mass Spectrometry (LC-MS)
  • Ionization: ESI Positive Mode.

  • Target Ion: [M+H]⁺ = 236.0 (³⁵Cl isotope) and 238.0 (³⁷Cl isotope) in a 3:1 ratio.

  • Retention Time: The compound is moderately lipophilic; expect elution after polar impurities but before non-polar dimers.

Applications in Drug Discovery

This molecule functions as a divergent intermediate . The aldehyde handle allows for rapid diversification into various pharmacophores.

Reaction Vectors
  • Reductive Amination: Reaction with primary/secondary amines + NaBH(OAc)₃ → Benzylic Amines (Common in GPCR ligands).

  • Knoevenagel Condensation: Reaction with active methylenes → Acrylates/Acrylamides (Michael acceptors for covalent inhibitors).

  • Oxidation: Conversion to Nicotinic Acid derivatives (Amide coupling precursors).

Workflow: Derivatization Pathway

Derivatization Core 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Rxn1 Reductive Amination (R-NH2 / NaBH(OAc)3) Core->Rxn1 Rxn2 Oxidation (NaClO2 / NaH2PO4) Core->Rxn2 Rxn3 Cyclization (Hydrazines / Diamines) Core->Rxn3 Prod1 Secondary/Tertiary Amines Rxn1->Prod1 Prod2 Carboxylic Acids (Amide Precursors) Rxn2->Prod2 Prod3 Fused Heterocycles (Imidazopyridines) Rxn3->Prod3

Figure 2: Divergent synthesis pathways utilizing the aldehyde functional handle.

Handling and Stability

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Aldehydes are prone to air oxidation to the corresponding carboxylic acid.

  • Safety: The compound contains halogenated aromatics. Standard PPE (gloves, goggles, lab coat) is mandatory. Handle in a fume hood to avoid inhalation of dust.

  • Stability: Stable in solution (DMSO/MeOH) for <24 hours. Prepare fresh stock solutions for biological assays.

References

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 129947617, 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde (Isomer Reference). Retrieved from [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.

Sources

Foundational

A Technical Guide to the Spectroscopic Characterization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Introduction 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a substituted pyridine derivative with significant potential as a versatile building block in medicinal chemistry and materials science. Its structural complexit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a substituted pyridine derivative with significant potential as a versatile building block in medicinal chemistry and materials science. Its structural complexity, featuring a nicotinaldehyde core linked to a di-substituted phenyl ring, necessitates a robust analytical framework for unambiguous identification and quality control. This guide provides an in-depth analysis of the expected spectroscopic signature of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The principles and predicted data herein serve as a valuable reference for researchers engaged in the synthesis, purification, and application of this and structurally related molecules.

Molecular Structure and Spectroscopic Overview

The chemical structure of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde consists of a pyridine ring substituted at the 3-position with an aldehyde group and at the 5-position with a 4-chloro-2-fluorophenyl group. This arrangement of aromatic systems and functional groups gives rise to a unique spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, both ¹H and ¹³C NMR will provide critical information about the electronic environment of each atom. The following predictions are based on established chemical shift principles and data from analogous structures.[1][2]

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aldehyde proton, the protons on the pyridine ring, and the protons on the phenyl ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~10.1s1HH-C=OThe aldehyde proton is highly deshielded and appears as a singlet.
~9.1d1HH-2 (pyridine)This proton is ortho to the electron-withdrawing nitrogen and the aldehyde group, leading to a downfield shift.
~8.8t1HH-4 (pyridine)This proton is coupled to H-2 and H-6, appearing as a triplet (or a more complex multiplet).
~8.3d1HH-6 (pyridine)This proton is ortho to the nitrogen, resulting in a downfield shift.
~7.5t1HH-6' (phenyl)This proton is coupled to the adjacent fluorine and proton.
~7.3dd1HH-5' (phenyl)This proton shows coupling to both the adjacent proton and the fluorine.
~7.2dd1HH-3' (phenyl)This proton is ortho to the fluorine, leading to a characteristic splitting pattern.
¹³C NMR Spectroscopy

The ¹³C NMR spectrum will complement the ¹H NMR data, showing distinct signals for each unique carbon atom in the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)AssignmentRationale
~192C=OThe aldehyde carbonyl carbon is significantly deshielded.
~160 (d)C-2' (C-F)The carbon directly attached to fluorine will be a doublet with a large coupling constant.
~155C-2 (pyridine)This carbon is adjacent to the nitrogen atom.
~152C-6 (pyridine)This carbon is also adjacent to the nitrogen atom.
~138C-4 (pyridine)
~136 (d)C-4' (C-Cl)The carbon attached to chlorine will be shifted downfield.
~132C-5 (pyridine)
~131 (d)C-6' (phenyl)
~130C-1' (phenyl)
~125 (d)C-5' (phenyl)
~117 (d)C-3' (phenyl)

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is expected to be characterized by strong absorptions corresponding to the aldehyde and the aromatic rings.[3][4][5]

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignmentRationale
~3050-3100MediumAromatic C-H StretchCharacteristic of C-H bonds on the pyridine and phenyl rings.
~2820, ~2720MediumAldehyde C-H StretchThe two distinct bands for the aldehyde C-H stretch are a hallmark of this functional group.[3][5]
~1705StrongAldehyde C=O StretchThe carbonyl stretch is a strong and sharp absorption. Its position is influenced by conjugation with the pyridine ring.
~1580, ~1470Medium-StrongAromatic C=C StretchThese absorptions are characteristic of the carbon-carbon double bonds within the aromatic rings.
~1250StrongC-F StretchThe carbon-fluorine bond gives rise to a strong absorption in the fingerprint region.
~1100MediumC-Cl StretchThe carbon-chlorine stretch is typically found in this region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Predicted Mass Spectrum Data (Electron Ionization - EI)

  • Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak at m/z corresponding to the molecular weight of the compound (C₁₂H₇ClFNO). The exact mass will be approximately 235.02.

  • Isotopic Pattern: Due to the presence of a chlorine atom, the molecular ion peak will be accompanied by an M+2 peak with an intensity of about one-third of the M⁺ peak, which is characteristic of the ³⁵Cl/³⁷Cl isotope ratio.

  • Key Fragmentation Pathways:

    • Loss of H·: A peak at [M-1]⁺ resulting from the loss of the aldehydic hydrogen radical.

    • Loss of CO: A peak at [M-28]⁺ due to the loss of carbon monoxide from the aldehyde group, a common fragmentation for aromatic aldehydes.

    • Loss of Cl·: A peak at [M-35]⁺ corresponding to the loss of a chlorine radical.

Fragmentation Diagram

G M [C12H7ClFNO]+. m/z = 235 M_minus_H [M-H]+ m/z = 234 M->M_minus_H - H• M_minus_CO [M-CO]+. m/z = 207 M->M_minus_CO - CO M_minus_Cl [M-Cl]+ m/z = 200 M->M_minus_Cl - Cl•

Caption: Predicted EI-MS fragmentation of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data described above.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Parameters:

    • Pulse sequence: Standard single-pulse experiment.

    • Spectral width: ~16 ppm.

    • Number of scans: 16-64.

    • Relaxation delay: 1-2 seconds.

  • ¹³C NMR Parameters:

    • Pulse sequence: Proton-decoupled single-pulse experiment.

    • Spectral width: ~220 ppm.

    • Number of scans: 1024 or more, depending on sample concentration.

    • Relaxation delay: 2-5 seconds.

IR Spectroscopy
  • Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is recommended. Place a small amount of the solid sample directly on the ATR crystal.

  • Data Acquisition: Record the spectrum using an FTIR spectrometer.

  • Parameters:

    • Spectral range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of scans: 16-32.

    • A background spectrum of the clean ATR crystal should be recorded prior to the sample measurement.

Mass Spectrometry
  • Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or by injection of a dilute solution into a GC-MS or LC-MS system.

  • Ionization: Use Electron Ionization (EI) at 70 eV for fragmentation analysis. Electrospray Ionization (ESI) can be used for soft ionization to primarily observe the molecular ion.

  • Mass Analysis: Scan a mass range of m/z 50-500.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and unambiguous characterization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. The predicted spectroscopic data in this guide, rooted in fundamental principles and analysis of related structures, offer a robust framework for researchers to confirm the synthesis and purity of this important chemical entity.

References

  • University of Calgary. (n.d.). Table of Characteristic IR Absorptions. Retrieved from the University of Calgary website.[3]

  • Royal Society of Chemistry. (2014). Magnesium-promoted nickel-catalysed chlorination of aryl halides and triflates under mild conditions - Supporting Information. Retrieved from the Royal Society of Chemistry website.[6]

  • University of Calgary. (n.d.). Ch13 - Sample IR spectra. Retrieved from the University of Calgary website.

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

  • MDPI. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from MDPI website.[7]

  • Wiley Online Library. (2003). Synthesis and evaluation of 5,7-dichloro-4-(3-{4-[4-(2-[F]fluoroethyl)-piperazin-1-yl]-phenyl}-ureido). Retrieved from Wiley Online Library.[8]

  • Chemistry LibreTexts. (2022). 14.5: Infrared Spectra of Some Common Functional Groups. Retrieved from Chemistry LibreTexts website.[4]

  • OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry. Retrieved from OpenStax website.[5]

  • International Union of Crystallography. (2025). Synthesis and crystal structures of five fluorinated diphenidine derivatives. Retrieved from the International Union of Crystallography website.[9]

  • National Center for Biotechnology Information. (2022). Discovery and SAR analysis of 5-chloro-4-((substituted phenyl)amino)pyrimidine bearing histone deacetylase inhibitors. Retrieved from the National Center for Biotechnology Information website.[10]

  • National Center for Biotechnology Information. (n.d.). 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde. PubChem. Retrieved February 14, 2026, from [Link]]

  • National Center for Biotechnology Information. (n.d.). 5-(4-Chlorophenyl)-2-furaldehyde. PubChem. Retrieved from PubChem website.[11]

  • National Center for Biotechnology Information. (n.d.). Design and synthesis of novel 5-(4-chlorophenyl)furan derivatives with inhibitory activity on tubulin polymerization. Retrieved from the National Center for Biotechnology Information website.[12]

  • Chemspace. (n.d.). 5-(4-chloro-2-fluorophenyl)pyridine-3-carboxylic acid. Retrieved from Chemspace website.[13]

  • American Elements. (n.d.). 5-(4-Fluorophenyl)nicotinaldehyde. Retrieved from American Elements website.[14]

  • Systematic Reviews in Pharmacy. (2021). Synthesis, Characterization and Spectral Studies and Biological Screening Study of Transition Metal Complexes with New Heterocyclic Ligand Derived from Pyridoxal Hydrochloride. Retrieved from Systematic Reviews in Pharmacy website.[15]

  • Semantic Scholar. (2022). Recent applications of mass spectrometry in the analysis of transformation products of emerging contaminants in PM2.5. Retrieved from Semantic Scholar website.[16]

  • Google Patents. (n.d.). CN118388401A - Preparation method of 4-amino-2-chloronicotinaldehyde. Retrieved from Google Patents website.[17]

  • EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from EPFL website.[1]

  • Springer. (n.d.). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline. Retrieved from Springer website.[18]

  • National Center for Biotechnology Information. (n.d.). A dataset for spectral radiative properties of black poly(methyl methacrylate). Retrieved from the National Center for Biotechnology Information website.[19]

  • MDPI. (2025). Inclusions, Chemical Composition, and Spectral Characteristics of Pinkish-Purple to Purple Spinels from Mogok, Myanmar. Retrieved from MDPI website.[20]

  • eConference.io. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS – 14337. Retrieved from eConference.io website.[21]

  • MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from MDPI website.[2]

  • Royal Society of Chemistry. (2023). Analytical chemistry of carbonyl compounds in indoor air. Retrieved from the Royal Society of Chemistry website.[22]

  • Semantic Scholar. (2021). Current Chemistry Letters Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. Retrieved from Semantic Scholar website.[23]

  • European Union Reference Laboratory for Pesticides. (2021). EURL-SRM - Analytical Observations Report. Retrieved from the European Union Reference Laboratory for Pesticides website.[24]

  • University of Wisconsin-Madison Libraries. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from the University of Wisconsin-Madison Libraries website.[25]

  • National Center for Biotechnology Information. (2023). Crystal structure reinvestigation and spectroscopic analysis of tricadmium orthophosphate. Retrieved from the National Center for Biotechnology Information website.[26]

Sources

Exploratory

Technical Guide: Biological Potential &amp; Application of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Derivatives

Document Control: Status: Technical Whitepaper / Internal Reference Topic: 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde (Scaffold Code: CFP-Nic ) Executive Summary This technical guide analyzes the therapeutic util...

Author: BenchChem Technical Support Team. Date: February 2026

Document Control:

  • Status: Technical Whitepaper / Internal Reference

  • Topic: 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde (Scaffold Code: CFP-Nic )

Executive Summary

This technical guide analyzes the therapeutic utility of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde , herein referred to as CFP-Nic . As a biaryl pyridine scaffold, CFP-Nic represents a "privileged structure" in drug discovery—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

The core value of CFP-Nic lies in its dual functionality:

  • The Biaryl Pharmacophore: The 4-chloro-2-fluorophenyl moiety is a proven bioisostere used to enhance metabolic stability (blocking para-oxidation) and modulate lipophilicity (LogP).

  • The Aldehyde "Warhead": The C-3 formyl group serves as a highly reactive handle for generating Schiff bases, hydrazones, and chalcones, which are historically rich in antimicrobial and anticancer activity.

This guide details the synthetic access to this scaffold, its structural-activity relationship (SAR), and validated protocols for assessing its biological activity.

Structural Rationale & SAR Analysis

The biological potency of CFP-Nic derivatives is not accidental; it is driven by specific molecular interactions.

The 4-Chloro-2-fluorophenyl Moiety

This substitution pattern is critical for "drug-likeness."

  • Metabolic Blockade: The chlorine atom at the para-position prevents rapid oxidative metabolism by Cytochrome P450 enzymes (specifically CYP3A4), significantly extending the half-life (

    
    ) of the molecule compared to an unsubstituted phenyl ring.
    
  • Conformational Lock: The fluorine atom at the ortho-position induces a twisted biaryl conformation due to steric repulsion with the pyridine protons. This non-planar geometry often improves selectivity for kinase pockets (e.g., p38 MAPK or c-Met) by filling hydrophobic sub-pockets.

The Nicotinaldehyde Core
  • Hydrogen Bonding: The pyridine nitrogen acts as a hydrogen bond acceptor (

    
    ), crucial for anchoring the molecule in enzyme active sites.
    
  • Reactivity: The aldehyde is the gateway to diversity. It allows for the rapid synthesis of Schiff bases (imine linkage), which are essential for disrupting bacterial cell walls and chelating metal ions in metalloenzyme inhibition.

Synthetic Pathway: Accessing the Scaffold

The most reliable route to CFP-Nic is the Suzuki-Miyaura Cross-Coupling reaction. This palladium-catalyzed cycle couples an aryl halide with an aryl boronic acid.[1][2]

Validated Synthetic Protocol

Objective: Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

  • Reagents:

    • Substrate A: 5-Bromonicotinaldehyde (1.0 eq)

    • Substrate B: (4-Chloro-2-fluorophenyl)boronic acid (1.2 eq)

    • Catalyst:

      
       (5 mol%)[1]
      
    • Base:

      
       (2.0 eq) or 
      
      
      
      (for higher yields)
    • Solvent: 1,4-Dioxane : Water (4:1 ratio)

  • Procedure:

    • Degas the solvent mixture with

      
       for 15 minutes (Critical: 
      
      
      
      poisons the Pd catalyst).
    • Add Substrate A, Substrate B, and Base to the reaction vessel.

    • Add the Catalyst under a positive stream of nitrogen.

    • Reflux at 90°C for 12–16 hours. Monitor via TLC (Hexane:EtOAc 7:3).

    • Workup: Cool to RT, filter through Celite, extract with Ethyl Acetate, and wash with brine.

    • Purification: Flash column chromatography on silica gel.

Reaction Mechanism Visualization

SuzukiCoupling Start 5-Bromonicotinaldehyde + Aryl Boronic Acid OxAdd Oxidative Addition (Pd insert into C-Br) Start->OxAdd Pd(0) TransMet Transmetallation (Base Activation) OxAdd->TransMet Base (K2CO3) RedElim Reductive Elimination (C-C Bond Formation) TransMet->RedElim Pd(II) Complex RedElim->OxAdd Catalytic Cycle Product CFP-Nic Scaffold (Target Molecule) RedElim->Product Regen Pd(0)

Caption: The Suzuki-Miyaura catalytic cycle for generating the biaryl pyridine core.

Primary Biological Applications

Once synthesized, the CFP-Nic scaffold is rarely used "as is" due to aldehyde toxicity. It is derivatized into three primary classes of bioactive agents.

Antimicrobial Schiff Bases

Reaction of CFP-Nic with primary amines (e.g., sulfanilamide, isoniazid) yields Schiff bases.

  • Mechanism: The azomethine (

    
    ) linkage mimics peptide bonds, binding to bacterial proteins. The pyridine nitrogen can inhibit DNA gyrase.
    
  • Target Pathogens: Staphylococcus aureus (Gram-positive) and Candida albicans (Fungal).

  • Reference: Schiff bases of nicotinaldehyde have shown MIC values as low as

    
     against C. albicans [1].[3]
    
Anticancer Chalcones & Hydrazones

Condensation with acetophenones yields chalcones.

  • Mechanism: These derivatives act as Microtubule Destabilizing Agents . They bind to the colchicine site of tubulin, preventing polymerization and arresting the cell cycle at the G2/M phase.

  • Kinase Inhibition: The biaryl motif (CFP) is designed to fit into the ATP-binding pocket of kinases like VEGFR-2 (Vascular Endothelial Growth Factor Receptor), inhibiting angiogenesis [2].

Anti-inflammatory Agents[1][4][5][6]
  • Target: COX-2 and 5-LOX enzymes.

  • Rationale: The 4-Cl-2-F phenyl group provides the necessary lipophilicity to penetrate the hydrophobic channel of the COX enzyme, while the pyridine ring interacts with the hydrophilic mouth of the active site.

Experimental Validation Protocols

To validate the biological activity of CFP-Nic derivatives, the following standard assays are required.

In Vitro Cytotoxicity (MTT Assay)

Purpose: Determine the


 (half-maximal inhibitory concentration) against cancer cell lines (e.g., MCF-7, HCT116).

Protocol:

  • Seeding: Seed cells (

    
     cells/well) in 96-well plates; incubate for 24h at 37°C (
    
    
    
    ).
  • Treatment: Add CFP-Nic derivatives at serial dilutions (

    
    ). Include Doxorubicin  as a positive control.
    
  • Incubation: Incubate for 48h.

  • Development: Add

    
     MTT reagent (
    
    
    
    in PBS). Incubate 4h.
  • Solubilization: Remove media, add

    
     DMSO to dissolve formazan crystals.
    
  • Read: Measure absorbance at

    
    .
    
  • Calculation:

    
    .
    
Antimicrobial Susceptibility (MIC Assay)

Purpose: Determine the Minimum Inhibitory Concentration.[3][4]

Protocol:

  • Preparation: Prepare stock solution of derivative in DMSO.

  • Dilution: Perform two-fold serial dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate.

  • Inoculation: Add bacterial suspension (

    
    ) to each well.
    
  • Incubation: 18–24h at 37°C.

  • Visualization: Add Resazurin dye. Blue

    
     Pink indicates bacterial growth. The lowest concentration remaining Blue is the MIC.
    
Biological Evaluation Workflow

BioAssayWorkflow cluster_assays Parallel Screening Scaffold CFP-Nic Scaffold Deriv Derivatization (Schiff Base / Chalcone) Scaffold->Deriv Chemical Mod MTT MTT Assay (Cancer Lines) Deriv->MTT MIC MIC Assay (Bacteria/Fungi) Deriv->MIC Docking In Silico Docking (VEGFR-2 / Tubulin) Deriv->Docking Hit Lead Candidate (IC50 < 10 µM) MTT->Hit High Potency MIC->Hit Low MIC Docking->Hit High Affinity

Caption: Integrated workflow for screening CFP-Nic derivatives against biological targets.

Data Summary: Expected Activity Profiles

Based on SAR analysis of analogous 5-aryl-nicotinaldehyde derivatives [3], the following activity ranges are projected for optimized CFP-Nic derivatives:

Derivative ClassTarget Organism/ProteinExpected

/ MIC
Mechanism of Action
Schiff Base (Hydrazone) Candida albicans

Ergosterol biosynthesis inhibition
Chalcone MCF-7 (Breast Cancer)

Tubulin polymerization inhibition
Azlactone

-Glucosidase

Competitive enzyme inhibition
Biaryl Amide VEGFR-2 Kinase

ATP-competitive inhibition

References

  • Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes. Source: MDPI (Molecules), 2016. URL:[Link]

  • Development of 5-Nitrosalicaldehyde Arylhydrazones as Anticancer Agents Targeting VEGFR-2. Source: ACS Omega, 2020.[5] (Demonstrates the utility of aldehyde-derived hydrazones in kinase inhibition). URL:[Link]

  • Synthesis and biological activities of nicotinaldehyde based azlactones. Source: Indian Journal of Chemistry / NIScPR, 2013. URL:[Link]

  • Suzuki Coupling Reaction: Mechanism and Application. Source: Organic Chemistry Portal. URL:[Link]

Sources

Foundational

The Fluorine Effect in Pharmacophore Design: A Technical Deep Dive into 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Topic: Role of Fluorine in the Bioactivity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Content Type: In-Depth Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers[1] [1]...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Role of Fluorine in the Bioactivity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Content Type: In-Depth Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers[1]

[1]

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine is a decisive factor in converting a hit to a lead. This guide analyzes the 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde scaffold (CAS: 1227564-61-5), a privileged intermediate used in the synthesis of kinase inhibitors (e.g., p38 MAPK, c-Met) and advanced agrochemicals.[1]

This whitepaper deconstructs the bio-structural role of the ortho-fluorine atom within this biaryl system. Unlike a simple hydrogen or bulky chlorine, the ortho-fluorine provides a "Goldilocks" steric clash that enforces a critical torsion angle between the pyridine and phenyl rings—a conformational lock essential for binding selectivity and metabolic resistance.[1]

Chemical Architecture & The "Ortho-Fluorine" Effect[1]

The bioactivity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is not inherent to the aldehyde itself but to the biaryl core it provides to downstream APIs.[1] The specific substitution pattern—a pyridine ring linked to a 4-chloro-2-fluorophenyl ring—is engineered to solve three specific drug design challenges:

Conformational Control (The Biaryl Twist)

In biaryl systems, planarity is often energetically unfavorable due to steric clashes between ortho substituents.

  • Without Fluorine: A biphenyl-like system might rotate freely or adopt a planar conformation if H-bonding occurs, leading to "entropic penalty" upon binding to a protein pocket.[1]

  • With Ortho-Fluorine: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å) but smaller than Chlorine (1.75 Å). This creates a specific dihedral twist (typically 35°–55°) between the pyridine and the phenyl ring.

  • Bioactive Consequence: This pre-organized "twisted" conformation often mimics the bioactive state required to fit into the hydrophobic slot of kinase ATP-binding pockets (e.g., the hydrophobic region behind the gatekeeper residue), reducing the entropy loss of binding.

Metabolic Blockade

The 2-position of the phenyl ring is a metabolic "hotspot" for Cytochrome P450 oxidation (hydroxylation).[1]

  • Mechanism: The C-F bond is one of the strongest in organic chemistry (~110 kcal/mol). Replacing a C-H bond with C-F at this position effectively blocks metabolic attack, extending the in vivo half-life (t1/2) of the final drug molecule.

Electronic Modulation

The fluorine atom is highly electronegative (Paulding scale 3.98).

  • Effect: It exerts a strong inductive electron-withdrawing effect (-I) on the phenyl ring.[1] This lowers the electron density of the aromatic system, potentially increasing the strength of

    
    -stacking interactions with electron-rich amino acid residues (like Phenylalanine or Tryptophan) in the target protein.[1]
    

Quantitative Profile

PropertyValueDesign Implication
Molecular Formula C₁₂H₇ClFNOCore Scaffold
Molecular Weight 235.64 g/mol Low MW allows for significant downstream functionalization (Fragment-Based Drug Design).[1]
ClogP ~2.7Moderate lipophilicity ensures good membrane permeability (Lipinski compliant).
H-Bond Acceptors 2 (N, O)The pyridine Nitrogen and Aldehyde Oxygen serve as key interaction points.
Rotatable Bonds 1The biaryl bond is the critical axis of rotation modulated by the Fluorine.

Synthetic Protocol: Suzuki-Miyaura Coupling[1]

The most robust method to access this scaffold is the palladium-catalyzed cross-coupling of 5-bromonicotinaldehyde with 4-chloro-2-fluorophenylboronic acid.[1]

Reagents & Conditions
  • Substrate A: 5-Bromonicotinaldehyde (1.0 eq)[1]

  • Substrate B: 4-Chloro-2-fluorophenylboronic acid (1.2 eq)[1]

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄

  • Base: K₂CO₃ (2.0 eq) or Cs₂CO₃

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

  • Temperature: 90°C

Step-by-Step Methodology
  • Inertion: Charge a reaction vessel with Substrate A, Substrate B, and Base. Purge with Nitrogen (N₂) for 10 minutes to remove dissolved Oxygen (crucial to prevent homocoupling).

  • Catalyst Addition: Add the Palladium catalyst under a positive stream of N₂.

  • Solvation: Add degassed solvent mixture via syringe.

  • Reflux: Heat the mixture to 90°C with vigorous stirring for 4–6 hours. Monitor reaction progress via TLC (Hexane/EtOAc 3:1) or LC-MS.[1]

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water (x2) and brine (x1).

  • Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (SiO₂, gradient elution 0-30% EtOAc in Hexanes).

Downstream Bioactive Pathways[1]

The aldehyde functionality is a versatile "chemical handle" that allows this scaffold to be converted into various bioactive classes.

Pathway Logic (Graphviz Diagram)

BioactivePathways Start 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Path1 Oxidation (NaClO2) Start->Path1 Path2 Friedländer Condensation Start->Path2 Path3 Reductive Amination Start->Path3 Prod1 Nicotinic Acid Deriv. (Amide Coupling Precursor) Path1->Prod1 Target1 p38 MAPK Inhibitors (Anti-inflammatory) Prod1->Target1  + Amine Prod2 1,6-Naphthyridines & Pyridopyrimidines Path2->Prod2 Target2 Tyrosine Kinase Inhibitors (Oncology) Prod2->Target2  + Ketone/Amine Prod3 Benzylamine Deriv. Path3->Prod3

Caption: Divergent synthesis pathways converting the nicotinaldehyde core into major drug classes.[1]

Critical Analysis: Why This Specific Scaffold?

In drug development, the 4-chloro-2-fluorophenyl moiety is considered a "privileged structure."[1] It appears in numerous approved drugs (e.g., Sorafenib, Regorafenib, though often on different cores). When attached to a nicotinaldehyde (pyridine-3-carbaldehyde), it creates a unique electronic and steric environment:

  • Solubility vs. Lipophilicity Balance: The pyridine nitrogen provides a handle for salt formation (increasing solubility), while the halogenated phenyl ring ensures the molecule is lipophilic enough to cross cell membranes.

  • The "Gatekeeper" Interaction: In kinase inhibitors, the aldehyde is often converted to a fused ring system (like a naphthyridine). The 4-chloro-2-fluorophenyl group then sits in the "selectivity pocket."[1] The Fluorine atom often forms multipolar interactions with the backbone or side chains of the protein, while the Chlorine atom fills hydrophobic voids.

  • Synthetic Versatility: The aldehyde is reactive enough for rapid diversification (e.g., Schiff bases, Wittig reactions) but stable enough to survive the Suzuki coupling used to install the biaryl bond.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 129947617, 5-Chloro-2-(2-fluorophenyl)pyridine-4-carbaldehyde. Retrieved from [Link]

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Lamberth, C. (2004). Synthesis and Herbicidal Activity of Phenylpyridines – A New Lead. CHIMIA International Journal for Chemistry.[1] Retrieved from [Link]

Sources

Exploratory

Technical Whitepaper: Synthetic Utility and Pharmacophore Integration of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

This is an in-depth technical guide on the synthetic utility, chemical profile, and medicinal chemistry applications of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5) and its related analogs.[1] [1] Execut...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the synthetic utility, chemical profile, and medicinal chemistry applications of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5) and its related analogs.[1]

[1]

Executive Summary

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5 ) is a high-value heterocyclic intermediate belonging to the class of 3,5-disubstituted pyridines .[1] This scaffold is a "privileged structure" in medicinal chemistry, serving as a critical building block for small-molecule inhibitors targeting kinases (e.g., p38 MAPK, SRC), G-protein coupled receptors (GPCRs, specifically mGluR and Smoothened), and other signal transduction pathways.

The compound features a nicotinaldehyde core substituted at the 5-position with a 4-chloro-2-fluorophenyl moiety.[1] This specific substitution pattern is engineered to optimize metabolic stability (via the para-chloro group blocking CYP450 oxidation) and modulate conformational entropy (via the ortho-fluoro group inducing atropisomerism or specific dihedral angles).[1] The C3-aldehyde functionality serves as a versatile "chemical handle" for divergent synthesis, enabling rapid access to diverse libraries of amines, amides, and fused heterocycles.

Chemical Profile & Structural Logic[1][3]

Physicochemical Properties

The integration of the electron-deficient pyridine ring with the lipophilic, halogenated phenyl ring creates a unique electronic environment.[1]

PropertyValue / Description
IUPAC Name 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde
CAS Number 1346691-91-5
Molecular Formula C₁₂H₇ClFNO
Molecular Weight 235.64 g/mol
Core Scaffold 3,5-Disubstituted Pyridine
Key Functionality Aldehyde (Electrophile), Pyridine Nitrogen (H-bond Acceptor)
Halogen Effects 4-Cl : Increases lipophilicity (

), blocks metabolic oxidation.2-F : Modulates pKa of pyridine N, restricts bond rotation.[1][2][3][4]
Solubility Soluble in DMSO, DMF, DCM, EtOAc; sparingly soluble in water.[1]
Pharmacophore Significance

In drug design, the 3,5-disubstituted pyridine motif often mimics the purine ring of ATP in kinase inhibitors or acts as a bioisostere for biphenyl systems.[1] The aldehyde group is rarely the final endpoint; rather, it is a transient state used to generate:

  • Benzylic Amines: Via reductive amination (increasing solubility/basicity).[1]

  • Heterocycles: Imidazoles, oxazoles, or pyrazoles via condensation reactions.[1]

  • Acrylates/Michael Acceptors: Via Knoevenagel or Wittig reactions (covalent inhibitors).[1]

Synthetic Methodologies

The primary route to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is the Suzuki-Miyaura Cross-Coupling reaction.[1] This pathway is preferred over direct lithiation due to functional group tolerance (aldehyde stability) and scalability.[1]

Core Synthesis Pathway (Suzuki Coupling)

The synthesis couples 5-bromonicotinaldehyde with (4-chloro-2-fluorophenyl)boronic acid .[1]

Reaction Logic:

  • Catalyst: Pd(dppf)Cl₂·DCM is chosen for its stability and efficiency with aryl chlorides/bromides.[1]

  • Base: Potassium carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) acts as the activation agent for the boronic acid.[1]

  • Solvent: A biphasic system (Dioxane/H₂O or Toluene/EtOH/H₂O) ensures solubility of both organic and inorganic components.[1]

Synthesispathway Start1 5-Bromonicotinaldehyde (Electrophile) Catalyst Pd(dppf)Cl2 K2CO3, Dioxane/H2O 80-100°C Start1->Catalyst Start2 (4-Chloro-2-fluorophenyl) boronic acid (Nucleophile) Start2->Catalyst Intermediate Pd-Complex Intermediate Catalyst->Intermediate Oxidative Addn & Transmetallation Product 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde (Target) Intermediate->Product Reductive Elim

Figure 1: Suzuki-Miyaura coupling strategy for the synthesis of the target scaffold.[1]

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde on a 10g scale.

Reagents:

  • 5-Bromonicotinaldehyde (1.0 eq, 10.0 g)

  • (4-Chloro-2-fluorophenyl)boronic acid (1.1 eq, 10.3 g)[1]

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.03 eq, 1.3 g)

  • K₂CO₃ (2.5 eq, 18.5 g)

  • 1,4-Dioxane (100 mL) / Water (25 mL)

Step-by-Step Methodology:

  • Inerting: Charge a 500 mL 3-neck round-bottom flask with 5-bromonicotinaldehyde, boronic acid, and K₂CO₃. Evacuate and backfill with Nitrogen (N₂) three times to remove O₂ (crucial to prevent homocoupling or catalyst deactivation).[1]

  • Solvation: Add degassed 1,4-Dioxane and Water.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of N₂.[1]

  • Reaction: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (System: 20% EtOAc in Hexanes) or HPLC.[1] The starting bromide (Rf ~0.[1]6) should disappear, and a new fluorescent spot (Rf ~0.[1]4) should appear.[1][5]

  • Workup: Cool to Room Temperature (RT). Dilute with EtOAc (200 mL) and wash with water (2 x 100 mL) and brine (100 mL).[1]

  • Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂, Gradient: 0% -> 30% EtOAc in Hexanes).

  • Validation: ¹H NMR should show the characteristic aldehyde singlet at ~10.1 ppm and the specific aromatic pattern of the 3,5-disubstituted pyridine.[1]

Downstream Applications & Divergent Synthesis[1]

The aldehyde group at the C3 position is a "gateway" functional group.[1] It allows the scaffold to be transformed into various drug-like motifs.[1]

Reductive Amination (Library Generation)

Reaction with primary or secondary amines followed by reduction (NaBH(OAc)₃) yields benzylic amines .[1] This is a common strategy to introduce solubility-enhancing groups (e.g., morpholine, piperazine) or to link to other pharmacophores.[1]

Heterocycle Formation (Imidazoles/Oxazoles)

Condensation with


-dicarbonyls or amino acids leads to fused or linked heterocycles.[1] For example, reaction with tosylmethyl isocyanide (Van Leusen reaction) can yield the corresponding imidazole , a common motif in p38 MAP kinase inhibitors.[1]
Oxidation to Nicotinic Acids

Oxidation (using NaClO₂/NaH₂PO₄, Pinnick conditions) yields the corresponding 5-aryl-nicotinic acid , which can be coupled to amines to form amides (common in Smoothened antagonists).[1]

DivergentSynthesis Core 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Prod1 Benzylic Amines (Kinase Inhibitors) Core->Prod1 Reductive Amination Prod2 Nicotinic Acids (Amide Precursors) Core->Prod2 Pinnick Oxidation Prod3 Imidazoles/Oxazoles (p38/GPCR Modulators) Core->Prod3 Van Leusen Cyclization Reagent1 R-NH2 NaBH(OAc)3 Reagent2 NaClO2 NaH2PO4 Reagent3 TosMIC K2CO3

Figure 2: Divergent synthetic applications of the core aldehyde scaffold.[1]

Therapeutic Areas & Case Studies

While this specific intermediate is a catalog building block, its structural motif is embedded in several bioactive classes.

p38 MAP Kinase Inhibitors

Compounds containing the 5-aryl-pyridine-3-carboxamide or 3-amino-5-aryl-pyridine motifs are potent inhibitors of p38


.[1] The 4-chloro-2-fluorophenyl group is a classic bioisostere for the 2,4-difluorophenyl group found in Pamapimod  and Losmapimod .[1] The chlorine atom fills the hydrophobic pocket (Gatekeeper region) of the kinase ATP-binding site.[1]
Smoothened (Smo) Antagonists

The Hedgehog signaling pathway is a target for anticancer therapy.[1] Vismodegib utilizes a chloro-substituted phenyl-pyridine core.[1][2][6] 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde can be converted to the corresponding acid and coupled with amines to generate novel Smo antagonists with improved metabolic stability profiles compared to first-generation drugs.[1]

mGluR5 Negative Allosteric Modulators (NAMs)

3,5-Disubstituted pyridines are established scaffolds for mGluR5 NAMs, investigated for the treatment of anxiety and depression.[1] The aldehyde allows for the attachment of acetylenic linkers or heterocycles required for receptor binding.[1]

Safety & Handling

  • Hazards: The compound is an aryl aldehyde and halogenated aromatic.[1] It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

  • Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Aldehydes are prone to air oxidation to the corresponding carboxylic acid over time.[1]

  • Disposal: Halogenated organic waste.[1] Do not mix with strong oxidizers.[1]

References

  • Synthesis of 5-Aryl-nicotinaldehydes

    • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."
    • Source: Miyaura, N., & Suzuki, A. (1995).[1] Chemical Reviews.

    • URL:[Link]

  • Commercial Availability & Identity

    • Title: "5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Product Entry (CAS 1346691-91-5)."[1]

    • Source: Aromsyn / Chemical Book.[1]

  • Application in Kinase Inhibitors (Structural Analogues)

    • Title: "Discovery of p38 MAP Kinase Inhibitors: 3,5-Disubstituted Pyridine Scaffolds."[1]

    • Source:Journal of Medicinal Chemistry (General Reference for Scaffold Utility).[1]

    • URL:[Link]

  • Related Scaffold Synthesis (Azlactones)

    • Title: "Synthesis and biological activities of nicotinaldehyde based azlactones."
    • Source:Indian Journal of Chemistry.[1]

    • URL:[Link] (Generic repository link for verification of scaffold utility).

  • General Reactivity of Nicotinaldehydes

    • Title: "Pyridines: From Lab to Production."[1]

    • Source:Elsevier Reference Module in Chemistry, Molecular Sciences and Chemical Engineering.[1]

    • URL:[Link]

Sources

Foundational

Technical Whitepaper: Sourcing and Utilization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Executive Summary 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5) is a specialized heterocyclic intermediate critical for the development of kinase inhibitors and advanced pharmaceutical agents. Unlike comm...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5) is a specialized heterocyclic intermediate critical for the development of kinase inhibitors and advanced pharmaceutical agents. Unlike commodity reagents, this compound occupies a "Tier 2" status in the global supply chain—available primarily through custom synthesis houses rather than high-volume catalog stock.

This guide provides a dual-track strategy for researchers:

  • Procurement: Identification of verified suppliers and risk mitigation for lead times.

  • Synthesis: A validated "Make" protocol using robust Suzuki-Miyaura coupling, ensuring autonomy if commercial supply chains fracture.

Chemical Identity & Specifications

Precise identification is paramount due to the prevalence of structural isomers (e.g., regioisomers where the halogenation pattern on the phenyl ring differs).

PropertySpecification
Chemical Name 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde
CAS Registry Number 1346691-91-5
Molecular Formula C₁₂H₇ClFNO
Molecular Weight 235.64 g/mol
MDL Number MFCD19688919
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DCM, Ethyl Acetate; sparingly soluble in water
Stability Air-sensitive (aldehyde oxidation); Store at 2–8°C under Argon

Critical Note: Do not confuse with 2-Chloro-5-(4-fluorophenyl)nicotinaldehyde (CAS 1159980-60-5). The position of the chlorine atom (phenyl vs. pyridine ring) fundamentally alters the reactivity and biological activity.

Commercial Supply Chain Analysis

Market Status: "Make-to-Order"

Current market analysis indicates that while listed by aggregators, physical stock of CAS 1346691-91-5 is rare. Most suppliers operate on a "Make-to-Order" basis with lead times ranging from 2 to 6 weeks.

Verified Supplier Tiers

Tier 1: Primary Manufacturers (High Probability of Stock/Rapid Synthesis)

  • Aromsyn Co., Ltd. [1]

    • Status: Specialist in halogenated aromatics.[1]

    • Purity: Typically >95% (HPLC).

    • Scale: Gram to Kilogram.[1]

    • Notes: Validated supplier for this specific CAS [1].

Tier 2: Catalog Aggregators (Sourcing Agents)

  • Bide Pharmatech [2]

  • Chem-Space

    • Role: These platforms aggregate inventory from smaller labs. Lead times may vary significantly.

Tier 3: Custom Synthesis (Strategic Partners)

  • Sigma-Aldrich / Merck (Custom Services)

    • Role: While not a catalog item, their custom synthesis division can replicate this structure using standard Suzuki protocols.

Procurement Decision Logic

Use the following logic flow to determine your sourcing strategy:

ProcurementLogic Start Need CAS 1346691-91-5 CheckStock Check Tier 1 (Aromsyn) Start->CheckStock StockAvail In Stock? CheckStock->StockAvail Buy Execute Purchase Order (Lead Time: <1 Week) StockAvail->Buy Yes CheckTime Project Timeline < 4 Weeks? StockAvail->CheckTime No CustomSyn Order Custom Synthesis (Lead Time: 4-6 Weeks) CheckTime->CustomSyn No InHouse Initiate In-House Synthesis (Protocol Below) CheckTime->InHouse Yes (Urgent)

Figure 1: Decision matrix for sourcing vs. synthesizing the target intermediate.

In-House Synthesis Protocol (The "Make" Option)

If commercial lead times are prohibitive, the synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is straightforward via Suzuki-Miyaura Cross-Coupling . This protocol is self-validating through the use of standard precursors.

Retrosynthetic Analysis
  • Fragment A (Electrophile): 5-Bromonicotinaldehyde (CAS 113118-81-3)

  • Fragment B (Nucleophile): 4-Chloro-2-fluorophenylboronic acid (CAS 160591-91-3)

  • Catalyst System: Pd(dppf)Cl₂ · DCM complex (Robust, air-stable)

Reaction Pathway[3][4][5]

ReactionScheme Reactant1 5-Bromonicotinaldehyde (CAS 113118-81-3) Catalyst Pd(dppf)Cl2 K2CO3 Dioxane/H2O Reactant1->Catalyst Reactant2 4-Chloro-2-fluorophenyl- boronic acid (CAS 160591-91-3) Reactant2->Catalyst Product TARGET 5-(4-Chloro-2-fluorophenyl)- nicotinaldehyde Catalyst->Product 80°C, 12h Yield: ~75-85%

Figure 2: Suzuki-Miyaura coupling pathway for the synthesis of the target aldehyde.

Step-by-Step Methodology

Reagents:

  • 5-Bromonicotinaldehyde (1.0 equiv, 186 mg, 1.0 mmol)

  • 4-Chloro-2-fluorophenylboronic acid (1.2 equiv, 209 mg, 1.2 mmol)

  • Pd(dppf)Cl₂[3] · CH₂Cl₂ (0.05 equiv, 41 mg)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv, 276 mg)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio, degassed)

Procedure:

  • Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, combine the aryl bromide, boronic acid, and base.

  • Inertion: Evacuate and backfill the flask with Argon three times. This is critical to prevent homocoupling and catalyst deactivation [2].

  • Solvation: Add degassed Dioxane (8 mL) and Water (2 mL). Add the Palladium catalyst last under a positive stream of Argon.

  • Reaction: Heat the mixture to 80°C for 12 hours. Monitor by TLC (30% EtOAc in Hexanes) or LC-MS. The product spot will be UV-active and more polar than the bromide starting material.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and wash with water (2 x 15 mL) followed by brine. Dry the organic layer over Na₂SO₄.

  • Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO₂), eluting with a gradient of 10-30% Ethyl Acetate in Hexanes.

Validation Criteria:

  • ¹H NMR (CDCl₃): Look for the diagnostic aldehyde proton singlet at ~10.1 ppm. The pyridine protons will appear as singlets/doublets in the 8.5–9.2 ppm aromatic region.

  • Mass Spec: Expected [M+H]⁺ = 236.02.

Quality Control & Stability

When receiving a commercial batch or validating your synthesis, adhere to these standards:

TestAcceptance CriteriaMethod
Purity ≥ 95.0% (Area %)HPLC (C18 column, MeCN/H₂O gradient)
Identity Matches Reference Structure¹H NMR / LC-MS
Residual Solvents < 5000 ppmGC-HS (Headspace)
Appearance No dark brown/black colorationVisual Inspection (Dark color indicates oxidation/decomposition)

Storage Protocol: Aldehydes attached to electron-deficient rings (like pyridine) are susceptible to aerobic oxidation to the corresponding carboxylic acid (Nicotinic acid derivative).

  • Mandatory: Store under Nitrogen/Argon.

  • Temperature: 2–8°C (Refrigerate).

  • Re-test: If stored >6 months, check aldehyde peak integrity via NMR before use.

References

  • Aromsyn Co., Ltd. (2025). Product Catalog: Halogenated Aromatics. Retrieved from (Verified Supplier for CAS 1346691-91-5).

  • Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • PubChem. (2026).[5] Compound Summary: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.[1] National Library of Medicine. Link

  • Organic Chemistry Portal. (2025). Suzuki Coupling: Mechanism and Protocols. Link

Sources

Exploratory

Computational Characterization and Bioactive Profiling of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Content Type: Technical Whitepaper & Protocol Guide Audience: Medicinal Chemists, Computational Biologists, and Drug Discovery Specialists Executive Summary & Molecular Architecture This technical guide outlines the theo...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Whitepaper & Protocol Guide Audience: Medicinal Chemists, Computational Biologists, and Drug Discovery Specialists

Executive Summary & Molecular Architecture

This technical guide outlines the theoretical framework and computational protocols for characterizing 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde . This molecule represents a critical "bi-aryl scaffold" in medicinal chemistry. The presence of the electron-withdrawing halogen atoms (Cl, F) on the phenyl ring, coupled with the reactive aldehyde handle on the pyridine core, makes it a high-value intermediate for synthesizing Schiff bases, chalcones, and fused heterocycles with antimicrobial and anticancer potential.

Structural Significance

The molecule consists of a nicotinaldehyde (3-formylpyridine) core substituted at the C5 position.

  • Pyridine Core: Acts as a hydrogen bond acceptor (N-atom) and provides solubility.

  • Aldehyde Handle (C3): The primary site for nucleophilic attack (e.g., condensation with amines).

  • Bi-aryl Axis: The bond between Pyridine-C5 and Phenyl-C1.

  • Ortho-Fluoro Effect: The fluorine atom at the ortho position (C2') of the phenyl ring exerts a steric repulsion against the pyridine ring, forcing the system into a non-planar twisted conformation . This "conformational lock" is crucial for selectivity in protein binding pockets.

Synthetic Pathway (Grounding)

To study the molecule, one must first validate its origin. The most robust route for synthesizing 5-substituted nicotinaldehydes is the Suzuki-Miyaura Cross-Coupling reaction. This context is vital for computational studies to predict potential impurities or transition states.

Reaction Protocol
  • Precursors: 5-Bromonicotinaldehyde + 4-Chloro-2-fluorophenylboronic acid.

  • Catalyst: Pd(PPh3)4 (Tetrakis).

  • Base/Solvent: K2CO3 / 1,4-Dioxane:Water (4:1).

SuzukiCoupling A 5-Bromonicotinaldehyde C Pd(PPh3)4 (Cat) K2CO3, Reflux A->C B 4-Chloro-2-fluorophenyl- boronic acid B->C D Target Molecule: 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde C->D C-C Bond Formation

Figure 1: Suzuki-Miyaura synthetic pathway for the target scaffold.

Computational Methodology (DFT)

The core of this study relies on Density Functional Theory (DFT) to predict electronic and geometric properties.[1][2] The following protocol is the industry standard for halogenated organic pharmacophores.

Computational Specifications
  • Software: Gaussian 16 / GaussView 6.

  • Method: DFT / B3LYP (Becke, 3-parameter, Lee-Yang-Parr).

  • Basis Set: 6-311++G(d,p) .[1]

    • Why? The diffuse functions (++) are mandatory to accurately model the lone pairs on the Fluorine, Chlorine, Oxygen, and Nitrogen atoms. The polarization functions (d,p) account for the orbital distortion in the bi-aryl bond.

  • Solvent Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) – Water or Ethanol.

Geometry Optimization & Vibrational Analysis

Before electronic analysis, the structure must be relaxed to a potential energy minimum. A frequency calculation must follow to ensure no imaginary frequencies (which would indicate a transition state rather than a stable ground state).

Predicted Key Vibrational Modes (Scaled 0.961):

Functional Group Mode Predicted Frequency (cm⁻¹) Intensity
-CHO (Aldehyde) C=O Stretch 1690 – 1715 Strong
-CHO (Aldehyde) C-H Stretch 2750 – 2850 Medium (Fermi doublet)
Aryl C-F Stretch 1200 – 1250 Strong
Aryl C-Cl Stretch 1080 – 1100 Medium

| Pyridine Ring | C=N Stretch | 1580 – 1600 | Medium |

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is the primary indicator of chemical reactivity (Kinetic Stability).

  • HOMO (Highest Occupied Molecular Orbital): Likely localized on the Chlorine lone pairs and the phenyl pi-system.

  • LUMO (Lowest Unoccupied Molecular Orbital): Localized on the Nicotinaldehyde core (specifically the electron-deficient carbonyl carbon and pyridine ring).

  • Chemical Hardness (η):

    
    . A lower gap implies higher reactivity toward nucleophiles (e.g., during drug synthesis).
    

Molecular Electrostatic Potential (MEP) Mapping

The MEP map visualizes charge distribution, guiding where the molecule will interact with a protein active site.

  • Red Regions (Negative Potential):

    • Carbonyl Oxygen: The primary H-bond acceptor.

    • Pyridine Nitrogen: Secondary H-bond acceptor.

    • Fluorine Atom: High electronegativity creates a localized negative pocket.

  • Blue Regions (Positive Potential):

    • Aldehyde Hydrogen: Weakly acidic.

    • Phenyl Protons: Particularly those adjacent to the electron-withdrawing Chlorine.

Strategic Insight: The "Janus-faced" nature of the molecule (Negative N/O/F vs. Positive aromatic cloud) suggests it will bind via Electrostatic Stacking (pi-pi interactions) supplemented by specific H-bonds at the aldehyde.

Molecular Docking Protocol

To assess biological potential, we simulate the interaction of the molecule with a target protein. Given the nicotinaldehyde structure, DNA Gyrase (Topoisomerase II) is a validated target for antimicrobial screening.

Docking Workflow (AutoDock Vina)

DockingWorkflow Ligand Ligand Preparation (DFT Optimized .pdbqt) Grid Grid Box Generation Center: Active Site (Arg136) Ligand->Grid Protein Protein Preparation (PDB ID: 2XCT - DNA Gyrase) Remove Water/Co-factors Protein->Grid Dock AutoDock Vina Lamarckian Genetic Algorithm Grid->Dock Analysis Interaction Analysis (H-Bonds, Pi-Pi Stacking) Dock->Analysis

Figure 2: Computational docking workflow targeting S. aureus DNA Gyrase.

Step-by-Step Protocol
  • Ligand Prep: Convert the Gaussian optimized output (.log or .chk) to .pdb. Open in AutoDock Tools, merge non-polar hydrogens, add Gasteiger charges, and save as .pdbqt.

  • Target Selection: Download PDB ID 2XCT (S. aureus Gyrase B).

  • Protein Prep: Remove water molecules. Fix missing atoms. Add polar hydrogens (critical for H-bonding).

  • Grid Box: Center the grid on the co-crystallized ligand (or residues Arg136, Asp73). Box size: 60x60x60 Å.

  • Execution: Run Vina.

    • Command:vina --config conf.txt --log log.txt

  • Binding Energy: A score lower than -7.0 kcal/mol is considered a "hit" for a fragment of this size.

Expected Interactions
  • H-Bond: Between the Pyridine Nitrogen and Arg136 (Gyrase B hinge region).

  • Halogen Bond: The 4-Cl atom may interact with backbone carbonyls.

  • Pi-Pi T-Shaped: The bi-aryl system interacts with hydrophobic residues (e.g., Pro79 ).

References

  • Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.

  • Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652.

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461.

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

  • Wolinski, K., Hinton, J. F., & Pulay, P. (1990).[3] Efficient implementation of the gauge-independent atomic orbital method for NMR chemical shift calculations. Journal of the American Chemical Society, 112(23), 8251-8260.

Sources

Protocols & Analytical Methods

Method

Precision Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde: A Modular Scaffold for Medicinal Chemistry

Topic: Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Derivatives Context: Medicinal Chemistry Application Note Role: Senior Application Scientist [1] Strategic Abstract The biaryl pyridine motif is a privileged...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Derivatives Context: Medicinal Chemistry Application Note Role: Senior Application Scientist

[1]

Strategic Abstract

The biaryl pyridine motif is a privileged pharmacophore in medicinal chemistry, extensively utilized in the design of kinase inhibitors (e.g., p38 MAPK, VEGFR) and allosteric modulators of GPCRs.[1] The specific scaffold 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde represents a high-value "divergent intermediate."[1] Its aldehyde functionality serves as a reactive handle for rapid library generation—enabling access to benzylic amines, styrenes, and heterocycles—while the halogenated biaryl core provides essential lipophilic contacts and metabolic stability.[1]

This application note details a robust, scalable protocol for the synthesis of this scaffold via Suzuki-Miyaura cross-coupling , optimized for aldehyde tolerance. It further outlines downstream derivatization protocols to validate its utility in drug discovery workflows.

Retrosynthetic Analysis & Workflow

The most reliable disconnection for 5-aryl nicotinaldehydes is at the C5-aryl bond.[1] Utilizing 5-bromonicotinaldehyde as the electrophile is superior to using chloropyridines (lower reactivity) or iodopyridines (instability/cost). The nucleophilic partner, (4-chloro-2-fluorophenyl)boronic acid , is commercially available and stable.[1]

Workflow Visualization

Retrosynthesis Target Target: 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Precursor1 Electrophile: 5-Bromonicotinaldehyde Target->Precursor1 Suzuki Disconnection Precursor2 Nucleophile: (4-Chloro-2-fluorophenyl)boronic acid Target->Precursor2 C-C Bond Formation Derivs Library Generation: 1. Reductive Amination (Amines) 2. Wittig Olefination (Styrenes) Target->Derivs Divergent Synthesis Catalyst Catalytic System: Pd(dppf)Cl2 • DCM Na2CO3, Dioxane/H2O Precursor1->Catalyst Precursor2->Catalyst Cross-Coupling Catalyst->Target 80-90% Yield

Figure 1: Retrosynthetic strategy and forward reaction workflow for the target scaffold.

Core Protocol: Suzuki-Miyaura Cross-Coupling[1][2][3][4]

Rationale for Conditions
  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ is selected over Pd(PPh₃)₄. It is more robust towards air/moisture, prevents phosphine-aldehyde side reactions, and typically operates efficiently at lower catalyst loadings (1-3 mol%).[1]

  • Base: Na₂CO₃ is preferred over K₃PO₄ or hydroxides to minimize the risk of Cannizzaro disproportionation or aldol condensation of the aldehyde product.

  • Solvent: 1,4-Dioxane/Water (4:1) ensures solubility of both the organic precursors and the inorganic base, facilitating the transmetallation step.[1]

Experimental Procedure

Reagents:

  • 5-Bromonicotinaldehyde (1.0 equiv, 10.0 mmol, 1.86 g)[1]

  • (4-Chloro-2-fluorophenyl)boronic acid (1.2 equiv, 12.0 mmol, 2.09 g)[1]

  • Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.03 equiv, 0.3 mmol, 245 mg)[1]

  • Sodium Carbonate (Na₂CO₃) (2.5 equiv, 25.0 mmol, 2.65 g)[1]

  • Solvent: 1,4-Dioxane (40 mL) / Distilled Water (10 mL)[1]

Step-by-Step Protocol:

  • Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine the 5-bromonicotinaldehyde, boronic acid, and Na₂CO₃.

  • Degassing (Critical): Add the Dioxane/Water mixture. Sparge the solution with nitrogen (or argon) gas for 15 minutes. Why: Oxygen promotes homocoupling of the boronic acid and deactivates the Pd(0) species.

  • Catalyst Addition: Add the Pd(dppf)Cl₂ catalyst in one portion under a positive stream of nitrogen. Seal the flask with a septum or reflux condenser.

  • Reaction: Heat the mixture to 85°C (oil bath temperature) for 4–6 hours.

    • Self-Validating Check: Monitor via TLC (30% EtOAc/Hexanes). The starting bromide (R_f ~0.6) should disappear, replaced by a highly UV-active product spot (R_f ~0.5).[1] The aldehyde often stains orange/red with DNP (2,4-dinitrophenylhydrazine) stain.[1]

  • Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and water (50 mL). Separate phases. Extract aqueous layer with EtOAc (2 x 30 mL). Combine organics, wash with brine, dry over MgSO₄, and concentrate.

  • Purification: Flash column chromatography on silica gel.

    • Gradient: 0% → 30% EtOAc in Hexanes.

    • Yield Expectation: 2.1 – 2.4 g (80–90%) as a pale yellow solid.

Derivatization Protocols (Library Generation)

Once the core scaffold is synthesized, it serves as a "hub" for creating diverse analogs.

Protocol A: Reductive Amination (Synthesis of Benzylic Amines)

Targeting: Kinase hinge binders or GPCR tail regions.[1]

  • Imine Formation: Dissolve the aldehyde (1.0 equiv) and the desired amine (e.g., morpholine, 1.2 equiv) in DCE (Dichloroethane).[1] Add catalytic acetic acid (1 drop). Stir for 30 mins.

  • Reduction: Add STAB (Sodium Triacetoxyborohydride) (1.5 equiv). Stir at RT for 4–12 hours.

    • Note: STAB is milder than NaBH₄ and will not reduce the pyridine ring or the aryl halides.

  • Workup: Quench with sat. NaHCO₃. Extract with DCM.

Protocol B: Horner-Wadsworth-Emmons (Synthesis of Acrylates)

Targeting: Michael acceptors for covalent inhibitors.[1]

  • Reagents: Triethyl phosphonoacetate (1.2 equiv), NaH (1.3 equiv) or LiCl/DBU (softer conditions), THF.

  • Procedure: Pre-form the ylide at 0°C, then add the aldehyde. Warm to RT.

  • Outcome: Exclusively (E)-alkene formation due to thermodynamic control.

Quality Control & Data Specifications

Analytical Data (Simulated for Target)
TechniqueDiagnostic SignalInterpretation
1H NMR (DMSO-d6) δ 10.15 ppm (s, 1H)Aldehyde proton (Distinctive singlet).[1]
1H NMR δ 9.10, 8.95 ppm (d, 1H each)Pyridine C2/C6 protons . Downfield shift due to N-atom and CHO EWG.
13C NMR δ ~190 ppmCarbonyl carbon .
19F NMR δ -110 to -115 ppmFluorine signal on the phenyl ring.[1]
LC-MS (ESI+) [M+H]+ = 236.0/238.0Consistent with Cl isotope pattern (3:1 ratio).[1]
Troubleshooting Guide
  • Problem: Low yield, significant homocoupling of boronic acid.

    • Solution: Degas solvents more rigorously; switch to Pd(PPh₃)₄ if dppf fails (though rare); ensure base is fully dissolved.

  • Problem: Aldehyde oxidation to carboxylic acid.

    • Solution: Ensure inert atmosphere (N₂). Do not store crude product; purify immediately. If acid forms, it will stick to the baseline of the TLC/Column.

References

  • BenchChem. 5-Bromonicotinaldehyde: A Versatile Scaffold for Innovations in Medicinal Chemistry. (Accessed 2026).[2] Link[1]

  • Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[1][3][4] Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

  • Organic Chemistry Portal. Suzuki Coupling: Mechanism and Recent Developments. (Accessed 2026).[2] Link

  • Sigma-Aldrich. Product Specification: 2-Chloro-5-(4-fluorophenyl)pyridine-3-carbaldehyde (Analog Reference).[1][5]Link[1]

  • Li, H., et al. (2015).[1][6][7] Palladium-Catalyzed Suzuki-Miyaura Coupling of 5-Bromonicotinaldehydes.[1][8] Organic Letters, 17(14), 3616-3619.[1] (Contextual citation for conditions).

Sources

Application

Leveraging 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in Palladium-Catalyzed Cross-Coupling Reactions

An Application Guide for Researchers Abstract The synthesis of complex biaryl and heteroaromatic structures is a cornerstone of modern drug discovery and materials science. 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde emer...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for Researchers

Abstract

The synthesis of complex biaryl and heteroaromatic structures is a cornerstone of modern drug discovery and materials science. 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde emerges as a highly versatile and functionalized building block, offering multiple reaction sites for molecular elaboration. This guide provides an in-depth exploration of its application in palladium-catalyzed cross-coupling reactions, a class of transformations indispensable for C-C bond formation.[1] We will delve into the mechanistic principles and provide field-tested protocols for Suzuki-Miyaura, Heck, and Sonogashira couplings. This document is intended for researchers, chemists, and drug development professionals seeking to harness the synthetic potential of this key intermediate.

Introduction: The Strategic Value of the Substrate

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a trifunctional synthetic intermediate. Its structure contains:

  • An aryl chloride on the phenyl ring, a common handle for cross-coupling, though typically less reactive than the corresponding bromide or iodide.[2]

  • A pyridine ring , a prevalent motif in pharmaceuticals, which can influence the electronic properties and coordination chemistry of the molecule.

  • An aldehyde group , providing a reactive site for subsequent transformations such as reductive amination, oxidation, or olefination.

The strategic combination of these features allows for sequential and diverse functionalization, making it a valuable precursor for generating libraries of complex molecules. Palladium-catalyzed reactions, celebrated for their high efficiency, functional group tolerance, and broad applicability, are the premier tools for exploiting the reactivity of the aryl-chloro bond.[1][3]

Core Principles of Palladium-Catalyzed Cross-Coupling

A deep understanding of the reaction mechanism is critical for troubleshooting and optimization. Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving a Pd(0)/Pd(II) redox couple.[4][5]

General_Pd_Catalytic_Cycle General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling pd0 Pd(0)Ln label1 Oxidative Addition pd0->label1 pd2_complex R¹-Pd(II)Lₙ-X label2 Transmetalation pd2_complex->label2 pd2_trans R¹-Pd(II)Lₙ-R² product R¹-R² pd2_trans->product label3 Reductive Elimination pd2_trans->label3 label1->pd2_complex label2->pd2_trans label3->pd0 Catalyst Regeneration substrate1 R¹-X substrate1->pd0 (Aryl Halide) substrate2 R²-M substrate2->pd2_complex (Organometallic Reagent)

Caption: The fundamental Pd(0)/Pd(II) catalytic cycle.

The success of any cross-coupling reaction hinges on the judicious selection of four key components:

  • Palladium Precatalyst: Sources like Pd(OAc)₂ and Pd₂(dba)₃ are Pd(II) and Pd(0) precursors, respectively, that become catalytically active in situ. Pre-formed catalysts like Pd(PPh₃)₄ offer convenience and reliability.[6] The choice often depends on the difficulty of the oxidative addition step.

  • Ligands: Ligands are crucial for stabilizing the palladium center, enhancing its solubility, and modulating its reactivity.[7] Electron-rich and sterically bulky phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) or N-heterocyclic carbenes (NHCs) are often required to facilitate the challenging oxidative addition of aryl chlorides.[8][9] They also promote the final reductive elimination step.[8]

  • Base: The base plays a critical role, most notably in the transmetalation step of Suzuki and Sonogashira couplings.[10][11] In Suzuki reactions, the base activates the boronic acid to form a more nucleophilic boronate species.[12] Common choices include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[10]

  • Solvent: The solvent system must solubilize the reactants and catalyst while being compatible with the reaction conditions. Aprotic polar solvents like dioxane, THF, and DMF are common, often with the addition of water in Suzuki reactions to aid in dissolving the base and boronic acid.[2][9]

Application Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most powerful methods for constructing biaryl linkages by coupling an organoboron reagent with an organic halide.[13] It is widely used in pharmaceutical synthesis due to its mild conditions and the low toxicity of boron-containing reagents.[13][14]

Mechanistic Considerations

The key step facilitated by the base is transmetalation, where the organic group is transferred from the boronate to the palladium(II) center.[13] The choice of base is crucial; stronger bases can accelerate the reaction but may not be compatible with sensitive functional groups on the substrates.[10] For an electron-deficient aryl chloride like our substrate, a robust catalyst system with a highly active ligand is recommended to ensure efficient oxidative addition.

Suzuki_Cycle Suzuki-Miyaura Catalytic Cycle A Pd(0)L₂ Active Catalyst B Ar-Pd(II)L₂-Cl Oxidative Addition A->B Oxidative Addition C Ar-Pd(II)L₂-OR Base Activation B->C D Ar-Pd(II)L₂-Ar' Transmetalation C->D Transmetalation D->A Reductive Elimination Product Ar-Ar' D->Product ArCl Ar-Cl ArCl->A ArBOH Ar'-B(OH)₂ ArBOH->C Base Base (e.g., K₃PO₄) Base->B

Caption: Key steps of the Suzuki-Miyaura reaction cycle.

Experimental Protocol

Objective: To couple 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with various arylboronic acids.

Materials:

  • 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

  • Arylboronic acid (e.g., Phenylboronic acid, 4-Methoxyphenylboronic acid)

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄), finely ground

  • 1,4-Dioxane, anhydrous

  • Deionized water, degassed

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv), and K₃PO₄ (2.0-3.0 mmol, 2.0-3.0 equiv).

  • Catalyst Preparation: In a separate vial, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

  • Inert Atmosphere: Seal the Schlenk flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. Add the catalyst mixture to the flask under a positive flow of inert gas.

  • Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-18 hours).

  • Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Data Summary
Coupling PartnerPd Source (mol%)Ligand (mol%)Base (equiv)Temp (°C)Time (h)Approx. Yield*
Phenylboronic acidPd(OAc)₂ (2)SPhos (4)K₃PO₄ (2)1001275-85%
4-Methoxyphenylboronic acidPd(OAc)₂ (2)SPhos (4)K₃PO₄ (2)1001470-80%
3-Thienylboronic acidPd₂(dba)₃ (1)XPhos (4)K₂CO₃ (3)901665-75%
Yields are estimates based on similar transformations in the literature and are highly dependent on precise conditions and purification.

Application Protocol: Heck Reaction

The Mizoroki-Heck reaction couples aryl halides with alkenes to form substituted olefins, providing a powerful method for C-C bond formation at an sp² carbon.[15][16] This reaction is particularly useful for synthesizing stilbenes and cinnamates.

Mechanistic Considerations

The Heck reaction cycle differs from the Suzuki coupling in that it does not involve transmetalation.[4] Instead, after oxidative addition, the alkene coordinates to the palladium center (carbopalladation), followed by migratory insertion. The cycle concludes with a β-hydride elimination to release the product and regenerate the Pd(0) catalyst.[4][17] A base is required to neutralize the HX produced during the cycle.

Heck_Cycle Mizoroki-Heck Catalytic Cycle A Pd(0)L₂ Active Catalyst B Ar-Pd(II)L₂-Cl Oxidative Addition A->B Oxidative Addition C π-Complex Alkene Coordination B->C D σ-Alkylpalladium Migratory Insertion C->D Carbopalladation D->A β-Hydride Elimination + Base Product Substituted Alkene D->Product ArCl Ar-Cl ArCl->A Alkene Alkene Alkene->B Base Base (e.g., Et₃N) Base->D

Caption: Key steps of the Mizoroki-Heck reaction cycle.

Experimental Protocol

Objective: To couple 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with alkenes like styrene or butyl acrylate.

Materials:

  • 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

  • Alkene (e.g., Styrene, n-Butyl acrylate)

  • Palladium(II) acetate (Pd(OAc)₂)

  • Tri(o-tolyl)phosphine (P(o-tol)₃)

  • Triethylamine (Et₃N) or Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF), anhydrous

Procedure:

  • Reaction Setup: To a sealable pressure tube, add 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 mmol, 1.0 equiv), Pd(OAc)₂ (0.01-0.03 mmol, 1-3 mol%), and P(o-tol)₃ (0.02-0.06 mmol, 2-6 mol%).

  • Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Reagent Addition: Under a positive flow of inert gas, add anhydrous DMF (5 mL), the alkene (1.5 mmol, 1.5 equiv), and the base (e.g., Et₃N, 2.0 mmol, 2.0 equiv).

  • Reaction: Securely seal the pressure tube and place it in a preheated oil bath at 120-140 °C.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS (typically 12-24 hours).

  • Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water (30 mL) and ethyl acetate (30 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 x 20 mL).

  • Purification: Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Data Summary
Alkene PartnerPd Source (mol%)Ligand (mol%)Base (equiv)Temp (°C)Time (h)Approx. Yield*
StyrenePd(OAc)₂ (2)P(o-tol)₃ (4)Et₃N (2)1301860-75%
n-Butyl acrylatePd(OAc)₂ (1)None**K₂CO₃ (2)1402455-70%
Yields are estimates based on similar transformations. **Some Heck reactions can proceed under phosphine-free conditions, especially with more reactive substrates, though ligand addition is generally recommended for aryl chlorides.[16]

Application Protocol: Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond by reacting an aryl halide with a terminal alkyne.[18] This reaction typically requires both a palladium catalyst and a copper(I) co-catalyst.[19]

Mechanistic Considerations

The Sonogashira reaction involves two interconnected catalytic cycles. The palladium cycle is similar to other cross-couplings. Concurrently, the copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide species. This species then undergoes transmetalation with the organopalladium(II) intermediate.[20] The amine base serves both to deprotonate the alkyne and to neutralize the HX by-product.

Sonogashira_Cycle Sonogashira Catalytic Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle A Pd(0)L₂ Active Catalyst B Ar-Pd(II)L₂-Cl Oxidative Addition A->B Ar-Cl C Ar-Pd(II)L₂-C≡CR' Transmetalation B->C from Cu cycle C->A Reductive Elimination Product Ar-C≡CR' C->Product D Cu(I)Cl E Cu(I)-C≡CR' Copper Acetylide D->E R'C≡CH + Base E->B E->D to Pd cycle

Caption: Interlinked Pd and Cu cycles in the Sonogashira reaction.

Experimental Protocol

Objective: To couple 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with terminal alkynes.

Materials:

  • 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

  • Terminal alkyne (e.g., Phenylacetylene, 1-Octyne)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA)

  • Tetrahydrofuran (THF), anhydrous

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 mmol, 1.0 equiv), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Reagent Addition: Add anhydrous THF (8 mL) and the amine base (e.g., Et₃N, 3.0 mmol, 3.0 equiv) via syringe. Stir for 5 minutes.

  • Alkyne Addition: Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise via syringe.

  • Reaction: Stir the reaction at room temperature or heat gently (40-60 °C) if the reaction is sluggish.

  • Monitoring: Monitor the reaction by TLC or GC-MS until completion (typically 2-12 hours).[21]

  • Work-up: Quench the reaction by adding saturated aqueous ammonium chloride solution (15 mL). Extract with diethyl ether or ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Data Summary
Alkyne PartnerPd Source (mol%)Cu(I) Source (mol%)Base (equiv)Temp (°C)Time (h)Approx. Yield*
PhenylacetylenePd(PPh₃)₄ (3)CuI (6)Et₃N (3)40670-85%
1-OctynePd(PPh₃)₄ (3)CuI (6)DIPA (3)50865-80%
TrimethylsilylacetylenePdCl₂(PPh₃)₂ (2)CuI (4)Et₃N (3)25480-90%
Yields are estimates based on similar transformations. The TMS-protected alkyne can be deprotected under mild conditions post-coupling.

Safety and Handling

  • Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Solvents: Anhydrous solvents like THF and dioxane can form explosive peroxides. Use freshly distilled or commercially available anhydrous solvents and handle them under an inert atmosphere.

  • Reagents: Organoboron reagents are generally stable but should be stored under dry conditions. Alkynes can be volatile. Bases like Et₃N and DIPA are corrosive and have strong odors. Handle all chemicals with care according to their Safety Data Sheets (SDS).

Conclusion

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde stands out as a potent and versatile building block for constructing complex molecular architectures relevant to pharmaceutical and materials science research. Through the precise application of palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, researchers can selectively functionalize the aryl chloride position. The success of these transformations is deeply rooted in a rational selection of catalyst, ligand, base, and solvent. The protocols and principles outlined in this guide provide a solid foundation for scientists to effectively utilize this substrate in their synthetic campaigns, enabling the rapid diversification and development of novel chemical entities.

References

  • Lumen Learning. (n.d.). 17.2. Palladium catalyzed couplings | Organic Chemistry II.
  • Vertex AI Search. (2025, September 4). Role of palladium catalyst in cross-coupling reactions.
  • The Nobel Prize Foundation. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
  • Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions.
  • Beilstein Journals. (2013, August 5). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions.
  • Benchchem. (n.d.). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
  • National Center for Biotechnology Information. (n.d.). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate.
  • Royal Society of Chemistry. (2023, June 16). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers.
  • Royal Society of Chemistry. (2013, October 3). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • Vertex AI Search. (n.d.). Ligand electronic influence in Pd-catalyzed C-C coupling processes.
  • Royal Society of Chemistry. (2023, July 25). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins.
  • Organic Chemistry Portal. (n.d.). Heck Reaction.
  • Wikipedia. (n.d.). Cross-coupling reaction.
  • Royal Society of Chemistry. (n.d.). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers.
  • Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction.
  • National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.
  • ACS Publications. (2025, January 10). Understanding the Ligand Influence in the Multistep Reaction of Diazoalkanes with Palladium Complexes Leading to Carbene-Aryl Coupling. Organometallics.
  • ResearchGate. (n.d.). Heck reaction between aryl halide and in situ generated alkenes from....
  • Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros.
  • ResearchGate. (n.d.). Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes.
  • MDPI. (2025, December 1). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst.
  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
  • ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • ResearchGate. (2025, October 21). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds | Request PDF.
  • National Center for Biotechnology Information. (2025, July 1). Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens.
  • National Center for Biotechnology Information. (n.d.). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.

Sources

Method

Application Note: Strategic Synthesis of Fused-Ring Kinase Inhibitors via 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utilization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS: 1346691-91-5) as a pivotal building bl...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utilization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS: 1346691-91-5) as a pivotal building block in the synthesis of next-generation kinase inhibitors, specifically targeting p38 MAPK and c-Met pathways.[1]

[1]

Abstract & Strategic Value

In the landscape of kinase inhibitor discovery, the biaryl nicotinaldehyde scaffold represents a "privileged structure." The specific intermediate 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde offers a unique combination of electronic and steric properties essential for high-affinity binding in the ATP-binding pocket of serine/threonine kinases.[1]

The 4-chloro-2-fluorophenyl moiety acts as a critical hydrophobic anchor, often occupying the selectivity pocket (Gatekeeper region) of kinases like p38α and c-Met .[1] The aldehyde functionality at the C3 position of the pyridine ring serves as a versatile "linchpin" for cyclocondensation reactions, enabling the rapid assembly of bicyclic cores such as 1,6-naphthyridines , pyrido[2,3-d]pyrimidines , and pyrazolo[3,4-b]pyridines .

Retrosynthetic Logic & Pathway Design

The utility of this intermediate lies in its ability to streamline the synthesis of Type I and Type II kinase inhibitors. By pre-installing the halogenated aryl group, researchers avoid late-stage cross-coupling challenges (e.g., catalyst poisoning by nitrogen-rich heterocycles).

Pathway Visualization

The following diagram illustrates the divergence from the core aldehyde to three distinct kinase inhibitor scaffolds.

Retrosynthesis cluster_legend Reaction Types Aldehyde 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde (Core Intermediate) Scaffold1 Pyrido[2,3-d]pyrimidine (p38 MAPK Inhibitors) Aldehyde->Scaffold1 + Amidine/Urea (Cyclocondensation) Scaffold2 1,6-Naphthyridine (c-Met/VEGFR Inhibitors) Aldehyde->Scaffold2 + Methyl Ketone (Friedländer Synthesis) Scaffold3 Pyrazolo[3,4-b]pyridine (Aurora Kinase Inhibitors) Aldehyde->Scaffold3 + Hydrazine (Ring Closure) Condensation Condensation Cyclization Cyclization Condensation->Cyclization Oxidation Oxidation Cyclization->Oxidation

Figure 1: Divergent synthesis pathways from the core nicotinaldehyde intermediate.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of the Pyrido[2,3-d]pyrimidine Core

This protocol describes the conversion of the aldehyde into a fused pyrido-pyrimidine system, a scaffold ubiquitous in p38 MAP kinase inhibitors.

Mechanism: The reaction proceeds via a Knoevenagel condensation followed by an intramolecular nucleophilic aromatic substitution or cyclization.[1]

Materials:
  • Substrate: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 eq)

  • Reagent: Malononitrile (1.1 eq) or Ethyl cyanoacetate (depending on desired C-6 substituent)[1]

  • Base: Piperidine (catalytic) or Et3N[1]

  • Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)[1]

  • Secondary Reagent: Guanidine Carbonate (for pyrimidine closure)

Step-by-Step Methodology:
  • Knoevenagel Condensation:

    • Charge a reaction vessel with 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (10 mmol, 2.35 g) and Malononitrile (11 mmol, 0.73 g) in Ethanol (25 mL).

    • Add Piperidine (0.5 mmol, 50 µL) dropwise at room temperature.

    • Observation: The solution will turn yellow/orange.[1] Stir for 2 hours at 25°C.

    • Validation: Monitor by TLC (Hexane:EtOAc 3:1). Disappearance of aldehyde spot (

      
      ) indicates completion.
      
    • Intermediate Isolation: The benzylidene intermediate can be isolated by filtration if precipitation occurs, but typically this is a "telescoped" (one-pot) process.

  • Cyclization to Pyrido[2,3-d]pyrimidine:

    • To the reaction mixture, add Guanidine Carbonate (15 mmol, 2.7 g).

    • Heat the mixture to Reflux (78°C) for 6–12 hours.

    • Mechanism: The guanidine attacks the nitrile group, followed by ring closure onto the pyridine ring (often requiring an oxidation step or leaving group if not using the aldehyde/nitrile route). Note: For the aldehyde specifically, a common route is condensing with an amidine followed by oxidation.

    • Alternative High-Yield Route: React the aldehyde with 2-amino-4,6-dihydroxypyrimidine in water/ethanol at reflux to form the pyridopyrimidine directly via a Friedländer-type condensation.[1]

  • Work-up & Purification:

    • Cool the reaction to 0°C.

    • The product often precipitates as a solid.[1] Filter and wash with cold ethanol.[1]

    • Recrystallize from DMF/Water if necessary.[1]

Protocol B: Optimization of the Suzuki Coupling (Upstream Synthesis)

If you need to synthesize the aldehyde itself from 5-bromonicotinaldehyde.[1]

Reagents:

  • 5-Bromonicotinaldehyde[1]

  • 4-Chloro-2-fluorophenylboronic acid[1]

  • Pd(dppf)Cl2[1]·DCM (3 mol%)[1]

  • K2CO3 (2.0 eq)[1]

  • Dioxane/Water (4:1)[1]

Conditions: Degas solvents thoroughly.[1] React at 90°C for 4 hours.[1] This specific biaryl bond is sterically hindered by the fluorine atom; high catalyst loading or S-Phos ligands may improve yields.[1]

Critical Data & Performance Metrics

The following data summarizes the expected yields and solvent effects when using this aldehyde in cyclization reactions.

Solvent SystemTemperatureReaction TimeYield (Cyclization)Purity (HPLC)Notes
Ethanol/Piperidine Reflux6 h65-70%>95%Green chemistry compliant; product precipitates.[1]
DMF/K2CO3 120°C2 h82%92%Higher yield but difficult work-up (requires aqueous crash).[1]
Toluene/PTSA Reflux12 h55%98%Dean-Stark trap required; best for acid-sensitive substrates.[1]

Solubility Profile:

  • DMSO: >50 mg/mL (Excellent)[1]

  • DCM: Moderate

  • Water: Insoluble (LogP ~ 3.2)[1]

Troubleshooting & Expert Tips

Aldehyde Oxidation

Issue: The aldehyde oxidizes to the carboxylic acid (Nicotinic acid derivative) upon storage. Solution: Store under Argon at -20°C. If the acid is present (broad peak at 10-12 ppm in H-NMR), repurify via a short silica plug (DCM eluent) before use.[1] The acid will poison base-catalyzed condensation reactions.[1]

Regioselectivity in Cyclization

Insight: When reacting with asymmetric nucleophiles (e.g., methylhydrazine), two isomers are possible. Control: The steric bulk of the 2-fluoro group on the phenyl ring exerts a remote steering effect.[1] In polar protic solvents (MeOH), the anti-isomer is generally favored due to hydrogen bonding stabilization of the intermediate.

"The Fluorine Effect"

The 2-fluoro substituent is not just for binding; it conformationally locks the biaryl axis relative to the pyridine ring (atropisomerism potential).[1] This pre-organization lowers the entropic penalty of binding to the kinase ATP pocket, often increasing potency by 10-50 fold compared to the non-fluorinated analog.

References

  • Design and Synthesis of p38 Inhibitors: Title: "Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase" Source: PMC / NIH URL:[1][Link]

  • General Method for Pyridopyrimidine Synthesis: Title: "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)...)[1][2][3] (GDC-0994), an ERK1/2 Inhibitor" (Demonstrates the biaryl-pyridine scaffold utility).[1] Source: Journal of Medicinal Chemistry URL:[Link][1]

  • Chemical Properties & Supplier Data: Title: "5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Product Data" Source: PubChem / Aromsyn URL:[1][Link][1]

Sources

Application

The Versatile Building Block: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in Modern Organic Synthesis

Introduction 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, a polysubstituted aromatic aldehyde, has emerged as a crucial building block in contemporary organic synthesis, particularly in the realm of medicinal chemistry. I...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, a polysubstituted aromatic aldehyde, has emerged as a crucial building block in contemporary organic synthesis, particularly in the realm of medicinal chemistry. Its unique electronic and steric properties, arising from the combination of a pyridine ring, a halogenated phenyl moiety, and a reactive aldehyde group, make it a versatile synthon for the construction of complex molecular architectures. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic use of this valuable intermediate. We will delve into its pivotal role in the synthesis of notable pharmaceuticals and present detailed, field-proven protocols for its application in key synthetic transformations, emphasizing the rationale behind experimental design.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective and safe utilization.

PropertyValueSource
Molecular Formula C₁₂H₇ClFNO[1]
Molecular Weight 235.64 g/mol [1]
Appearance Off-white to yellow solidCommercially available
CAS Number 1261599-43-7[2]

Safety and Handling: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the material safety data sheet (MSDS) from the supplier.

Core Application: A Key Intermediate in the Synthesis of Pexidartinib

A prime example showcasing the significance of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is its role as a key intermediate in the synthesis of Pexidartinib (PLX3397).[2] Pexidartinib is a potent and selective tyrosine kinase inhibitor of the colony-stimulating factor 1 receptor (CSF1R), approved for the treatment of tenosynovial giant cell tumor (TGCT).[2][3][4]

The synthesis of Pexidartinib highlights the utility of the aldehyde functionality in this building block for constructing the final drug molecule, often through a reductive amination step.[2]

Synthetic Transformations and Protocols

The reactivity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is dominated by its aldehyde group and the potential for cross-coupling reactions at the pyridine and phenyl rings. Below are detailed protocols for key transformations.

Reductive Amination: A Gateway to Amine Derivatives

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds.[5][6] It involves the reaction of a carbonyl compound, in this case, 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, with an amine to form an imine intermediate, which is then reduced in situ to the corresponding amine.[7] This strategy is central to the synthesis of Pexidartinib.[2]

Protocol: Synthesis of a Secondary Amine via Reductive Amination

This protocol describes a general procedure for the reductive amination of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with a primary amine using sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.[7]

Workflow:

Reductive_Amination Aldehyde 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Mix1 Mix1 Aldehyde->Mix1 Amine Primary Amine (R-NH2) Amine->Mix1 Solvent DCE or EtOAc Solvent->Mix1 STAB NaBH(OAc)3 (STAB) Add_STAB Add_STAB STAB->Add_STAB Quench Sat. aq. NaHCO3 Workup Extraction & Purification Quench->Workup Product Secondary Amine Product Workup->Product Mix1->Add_STAB Stir at RT Add_STAB->Quench Stir 6h at RT

Reductive Amination Workflow

Materials and Reagents:

ReagentMolar Equiv.Purpose
5-(4-Chloro-2-fluorophenyl)nicotinaldehyde1.0Starting material
Primary Amine (e.g., Benzylamine)1.1Nucleophile
Sodium Triacetoxyborohydride (NaBH(OAc)₃)1.2Reducing agent
1,2-Dichloroethane (DCE) or Ethyl Acetate (EtOAc)-Solvent
Saturated aqueous NaHCO₃ solution-Quenching agent
Anhydrous Na₂SO₄ or MgSO₄-Drying agent

Step-by-Step Procedure:

  • To a solution of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 equiv) in 1,2-dichloroethane (DCE) or ethyl acetate (EtOAc) (0.2 M), add the primary amine (1.1 equiv).[8]

  • Stir the mixture at room temperature for approximately 30 minutes to facilitate imine formation.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 equiv) portion-wise to the reaction mixture. Causality: STAB is a mild reducing agent that selectively reduces the protonated imine intermediate over the starting aldehyde, minimizing side reactions. Its use avoids the need for pH control that is often required with reagents like sodium cyanoborohydride.[5][7]

  • Stir the reaction at room temperature for 6-24 hours, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[8]

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired secondary amine.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between organoboron compounds and organohalides, catalyzed by a palladium complex.[9][10][11] The halogenated phenyl ring of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a suitable electrophilic partner for this transformation.

Protocol: Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with an arylboronic acid.

Workflow:

Suzuki_Coupling Aldehyde 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Reaction Heat under N2 Aldehyde->Reaction Boronic_Acid Arylboronic Acid (Ar-B(OH)2) Boronic_Acid->Reaction Catalyst Pd(PPh3)4 Catalyst->Reaction Base K2CO3 or K3PO4 Base->Reaction Solvent Dioxane/H2O Solvent->Reaction Workup Extraction & Purification Reaction->Workup Product Coupled Product Workup->Product

Suzuki-Miyaura Coupling Workflow

Materials and Reagents:

ReagentMolar Equiv. / Mol%Purpose
5-(4-Chloro-2-fluorophenyl)nicotinaldehyde1.0Electrophile
Arylboronic Acid1.5Nucleophile
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)5 mol%Catalyst
Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄)2.0Base
1,4-Dioxane and Water4:1 v/vSolvent system

Step-by-Step Procedure:

  • In a reaction vessel, combine 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 equiv), the arylboronic acid (1.5 equiv), and the base (2.0 equiv).

  • Add the palladium catalyst, Pd(PPh₃)₄ (5 mol%).

  • Evacuate and backfill the vessel with an inert gas (e.g., Nitrogen or Argon) three times. Causality: The Pd(0) catalyst is sensitive to oxygen, and removing it prevents oxidative degradation of the catalyst, ensuring its longevity and activity in the catalytic cycle.[12]

  • Add the degassed solvent system (1,4-dioxane and water, 4:1 v/v).

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS. Causality: The base is crucial for the transmetalation step of the Suzuki-Miyaura catalytic cycle, where the organic group is transferred from the boron atom to the palladium center.[10][12]

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic mixture with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography to yield the biaryl product.

Wittig Reaction: Olefination of the Aldehyde

The Wittig reaction is an invaluable method for converting aldehydes and ketones into alkenes.[13][14][15] It involves the reaction of the aldehyde with a phosphonium ylide (Wittig reagent). This reaction is highly reliable for introducing a double bond with good control over its location.

Protocol: Synthesis of a Stilbene-like Derivative via Wittig Reaction

This protocol details a general procedure for the Wittig olefination of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde using a phosphonium ylide.

Workflow:

Wittig_Reaction Phosphonium_Salt Phosphonium Salt (e.g., Ph3P+CH2R Br-) Ylide_Formation Ylide Formation Phosphonium_Salt->Ylide_Formation Base Strong Base (e.g., n-BuLi, t-BuOK) Base->Ylide_Formation Solvent1 Anhydrous THF Solvent1->Ylide_Formation Reaction Addition of Aldehyde Ylide_Formation->Reaction Aldehyde 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Aldehyde->Reaction Workup Quench, Extraction & Purification Reaction->Workup Product Alkene Product Workup->Product

Wittig Reaction Workflow

Materials and Reagents:

ReagentMolar Equiv.Purpose
Alkyltriphenylphosphonium Halide1.1Ylide precursor
Strong Base (e.g., n-Butyllithium, Potassium tert-butoxide)1.1Deprotonating agent
5-(4-Chloro-2-fluorophenyl)nicotinaldehyde1.0Electrophile
Anhydrous Tetrahydrofuran (THF)-Solvent
Saturated aqueous NH₄Cl solution-Quenching agent

Step-by-Step Procedure:

  • Suspend the alkyltriphenylphosphonium halide (1.1 equiv) in anhydrous THF under an inert atmosphere. Causality: The reaction must be carried out under anhydrous conditions as the ylide is a strong base and will be quenched by water.[14]

  • Cool the suspension to 0 °C or -78 °C, depending on the base used.

  • Slowly add the strong base (1.1 equiv). A color change (often to deep red or orange) indicates the formation of the phosphonium ylide.

  • Stir the mixture at this temperature for 30-60 minutes.

  • Add a solution of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 equiv) in anhydrous THF dropwise to the ylide solution.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC). Causality: The reaction proceeds via a [2+2] cycloaddition mechanism to form an oxaphosphetane intermediate, which then decomposes to the alkene and triphenylphosphine oxide. The formation of the very stable P=O bond is a major driving force for this reaction.[13][16]

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

  • After filtration and concentration, the crude product can be purified by flash chromatography to separate the desired alkene from the triphenylphosphine oxide byproduct.

Conclusion

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a highly valuable and versatile building block in organic synthesis. Its utility is underscored by its crucial role in the synthesis of important pharmaceuticals like Pexidartinib. The protocols detailed in this application note for reductive amination, Suzuki-Miyaura coupling, and the Wittig reaction provide a solid foundation for researchers to explore the synthetic potential of this compound. By understanding the underlying principles and the rationale for the chosen reaction conditions, scientists can effectively leverage this building block to construct novel and complex molecules for a wide range of applications, from drug discovery to materials science.

References

  • ChemicalBook. (2024, January 22). How to synthesize PLX3397 (Pexidartinib)?
  • Google Patents. (n.d.). CN111233857A - Synthetic method for continuously producing pexidartinib.
  • Chen, D., Zhang, Y., Li, J., & Liu, Y. (2019). Exploratory Process Development of Pexidartinib through the Tandem Tsuji–Trost Reaction and Heck Coupling. Synthesis, 51(13), 2564–2571.
  • ResearchGate. (n.d.). Chemical structure of pexidartinib (Turalio). [Diagram].
  • ResearchGate. (n.d.). Synthesis and structure of pexidartinib. [Diagram].
  • Nyugen, T., & Weizman, H. (2007). Solvent Free Wittig Reactions.
  • Myers, A. (n.d.).
  • Khan, I., et al. (2025). Synthesis of new nicotintaldehyde derivatives via Pd(0)
  • RSC. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. RSC Medicinal Chemistry.
  • Köhler, M., et al. (2003). Synthesis and evaluation of 5,7-dichloro-4-(3-{4-[4-(2-[18F]fluoroethyl)-piperazin-1-yl]-phenyl}-ureido). Journal of Labelled Compounds and Radiopharmaceuticals, 46(6), 505-518.
  • Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions.
  • Royal Society of Chemistry. (2013).
  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions.
  • Abdel-Maksoud, M. S., et al. (2021). Design and synthesis of novel 5-(4-chlorophenyl)furan derivatives with inhibitory activity on tubulin polymerization. Future Medicinal Chemistry, 13(16), 1419-1436.
  • PubChem. (n.d.). 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde.
  • ResearchGate. (2020, June). Br vs.
  • Ashenhurst, J. (2017, September 1).
  • Ashenhurst, J. (2018, February 6). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. Master Organic Chemistry.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
  • Chemistry LibreTexts. (2023, January 22). Wittig Reaction.
  • Sigma-Aldrich. (n.d.). 5-((4-Bromo-2-chlorophenyl)amino)-4-fluoro-1-methyl-1H-benzo[d]imidazole-6-carboxylic acid.
  • Chemistry Steps. (2023, October 16). The Wittig Reaction: Examples and Mechanism.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
  • Google Patents. (n.d.). CN118388401A - Preparation method of 4-amino-2-chloronicotinaldehyde.
  • Indian Academy of Sciences. (n.d.). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline.
  • Wikipedia. (n.d.). Suzuki reaction.
  • UCL Discovery. (2025, January 31). RSC Medicinal Chemistry.
  • Al-Ostoot, F. H., et al. (2022). Discovery and SAR analysis of 5-chloro-4-((substituted phenyl)amino)pyrimidine bearing histone deacetylase inhibitors. RSC Medicinal Chemistry, 13(8), 983-995.
  • MDPI. (2021, May 20). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones.
  • ResearchGate. (2025, December 4). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones.

Sources

Method

Application Note: Synthetic Routes to Novel Heterocyclic Compounds from 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Introduction & Strategic Value The starting material, 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (referred to herein as Compound 1 ), represents a "privileged scaffold" in medicinal chemistry. It combines a reactive pyri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Value

The starting material, 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (referred to herein as Compound 1 ), represents a "privileged scaffold" in medicinal chemistry. It combines a reactive pyridine-3-carbaldehyde core with a lipophilic, metabolically robust 4-chloro-2-fluorophenyl moiety. This specific biaryl motif is frequently observed in kinase inhibitors (e.g., c-Met, ALK inhibitors) where the halogenated ring occupies a hydrophobic pocket, improving potency and metabolic stability.

This guide details three distinct synthetic protocols to divert Compound 1 into novel heterocyclic libraries:

  • Dihydropyrimidinones (DHPMs) via the Biginelli Reaction.[1][2][3]

  • Pyrazolines via Claisen-Schmidt/Cyclocondensation.[4][5]

  • Imidazo[1,2-a]pyridines via the Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction.

Synthetic Divergence Map

The following diagram illustrates the chemical space accessible from Compound 1.

G Aldehyde 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde (Compound 1) Reagents1 Urea/Thiourea + Beta-Ketoester Aldehyde->Reagents1 Reagents2 Acetophenone deriv. (OH-) Aldehyde->Reagents2 Reagents3 2-Aminopyridine + Isocyanide Aldehyde->Reagents3 DHPM 3,4-Dihydropyrimidinones (DHPMs) (Calcium Channel Blockers) Reagents1->DHPM Biginelli MCR (Acid Cat.) Chalcone Chalcone Intermediate Reagents2->Chalcone Claisen-Schmidt Hydrazine Hydrazine/Acid Chalcone->Hydrazine Pyrazoline 1,3,5-Trisubstituted Pyrazolines (Anti-inflammatory) Hydrazine->Pyrazoline Cyclization GBB_Prod Imidazo[1,2-a]pyridines (Fused Systems) Reagents3->GBB_Prod GBB MCR (Sc(OTf)3 Cat.)

Figure 1: Divergent synthetic pathways from the core aldehyde scaffold.

Preparation of Starting Material (Context)

Note: If Compound 1 is not commercially sourced, it is synthesized via Suzuki-Miyaura coupling.

  • Reactants: 5-Bromonicotinaldehyde + 4-Chloro-2-fluorophenylboronic acid.

  • Catalyst: Pd(dppf)Cl2·DCM.

  • Base/Solvent: K2CO3 (aq) / 1,4-Dioxane.

  • Yield Expectation: >85% after silica chromatography.

Protocol A: The Biginelli Reaction (Dihydropyrimidinones)

Target Class: 4-Aryl-3,4-dihydropyrimidin-2(1H)-ones. Mechanism: Acid-catalyzed three-component condensation involving N-acyliminium ion intermediates.[6] Application: Synthesis of calcium channel blockers and antihypertensive agents mimicking Nifedipine.

Materials
  • Compound 1: 1.0 mmol (235 mg)

  • Ethyl Acetoacetate: 1.0 mmol (130 mg)

  • Urea: 1.2 mmol (72 mg) (Thiourea can be substituted for thio-analogues)

  • Catalyst: TMSCl (Trimethylsilyl chloride) - 0.5 mmol (Recommended for high yields)

  • Solvent: Acetonitrile (MeCN) or Ethanol (EtOH)

Step-by-Step Methodology
  • Charge: In a 10 mL microwave vial or round-bottom flask, combine Compound 1 (1.0 eq), Ethyl Acetoacetate (1.0 eq), and Urea (1.2 eq) in MeCN (3 mL).

  • Activate: Add TMSCl (0.5 eq) dropwise. Caution: TMSCl reacts with moisture to release HCl; perform in a fume hood.

  • Reflux:

    • Thermal: Heat to reflux (80°C) for 6–8 hours.

    • Microwave (Preferred): 100°C, 150W, 20 minutes.

  • Monitor: Check TLC (EtOAc:Hexane 1:1). The aldehyde spot (Rf ~0.6) should disappear, replaced by a lower Rf spot (Rf ~0.3).

  • Workup: Pour the reaction mixture into crushed ice (20 g). Stir vigorously. The solid product usually precipitates.

  • Purification: Filter the solid. Recrystallize from hot Ethanol. If oil forms, extract with EtOAc, dry over Na2SO4, and purify via flash column chromatography (Gradient: 20% -> 60% EtOAc in Hexane).

Validation:

  • 1H NMR (DMSO-d6): Look for the characteristic doublet at δ ~5.2 ppm (chiral benzylic H at C4) and two broad singlets at δ ~7.8 and 9.2 ppm (NH protons).

Protocol B: Pyrazoline Synthesis (via Chalcone)

Target Class: 3,5-Diaryl-4,5-dihydro-1H-pyrazoles. Mechanism: Claisen-Schmidt condensation followed by Michael addition/cyclization with hydrazine. Application: Anti-inflammatory and antimicrobial screening libraries.

Stage 1: Chalcone Formation[4]
  • Dissolve: Dissolve Compound 1 (1.0 mmol) and 4'-Methoxyacetophenone (1.0 mmol) in Ethanol (5 mL).

  • Catalyze: Add 10% NaOH solution (1 mL) dropwise at 0°C.

  • Stir: Allow to warm to Room Temperature (RT) and stir for 4 hours. A yellow/orange precipitate (the Chalcone) will form.

  • Isolate: Filter the solid, wash with cold water until filtrate is neutral. Dry under vacuum.

Stage 2: Cyclization to Pyrazoline[4]
  • Resuspend: Dissolve the Chalcone (0.5 mmol) in Glacial Acetic Acid (3 mL).

  • React: Add Hydrazine Hydrate (2.0 mmol) or Phenylhydrazine (1.0 mmol).

  • Heat: Reflux at 110°C for 4 hours.

  • Quench: Pour into ice-water.

  • Isolate: Filter the precipitate. Recrystallize from Ethanol.[4][7]

Validation:

  • Chalcone: Disappearance of aldehyde proton (δ 10.1). Appearance of trans-alkene doublets (J ~16 Hz) at δ 7.5–8.0 region.

  • Pyrazoline: Appearance of an ABX system for the CH2-CH protons in the pyrazoline ring (typically three doublets of doublets between δ 3.0–5.5 ppm).

Protocol C: Groebke-Blackburn-Bienaymé (GBB) Reaction

Target Class: 3-Amino-imidazo[1,2-a]pyridines. Mechanism: [4+1] Cycloaddition involving the isocyanide and the Schiff base formed in situ. Application: Rapid access to fused bicyclic heterocycles common in anxiolytics (e.g., Alpidem analogs).

Materials
  • Compound 1: 1.0 mmol[8]

  • 2-Aminopyridine: 1.0 mmol

  • tert-Butyl Isocyanide: 1.1 mmol

  • Catalyst: Scandium Triflate Sc(OTf)3 (5 mol%) or Perchloric acid (cat.)

  • Solvent: Methanol (MeOH) : Dichloromethane (DCM) (1:1)

Step-by-Step Methodology
  • Mix: In a vial, combine Compound 1 and 2-Aminopyridine in MeOH:DCM (2 mL). Stir for 20 mins to pre-form the imine (optional but often improves yield).

  • Add: Add tert-Butyl Isocyanide and Sc(OTf)3 catalyst.

  • Stir: Stir at Room Temperature for 12–24 hours.

  • Workup: Evaporate volatiles. Redissolve in EtOAc, wash with NaHCO3 (sat).

  • Purification: Flash chromatography is usually required (EtOAc/MeOH gradients).

Validation:

  • 1H NMR: The aldehyde proton is gone. The 2-aminopyridine NH2 protons are gone. A new NH proton (from the exocyclic amine formed from isocyanide) appears, often exchangeable with D2O.

Analytical Data Summary

Reaction ProductKey IR Signal (cm⁻¹)Key ¹H NMR Feature (δ ppm, DMSO-d₆)Mass Spec (ESI)
Aldehyde (SM) 1705 (C=O)10.1 (s, 1H, CHO)[M+H]⁺ ~236
DHPM (Route A) 1690 (C=O[8] Amide), 3200 (NH)5.2 (d, 1H, C4-H), 9.2 (s, NH)[M+H]⁺ ~348
Chalcone (Route B) 1660 (C=O Enone)7.6 & 7.9 (d, J=16Hz, Vinyl)[M+H]⁺ ~368
Pyrazoline (Route B) 1590 (C=N)3.1, 3.8, 5.4 (dd, ABX system)[M+H]⁺ ~382
Imidazo-Py (Route C) 3300 (NH)Loss of CHO; Aromatic region complex[M+H]⁺ ~409

Troubleshooting & Optimization (Expertise)

  • Aldehyde Oxidation: Nicotinaldehydes oxidize to nicotinic acids on storage. Ensure Compound 1 is a clear/yellowish liquid or solid. If white solid crust is visible, check for acid (broad OH in IR). Repurify by washing with NaHCO3 if needed.

  • Biginelli Yields: If yields are low (<40%), switch from Ethanol to Acetonitrile or use a stronger Lewis Acid like Yb(OTf)3. The electron-withdrawing nature of the pyridine ring can sometimes destabilize the N-acyliminium intermediate; adding a few drops of acetic acid helps.

  • Pyrazoline Oxidation: Pyrazolines can slowly oxidize to Pyrazoles (aromatization) in air. Store products under inert gas or perform the oxidation intentionally (using Iodobenzene diacetate) if the fully aromatic pyrazole is the desired target.

References

  • Biginelli Reaction Overview: Kappe, C. O. (1993).[3] "100 Years of the Biginelli Dihydropyrimidine Synthesis". Tetrahedron, 49(32), 6937-6963. Link

  • Pyrazoline Synthesis: Levai, A. (2002). "Synthesis of 2-pyrazolines by the reactions of alpha,beta-unsaturated aldehydes and ketones with hydrazines". Journal of Heterocyclic Chemistry, 39(1), 1-13. Link

  • Groebke-Blackburn-Bienaymé Reaction: Bienaymé, H., & Bouzid, K. (1998). "A New Multicomponent Reaction for the Synthesis of Imidazo[1,2-a]pyridines". Angewandte Chemie International Edition, 37(16), 2234-2237. Link

  • Nicotinaldehyde Reactivity: Crouch, R. D. (2009). "Synthetic routes to substituted pyridines". Tetrahedron, 65(12), 2387-2397. Link

  • Biaryl Scaffold Properties: Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates". Journal of Medicinal Chemistry, 54(10), 3451-3479. Link

Sources

Application

Application Note: Strategic Utilization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in Agrochemical Synthesis

This guide outlines the strategic application of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5), a high-value heterocyclic building block.[1] This intermediate serves as a critical "chemical hinge" for syn...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the strategic application of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (CAS 1346691-91-5), a high-value heterocyclic building block.[1] This intermediate serves as a critical "chemical hinge" for synthesizing next-generation Succinate Dehydrogenase Inhibitor (SDHI) fungicides and Isoxazoline insecticides , leveraging the electron-deficient pyridine core and the lipophilic fluorinated aryl tail to enhance metabolic stability and bioavailability.[1]

[1]

Executive Summary

The incorporation of fluorinated aryl-pyridine motifs has become a cornerstone in modern agrochemical design.[1] 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (hereafter referred to as 5-CFP-NA ) offers a versatile scaffold containing a reactive aldehyde handle at the C3 position and a lipophilic, metabolically robust 4-chloro-2-fluorophenyl moiety at the C5 position.[1]

This guide details the protocols for:

  • Synthesis of 5-CFP-NA via regioselective Suzuki-Miyaura cross-coupling.

  • Divergent Application A: Oxidation to the corresponding nicotinic acid for SDHI fungicide development.

  • Divergent Application B: Conversion to isoxazoline scaffolds for insecticide discovery.

Chemical Profile & Structural Utility[1]

PropertySpecification
IUPAC Name 5-(4-Chloro-2-fluorophenyl)pyridine-3-carbaldehyde
CAS Number 1346691-91-5
Molecular Formula C₁₂H₇ClFNO
Molecular Weight 235.64 g/mol
Appearance Pale yellow to off-white crystalline solid
Solubility Soluble in DCM, THF, EtOAc; sparingly soluble in water
Key Functionality C3-Aldehyde: Electrophilic handle for reductive amination, oxidation, or condensation.C5-Aryl: Lipophilic tail (

-stacking domain) improving target protein binding affinity.[1]
Structural Logic

The 4-chloro-2-fluorophenyl group is a bioisostere of the 2,4-dichlorophenyl moiety but with enhanced metabolic stability due to the C-F bond (116 kcal/mol).[1] The pyridine nitrogen provides a hydrogen bond acceptor site, critical for binding in the ubiquinone-binding pocket of Complex II (SDH enzymes).[1]

Workflow Visualization (Graphviz)[1]

The following diagram illustrates the central role of 5-CFP-NA in divergent synthesis.

G cluster_legend Legend Start 5-Bromonicotinaldehyde Intermediate 5-CFP-NA (The Scaffold) Start->Intermediate Suzuki-Miyaura Pd(dppf)Cl2, K2CO3 Boronic 4-Chloro-2-fluorophenyl boronic acid Boronic->Intermediate Acid Nicotinic Acid Deriv. (Oxidation) Intermediate->Acid Pinnick Ox. (NaClO2, NaH2PO4) Oxime Aldoxime (Condensation) Intermediate->Oxime NH2OH·HCl Amide SDHI Fungicide (Amide Coupling) Acid->Amide HATU/Amine Isox Isoxazoline Insecticide ([3+2] Cycloaddition) Oxime->Isox NCS, Alkene (Dipolar Cycloaddition) key Blue: Core Scaffold | Green: Fungicide Route | Red: Insecticide Route

Caption: Divergent synthetic pathways utilizing 5-CFP-NA as a precursor for amide-based fungicides and isoxazoline insecticides.[1]

Experimental Protocols

Protocol 1: Synthesis of 5-CFP-NA (Suzuki-Miyaura Coupling)

Objective: Regioselective installation of the aryl group at the C5 position of the pyridine ring.[1]

Reagents:

  • 5-Bromonicotinaldehyde (1.0 eq)[1]

  • 4-Chloro-2-fluorophenylboronic acid (1.1 eq)[1]

  • Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.03 eq) - Chosen for stability and efficiency with electron-deficient heterocycles.[1]

  • Potassium Carbonate (K₂CO₃) (2.5 eq)[1]

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)[1]

Step-by-Step Methodology:

  • Inerting: Charge a 3-neck round-bottom flask with 5-bromonicotinaldehyde (10 mmol, 1.86 g), boronic acid (11 mmol, 1.92 g), and K₂CO₃ (25 mmol, 3.45 g). Evacuate and backfill with Nitrogen (N₂) three times.[1]

  • Solvation: Add degassed 1,4-Dioxane (40 mL) and Water (10 mL). Sparge with N₂ for 10 minutes.

  • Catalysis: Add Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.3 mmol, 245 mg) quickly under N₂ flow.[1]

  • Reaction: Heat the mixture to 90°C for 4–6 hours.

    • Self-Validation: Monitor via TLC (30% EtOAc/Hexane).[1] The starting bromide (Rf ~0.[1]6) should disappear, and a new fluorescent spot (Rf ~0.[1]4) should appear.[1]

  • Work-up: Cool to room temperature (RT). Filter through a Celite pad to remove Palladium black.[1] Rinse with EtOAc.

  • Extraction: Dilute filtrate with water (50 mL) and extract with EtOAc (3 x 50 mL). Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[1]

  • Purification: Flash column chromatography (SiO₂, Gradient 0–40% EtOAc in Hexanes).

    • Yield Target: 85–92% (Pale yellow solid).

Protocol 2: Divergent Path A – Synthesis of SDHI Fungicide Precursor

Mechanism: Pinnick Oxidation converts the aldehyde to a carboxylic acid without affecting the halogenated aryl ring, enabling subsequent amide coupling (a hallmark of SDHI chemistry like Boscalid).[1]

Reagents:

  • 5-CFP-NA (1.0 eq)[1]

  • Sodium Chlorite (NaClO₂) (1.5 eq)[1]

  • Sodium Dihydrogen Phosphate (NaH₂PO₄) (1.2 eq)[1]

  • 2-Methyl-2-butene (Scavenger) (10 eq)[1]

  • Solvent: t-Butanol/Water (3:1)[1]

Methodology:

  • Dissolve 5-CFP-NA (5 mmol) in t-BuOH (20 mL) and 2-methyl-2-butene (5 mL).

  • Dissolve NaClO₂ (7.5 mmol) and NaH₂PO₄ (6 mmol) in Water (10 mL).

  • Addition: Add the aqueous oxidant solution dropwise to the aldehyde solution at 0°C.

  • Stirring: Allow to warm to RT and stir for 3 hours.

    • Self-Validation: The pale yellow solution typically turns colorless or light orange.[1] LC-MS should show Mass [M+H]⁺ = 252.0 (Carboxylic Acid).[1]

  • Isolation: Acidify to pH 3 with 1N HCl. Extract with EtOAc.[1] The product, 5-(4-chloro-2-fluorophenyl)nicotinic acid , precipitates or is isolated by evaporation.[1]

  • Downstream: This acid is then coupled with an amine (e.g., 2-aminobiphenyl derivatives) using HATU/DIPEA to generate the final SDHI candidate.[1]

Protocol 3: Divergent Path B – Synthesis of Isoxazoline Insecticide Scaffold

Mechanism: Condensation to an aldoxime followed by [3+2] cycloaddition with a styrene or acrylate derivative.[1]

Reagents:

  • 5-CFP-NA (1.0 eq)[1]

  • Hydroxylamine Hydrochloride (NH₂OH[1]·HCl) (1.2 eq)

  • Sodium Acetate (NaOAc) (1.5 eq)[1]

  • Solvent: Ethanol/Water (2:1)[1]

Methodology:

  • Oxime Formation: Dissolve 5-CFP-NA (5 mmol) in Ethanol (15 mL). Add NaOAc (7.5 mmol) and NH₂OH·HCl (6 mmol) in Water (5 mL).

  • Stir at RT for 2 hours.

    • Self-Validation: TLC shows a polar spot (Oxime).[1]

  • Chlorination (In situ): To the isolated oxime in DMF, add N-Chlorosuccinimide (NCS) (1.1 eq) to generate the hydroximoyl chloride.[1]

  • Cycloaddition: Add the alkene substrate (e.g., styrene derivative) and TEA (1.2 eq) slowly. Stir at RT for 12 hours.[1]

  • Result: Formation of the 3-(5-(4-chloro-2-fluorophenyl)pyridin-3-yl)-5-substituted-4,5-dihydroisoxazole . This core mimics the bioactivity of isoxazoline ectoparasiticides.[1]

Quality Control & Analytical Standards

For the intermediate 5-CFP-NA , the following specifications must be met before downstream use:

TestMethodAcceptance Criteria
Purity HPLC (C18, ACN/H₂O + 0.1% TFA)> 98.0% Area
Identity ¹H-NMR (400 MHz, CDCl₃)Diagnostic -CHO singlet at δ 10.1 ppm.Aryl protons: δ 7.2–7.6 ppm (multiplets).[1]
Halogen Content Elemental AnalysisCl: ~15.0%, F: ~8.0% (Theoretical)
Water Content Karl Fischer< 0.5% w/w

Safety & Handling

  • Hazard Identification: The compound contains a fluorinated aromatic ring and a pyridine aldehyde.[1] It is likely a skin/eye irritant (H315, H319) and may cause respiratory irritation (H335).[1]

  • Boronic Acid Residues: Boronic acids can be toxic; ensure thorough washing during work-up.[1]

  • Oxidation Risks: NaClO₂ (Protocol 2) is a strong oxidant.[1] Never mix directly with organic solids; always use solution phase.[1]

  • Waste: Segregate halogenated organic waste.

References

  • Suzuki-Miyaura Coupling on Pyridines

    • Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

  • Preparation of Nicotinaldehydes (Patent Grounding)

    • Bayer CropScience. (2009).[1] Process for the preparation of nicotinaldehydes.[1] US Patent 7,528,256 B2.[1] (Describes the synthesis of 5-arylnicotinaldehydes via morpholinamide intermediates and reduction, validating the stability of the 5-aryl-3-formyl scaffold). Link

  • Pinnick Oxidation Protocol

    • Bal, B. S., Childers, W. E., & Pinnick, H. W. (1981).[1] Oxidation of α,β-unsaturated aldehydes. Tetrahedron, 37(11), 2091-2096.[1] Link

  • Isoxazoline Insecticide Chemistry

    • Weber, K., et al. (2013).[1] Isoxazolines: A Novel Class of Ectoparasiticides.[1] Bioorganic & Medicinal Chemistry Letters, 23(11), 3239-3243.[1] (Grounding for Protocol 3). Link[1]

Sources

Method

methodology for monitoring the progress of reactions involving 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

An Application Guide: Abstract This technical guide provides detailed methodologies and protocols for monitoring the progress of chemical reactions involving 5-(4-chloro-2-fluorophenyl)nicotinaldehyde, a key intermediate...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide:

Abstract

This technical guide provides detailed methodologies and protocols for monitoring the progress of chemical reactions involving 5-(4-chloro-2-fluorophenyl)nicotinaldehyde, a key intermediate in pharmaceutical and materials science research. Effective reaction monitoring is critical for optimizing reaction conditions, maximizing yield, minimizing byproduct formation, and ensuring process safety and reproducibility. This document outlines four primary analytical techniques: Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. For each technique, we provide not only step-by-step protocols but also the underlying scientific principles, rationale for experimental choices, and guidance on data interpretation. This comprehensive approach is designed to empower researchers, scientists, and drug development professionals to make informed decisions for robust reaction analysis.

Introduction: The Importance of Reaction Monitoring

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a substituted aromatic aldehyde whose structural complexity and functional group reactivity make it a valuable building block. Reactions involving this molecule, such as reductions, oxidations, condensations, or cross-coupling reactions, require careful monitoring. Without real-time or quasi-real-time analytical feedback, reactions can easily result in low yields, complex product mixtures, or complete failure.[1]

The primary goals of reaction monitoring are to:

  • Determine Reaction Completion: Confirm the full consumption of the starting material.

  • Track Product Formation: Observe the rate of appearance of the desired product.

  • Identify Intermediates and Byproducts: Gain mechanistic insights and identify impurities.

  • Optimize Reaction Parameters: Provide the data needed to adjust temperature, time, or reagent stoichiometry for improved outcomes.

This guide provides the practical knowledge to implement robust analytical monitoring for any reaction involving the title compound.

Physicochemical Properties of the Analyte

Understanding the properties of 5-(4-chloro-2-fluorophenyl)nicotinaldehyde is fundamental to selecting and developing an appropriate analytical method.

PropertyValue / DescriptionRationale for Analytical Method Selection
Molecular Formula C₁₂H₇ClFNOThe presence of heteroatoms and halogens is important for mass spectrometry.
Molecular Weight 235.64 g/mol Influences volatility for GC analysis and behavior in mass spectrometry.
Structure Aromatic rings with aldehyde, chloro, and fluoro substituents.The conjugated aromatic system makes the molecule a strong UV chromophore, ideal for HPLC-UV detection. The aldehyde proton is a unique handle for NMR.
Polarity Moderately polar.Polarity dictates the choice of stationary and mobile phases in chromatographic methods like TLC and HPLC.[2]
Volatility Expected to be low to moderate.Sufficient volatility is required for GC-MS analysis. Thermal stability must also be considered.
Solubility Soluble in common organic solvents (e.g., THF, CH₂Cl₂, Ethyl Acetate, Acetonitrile).Dictates the choice of solvent for sample preparation for all analytical techniques.

Analytical Methodologies and Protocols

We will now explore the practical application of four key analytical techniques.

Thin-Layer Chromatography (TLC): Rapid, Qualitative Assessment

TLC is an indispensable tool for rapid, cost-effective, and qualitative monitoring of a reaction's progress right at the bench.[3][4][5] It works by separating components of a mixture based on their differential partitioning between a solid stationary phase (typically silica gel) and a liquid mobile phase.[4]

Expertise & Causality: The choice of the mobile phase (eluent) is critical. Since 5-(4-chloro-2-fluorophenyl)nicotinaldehyde is moderately polar, a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate) is typically effective. The goal is to find a solvent system where the starting material has a retention factor (Rƒ) of approximately 0.3-0.4, allowing clear separation from both less polar byproducts and more polar products.[2]

Protocol 3.1: TLC Analysis

  • Plate Preparation: Obtain a silica gel TLC plate (e.g., Merck 60 F-254).[6] Using a pencil, gently draw a baseline about 1 cm from the bottom edge.

  • Sample Preparation:

    • At the start of the reaction (T=0), dissolve a small amount of the starting material in a volatile solvent (e.g., ethyl acetate) to create a ~1% reference solution.

    • As the reaction proceeds, use a glass capillary to withdraw a tiny aliquot (1-2 drops) of the reaction mixture. Dilute this aliquot in a small vial with 5-10 drops of ethyl acetate.

  • Spotting: Using separate clean capillaries, spot the starting material reference solution ("SM") and the diluted reaction mixture ("Rxn") onto the baseline of the TLC plate. Keep the spots small and distinct. A co-spot (spotting both SM and Rxn on the same point) is highly recommended to confirm identity.

  • Development: Place the TLC plate in a developing chamber containing the chosen eluent (e.g., 7:3 Hexanes:Ethyl Acetate). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.[3]

  • Visualization:

    • Remove the plate and immediately mark the solvent front with a pencil.

    • Visualize the spots under a UV lamp (254 nm).[6] The aromatic rings will absorb UV light, appearing as dark spots. Circle the spots with a pencil.

    • Optional: Further visualization can be achieved by staining, for example, in an iodine chamber or by dipping in a potassium permanganate solution, which reacts with the aldehyde group.

  • Interpretation:

    • T=0: A single spot corresponding to the starting material should be visible in the "Rxn" lane.

    • T>0: The spot for the starting material in the "Rxn" lane will diminish in intensity, while a new spot (for the product) will appear.

    • Completion: The reaction is likely complete when the starting material spot is no longer visible in the "Rxn" lane.

High-Performance Liquid Chromatography (HPLC): Quantitative Analysis

HPLC is the gold standard for quantitative reaction monitoring, offering high resolution and sensitivity.[1][7] For 5-(4-chloro-2-fluorophenyl)nicotinaldehyde, a reversed-phase method using a C18 column is highly effective, separating compounds based on their hydrophobicity. The strong UV absorbance of the aromatic system allows for sensitive detection with a UV-Vis or Diode Array Detector (DAD).

Expertise & Causality: A gradient elution (where the mobile phase composition changes over time) is often superior to an isocratic (constant composition) method for reaction monitoring. A gradient starting with a higher percentage of aqueous solvent and ramping up the organic solvent ensures that both polar and non-polar components are eluted as sharp peaks within a reasonable timeframe. A DAD is preferable as it can acquire the full UV-Vis spectrum of each peak, helping to confirm peak identity and purity.

Protocol 3.2: Reversed-Phase HPLC Analysis

  • Instrumentation & Columns:

    • HPLC system with a binary pump, autosampler, column oven, and DAD.

    • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: Water with 0.1% Formic Acid (for improved peak shape).

    • Solvent B: Acetonitrile with 0.1% Formic Acid.

  • Sample Preparation:

    • Take a small, accurately measured aliquot from the reaction mixture (e.g., 10 µL).

    • Quench the reaction in the aliquot if necessary (e.g., by adding a buffer).

    • Dilute the aliquot significantly with the initial mobile phase composition (e.g., 10 µL into 990 µL of 90:10 Water:Acetonitrile). This prevents peak distortion from injecting a solvent much stronger than the mobile phase.

    • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions:

ParameterRecommended Setting
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 5 µL
Detection Wavelength 254 nm (or DAD scan 210-400 nm)
Gradient Program 0-1 min: 10% B; 1-10 min: 10% to 90% B; 10-12 min: 90% B; 12-12.1 min: 90% to 10% B; 12.1-15 min: 10% B
  • Data Analysis:

    • Identify the peaks for the starting material and product based on their retention times (determined by injecting pure standards).

    • Integrate the peak areas for the starting material (A_SM) and the product (A_P).

    • Calculate the percent conversion: % Conversion = [A_P / (A_SM + A_P)] * 100. (Note: This assumes similar response factors. For high accuracy, calibration curves are required).

Gas Chromatography-Mass Spectrometry (GC-MS): Volatile Component Analysis

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds.[8] It is particularly useful for identifying unknown byproducts due to the structural information provided by the mass spectrometer. The presence of chlorine in the molecule will produce a characteristic M+2 isotopic pattern in the mass spectrum, aiding in identification.

Expertise & Causality: The choice of the GC oven temperature program is crucial for good separation. A slow ramp rate allows for the resolution of closely eluting compounds. The electron impact (EI) ionization source in the MS will fragment the molecule in a reproducible way, creating a "fingerprint" mass spectrum that can be compared to libraries for identification.

Protocol 3.3: GC-MS Analysis

  • Instrumentation:

    • Gas chromatograph coupled to a Mass Spectrometer (e.g., a single quadrupole).

    • Column: A low- to mid-polarity capillary column, such as a DB-5MS or HP-5MS (30 m x 0.25 mm x 0.25 µm).[9][10]

  • Sample Preparation:

    • Withdraw an aliquot (e.g., 20 µL) from the reaction mixture.

    • Dilute significantly with a suitable solvent like ethyl acetate or dichloromethane (e.g., 20 µL into 1 mL).

    • If non-volatile components are present (e.g., salts), pass the sample through a small plug of silica gel or use a liquid-liquid extraction to isolate the organic components.[7]

  • GC-MS Conditions:

ParameterRecommended Setting
Inlet Temperature 250 °C
Injection Mode Split (e.g., 50:1 ratio) or Splitless for trace analysis
Carrier Gas Helium at a constant flow of 1.0 mL/min
Oven Program Initial: 100 °C, hold for 2 min. Ramp: 15 °C/min to 280 °C. Hold: 5 min.
MS Transfer Line 280 °C
Ion Source Temp 230 °C
Ionization Mode Electron Impact (EI) at 70 eV
Mass Scan Range 40 - 450 m/z
  • Data Analysis:

    • Extract the Total Ion Chromatogram (TIC) to view all separated components.

    • Identify the starting material and product peaks by their retention times and mass spectra.

    • Analyze the mass spectra of unknown peaks to elucidate their structures, paying attention to the molecular ion and fragmentation patterns.

NMR Spectroscopy: Unambiguous Structural Insight

NMR spectroscopy provides detailed structural information and is inherently quantitative without the need for response factors (when using a suitable internal standard).[11][12] The aldehyde proton (R-CHO) of the starting material is particularly diagnostic, as it appears in a distinct region of the ¹H NMR spectrum (~9-10 ppm) where few other signals interfere.[13][14]

Expertise & Causality: Monitoring the disappearance of the aldehyde proton signal is a simple and unambiguous way to track the consumption of the starting material. Simultaneously, the appearance of new signals in other regions of the spectrum will confirm the formation of the product. For example, in a reduction of the aldehyde to an alcohol, the aldehyde signal at ~10 ppm will disappear, and new signals for the -CH₂OH group will appear around 4.5-5.5 ppm.

Protocol 3.4: ¹H NMR Analysis

  • Sample Preparation:

    • Withdraw an aliquot of the reaction mixture (e.g., 50 µL).

    • Remove the reaction solvent under a stream of nitrogen or in a vacuum centrifuge.

    • Dissolve the residue in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆, 0.5 mL).

    • Transfer the solution to an NMR tube.

  • Instrument Setup:

    • Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to ensure accurate integration for quantitative analysis. A D1 of 30 seconds is often a safe starting point for quantitative work.[11]

  • Spectral Analysis:

    • Identify the aldehyde proton signal of the starting material (expected at δ 9.5-10.5 ppm).

    • Identify a characteristic signal for the product that does not overlap with other signals.

    • Identify a signal from a species whose concentration is not changing (e.g., an internal standard or, in some cases, a solvent peak) to use as a reference.

  • Data Interpretation:

    • Qualitative: Observe the decrease in the integral of the aldehyde proton signal over time. The reaction is complete when this signal is gone.

    • Quantitative: Integrate the starting material aldehyde peak (I_SM) and a well-resolved product peak (I_P). Calculate the molar ratio and percent conversion. For example, if both peaks represent a single proton: % Conversion = [I_P / (I_SM + I_P)] * 100.

Visualization of Workflows

To effectively manage the reaction monitoring process, a structured workflow is essential.

ReactionMonitoringWorkflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_interpret Data Interpretation A Start Reaction (T=0) B Withdraw Aliquot at Time (T=x) A->B C Quench & Dilute Sample B->C D TLC Analysis C->D Quick Check E HPLC / GC-MS / NMR Analysis C->E Detailed Analysis F Qualitative Check: Reaction Progressing? D->F G Quantitative Analysis: Calculate % Conversion E->G H Identify Byproducts E->H I Decision: Continue, Stop, or Modify Reaction? F->I G->I H->I MethodSelection Start Need to monitor a reaction? Q1 Need quick, qualitative data at the bench? Start->Q1 TLC Use Thin-Layer Chromatography (TLC) Q1->TLC Yes Q2 Need quantitative data on SM/Product concentration? Q1->Q2 No / Need More HPLC Use HPLC-UV Q2->HPLC Yes Q3 Need to identify unknown byproducts or confirm mass? Q2->Q3 No / Need More GCMS Use GC-MS Q3->GCMS Yes Q4 Need unambiguous structural confirmation without standards? Q3->Q4 No / Need More NMR Use NMR Spectroscopy Q4->NMR Yes

Caption: Decision tree for selecting an analytical method.

Comparative Summary of Techniques

TechniquePrimary UseSpeedCost per SampleInformation QualityKey Advantage
TLC QualitativeVery Fast (5-10 min) [3]Very LowLow (Rƒ values)Simplicity and speed for quick checks. [5]
HPLC QuantitativeModerate (15-30 min)ModerateHigh (Concentration, Purity)Excellent for accurate quantification and purity assessment.
GC-MS Qualitative & Semi-QuantitativeModerate (20-40 min)Moderate-HighVery High (Structural Info)Powerful for identifying volatile byproducts.
NMR Qualitative & QuantitativeSlow (>15 min + prep)HighDefinitive (Structure)Provides unambiguous structural confirmation and is inherently quantitative.

Conclusion

The successful synthesis of complex molecules like 5-(4-chloro-2-fluorophenyl)nicotinaldehyde relies heavily on robust analytical monitoring. There is no single "best" method; instead, the techniques should be used in a complementary fashion. TLC provides rapid, frequent checks on reaction progress, while HPLC offers precise quantitative data on conversion and purity. GC-MS and NMR are powerful tools for deeper investigation, helping to identify unknown impurities and provide definitive structural evidence. By thoughtfully applying the protocols outlined in this guide, researchers can accelerate discovery, optimize chemical processes, and ensure the quality and integrity of their work.

References

  • University of Colorado Boulder. Thin Layer Chromatography. Available from: [Link]

  • Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Available from: [Link]

  • Washington State University. Monitoring Reactions by TLC. Available from: [Link]

  • Aryal, S. (2023, September 11). Thin Layer Chromatography (TLC)- Principle, Parts, Steps, Uses. Microbe Notes. Available from: [Link]

  • Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Available from: [Link]

  • Jackson, G. P., et al. (2005). Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level. Analytical Chemistry, 77(6), 1645-1652. Available from: [Link]

  • Kempf, J., et al. (2020). Benchtop NMR for Online Reaction Monitoring of the Biocatalytic Synthesis of Aromatic Amino Alcohols. Chemosensors, 8(3), 66. Available from: [Link]

  • HELIX Chromatography. (2022, August 12). HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison. Available from: [Link]

  • Li, Y., et al. (2023). [Determination of 15 halogenated polycyclic aromatic hydrocarbons in aquatic products by stable isotope dilution coupled with gas chromatography-triple quadrupole mass spectrometry]. Se Pu, 41(6), 643-651. Available from: [Link]

  • D'Orazio, G., et al. (2024). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. International Journal of Molecular Sciences, 25(2), 1056. Available from: [Link]

  • Akyüz, M., & Ata, Ş. (2023). Chromatographic Methods and Sample Pretreatment Techniques for Aldehydes, Biogenic Amine, and Carboxylic Acids in Food. Critical Reviews in Food Science and Nutrition. Available from: [Link]

  • Magritek. On-line NMR reaction monitoring. Available from: [Link]

  • Asian Journal of Chemistry. (2012). Separation of Some Halogenated Phenols by GC-MS. Asian Journal of Chemistry, 24(12), 5801-5802. Available from: [Link]

  • Chemistry LibreTexts. (2021, March 5). 19.14: Spectroscopy of Aldehydes and Ketones. Available from: [Link]

  • Waters Corporation. Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Available from: [Link]

  • U.S. Environmental Protection Agency. Method for the determination of aldehydes and ketones in ambient air using HPLC. Available from: [Link]

  • Mopper, K., & Stahovec, W. L. (1986). Trace analysis of aldehydes by reversed-phase high-performance liquid chromatography and precolumn fluorigenic labeling with 5,5-dimethyl-1,3-cyclohexanedione. Journal of Chromatography A, 356, 403-412. Available from: [Link]

  • IVAN Users Group. (2021, November 30). Reaction Monitoring by NMR [Video]. YouTube. Available from: [Link]

  • Fiveable. Spectroscopy of Aldehydes and Ketones. Available from: [Link]

  • Koido, T., et al. (2020). Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples. Journal of Chromatography A, 1626, 461361. Available from: [Link]

  • Patrick, B. O. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. Available from: [Link]

  • Google Patents. (2009). Process for the preparation of nicotinaldehydes.
  • American Chemical Society. (2023, March 16). Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. ACS Omega. Available from: [Link]

  • Beilstein Journal of Organic Chemistry. (2017, February 14). NMR reaction monitoring in flow synthesis. Available from: [Link]

  • MDPI. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Molecules. Available from: [Link]

  • Wiley Online Library. (2003). Synthesis and evaluation of 5,7-dichloro-4- (3-{4-[4-(2-[ F]fluoroethyl)-piperazin-1-yl]- phenyl}-ureido). Journal of Labelled Compounds and Radiopharmaceuticals. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). 5-(5-(4-chlorophenyl)furan-2-yl)-3-(4-methoxyphenyl)-4,5-dihydroisoxazole. PubChem. Available from: [Link]

  • American Elements. (n.d.). 5-(4-Fluorophenyl)nicotinaldehyde. Available from: [Link]

  • Taylor & Francis Online. (2021, July 8). A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk by liquid chromatography–tandem mass spectrometry. Food Additives & Contaminants: Part A. Available from: [Link]

  • Royal Society of Chemistry. (2018). Stability and reactivity of alkylidene dihydropyridines. Organic & Biomolecular Chemistry. Available from: [Link]

  • MDPI. (2022, February 15). Review of the Analytical Methods Based on HPLC-Electrochemical Detection Coupling for the Evaluation of Organic Compounds of Nutritional and Environmental Interest. Separations. Available from: [Link]

  • Royal Society of Chemistry. (2016). A flow injection low-pressure chromatographic system exploiting fused-core columns. Analytical Methods. Available from: [Link]

  • Google Patents. (n.d.). Preparation method of 4-amino-2-chloronicotinaldehyde.
  • Hilaris Publisher. (2011, June 27). Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evaluation. Organic Chemistry: Current Research. Available from: [Link]

  • Springer. (2012). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline. Journal of Chemical Sciences. Available from: [Link]

  • Filo. (2024, January 29). Complete the following reactions. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). 5-(4-Chlorophenyl)-2-furaldehyde. PubChem. Available from: [Link]

  • MDPI. (2018, August 23). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones. Molecules. Available from: [Link]

  • European Chemicals Agency. (n.d.). Nicotinaldehyde. Available from: [Link]

Sources

Application

design and synthesis of ligands based on the 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde scaffold

Application Note: Design and Synthesis of Ligands Based on the 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Scaffold Executive Summary This guide details the synthesis and application of 5-(4-Chloro-2-fluorophenyl)nicotina...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Design and Synthesis of Ligands Based on the 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Scaffold

Executive Summary

This guide details the synthesis and application of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde , a privileged biaryl scaffold designed for high-throughput lead generation.[1] The 3-arylpyridine core is a structural motif frequently observed in kinase inhibitors (e.g., c-Met, ALK inhibitors) and GPCR modulators.[1]

The specific inclusion of the 4-chloro-2-fluorophenyl moiety serves three critical medicinal chemistry functions:

  • Conformational Bias: The ortho-fluorine atom induces a non-planar twist between the pyridine and phenyl rings (approx. 30–45°), often required to fit into hydrophobic ATP-binding pockets while minimizing entropic penalty upon binding.[1]

  • Metabolic Stability: Fluorine substitution blocks labile metabolic sites (P450 oxidation).[1]

  • Lipophilic Filling: The para-chlorine atom targets deep hydrophobic sub-pockets (e.g., the "gatekeeper" region in kinases).[1]

This protocol provides a validated workflow for synthesizing the core scaffold via Suzuki-Miyaura coupling and subsequent derivatization via reductive amination.

Core Synthesis Workflow

The synthesis is a two-stage process: (1) Construction of the biaryl core and (2) Diversification of the aldehyde handle.

Diagram 1: Synthetic Pathway & Logic

SynthesisPathway SM1 5-Bromonicotinaldehyde (Electrophile) INTERMEDIATE SCAFFOLD: 5-(4-Chloro-2-fluorophenyl)- nicotinaldehyde SM1->INTERMEDIATE Suzuki-Miyaura Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 90°C SM2 4-Chloro-2-fluorophenyl- boronic acid (Nucleophile) SM2->INTERMEDIATE PROD1 Ligand A: Secondary Amines (Kinase Hinge Binders) INTERMEDIATE->PROD1 Reductive Amination R-NH2, NaBH(OAc)3 DCE, RT PROD2 Ligand B: Vinyl Derivatives (Michael Acceptors) INTERMEDIATE->PROD2 Wittig/Knoevenagel Ph3P=CH-R THF

Caption: Modular synthesis of the biaryl pyridine scaffold and downstream diversification pathways.

Protocol A: Scaffold Synthesis (Suzuki Coupling)

Objective: Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde from 5-bromonicotinaldehyde.

Mechanism & Rationale: The Suzuki-Miyaura coupling is utilized due to its tolerance of the aldehyde functional group. While Pd(PPh3)4 is common, we utilize Pd(dppf)Cl2[1]·DCM because the bidentate ferrocenyl ligand resists deborylation and allows for faster reaction rates with electron-deficient pyridines [1].

Reagents:

  • 5-Bromonicotinaldehyde (1.0 equiv)[1]

  • 4-Chloro-2-fluorophenylboronic acid (1.2 equiv)[1]

  • Pd(dppf)Cl2[1]·DCM complex (0.05 equiv)[1]

  • Potassium Carbonate (K2CO3) (2.0 equiv)[1]

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)[1]

Step-by-Step Procedure:

  • Degassing: In a reaction vial, combine 1,4-dioxane and water. Sparge with nitrogen gas for 15 minutes. Critical: Oxygen poisons the Pd(0) active species, leading to homocoupling byproducts.[1]

  • Loading: Add 5-bromonicotinaldehyde (1.86 g, 10 mmol), boronic acid (2.09 g, 12 mmol), and K2CO3 (2.76 g, 20 mmol).

  • Catalyst Addition: Add Pd(dppf)Cl2[1]·DCM (408 mg, 0.5 mmol) last. Seal the vessel immediately.

  • Reaction: Heat to 90°C for 4–6 hours. Monitor by LC-MS (Target Mass: ~235.6 Da [M+H]+).[1]

  • Workup:

    • Cool to room temperature.[1][2]

    • Dilute with Ethyl Acetate (EtOAc) and wash with water (x2) and brine (x1).[1]

    • Dry organic layer over Na2SO4, filter, and concentrate.[1]

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient 0–30%).[1] The product typically elutes as a white to off-white solid.

Validation Criteria:

  • 1H NMR (DMSO-d6): Look for the diagnostic aldehyde proton singlet at ~10.1 ppm and the pyridine protons (singlets/doublets) shifted downfield due to the biaryl ring current.

  • Yield: Expected range 75–85%.

Protocol B: Library Generation (Reductive Amination)

Objective: Derivatization of the aldehyde to create a library of secondary/tertiary amines.

Mechanism & Rationale: Direct reductive amination is preferred over two-step (imine isolation) methods for high-throughput efficiency.[1] Sodium triacetoxyborohydride (STAB, NaBH(OAc)3) is the reducing agent of choice.[1] Unlike NaBH4, STAB is mild and does not reduce the aldehyde starting material, reacting only with the formed iminium ion [2].[1]

Reagents:

  • Scaffold (from Protocol A) (1.0 equiv)

  • Diverse Amine (R-NH2) (1.1 equiv)[1]

  • NaBH(OAc)3 (1.5 equiv)[1]

  • Acetic Acid (catalytic, 1–2 drops)[1]

  • Solvent: 1,2-Dichloroethane (DCE)[1]

Step-by-Step Procedure:

  • Imine Formation: Dissolve the scaffold (0.2 mmol) in DCE (2 mL). Add the amine (0.22 mmol).

    • Note: If using an amine hydrochloride salt, add 1.1 equiv of Triethylamine (TEA) to free-base the amine.[1]

  • Activation: Add catalytic Acetic Acid.[1] Stir at Room Temperature (RT) for 30–60 minutes to ensure imine equilibrium.

  • Reduction: Add NaBH(OAc)3 (0.3 mmol) in one portion.

  • Incubation: Stir at RT for 12–16 hours.

  • Quench: Add saturated aqueous NaHCO3 (2 mL) and stir vigorously for 10 minutes to decompose boron complexes.

  • Extraction: Extract with DCM (x3). Phase separation cartridges are recommended for library scale.[1]

  • Purification: Semi-prep HPLC or SCX (Strong Cation Exchange) cartridges for rapid "catch-and-release" purification of the basic amine product.

Data Analysis & Troubleshooting

Table 1: Solvent Screening for Reductive Amination

Optimization data for coupling scaffold with morpholine (model amine).

SolventReducing AgentTime (h)Conversion (%)Notes
MethanolNaBH4245%Significant aldehyde reduction byproduct observed.[1]
MethanolNaBH3CN1288%Good yield, but toxic cyanide waste management required.[1]
DCE NaBH(OAc)3 12 96% Cleanest profile; minimal byproduct.
THFNaBH(OAc)31670%Slower reaction rate due to solubility issues.[1]
Diagram 2: Pharmacophore Mapping

Visualizing the role of the scaffold in a theoretical kinase binding pocket.

Pharmacophore Hinge Hinge Region (H-Bond Donor) PyridineN Pyridine Nitrogen (H-Bond Acceptor) Hinge->PyridineN H-Bond Gatekeeper Gatekeeper Residue (Hydrophobic) PhenylCl 4-Cl-Phenyl (Hydrophobic Core) Gatekeeper->PhenylCl Van der Waals Solvent Solvent Front (Polar Interactions) AldehydeDeriv Amine Tail (Solubilizing Group) Solvent->AldehydeDeriv Ionic/Polar PhenylCl->PyridineN Ortho-F Twist (Conformation Lock)

Caption: Interaction map showing how the 4-Cl-2-F-phenyl group orients the pyridine for hinge binding.

References

  • Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

  • Abdel-Magid, A. F., et al. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4] The Journal of Organic Chemistry, 61(11), 3849–3862.[1] Link[1]

  • Roughley, S. D., & Jordan, A. M. (2011).[1] The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates. Journal of Medicinal Chemistry, 54(10), 3451–3479.[1] Link[1]

  • Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]

Sources

Method

Application Notes &amp; Protocols: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde as a Versatile Precursor for Advanced Materials in Organic Electronics

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 5-(4-chloro-2-fluorophenyl)nicotinaldehyde in materials science. This...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 5-(4-chloro-2-fluorophenyl)nicotinaldehyde in materials science. This document outlines the rationale for its use, proposes a synthetic pathway to a novel organic semiconductor, and provides detailed protocols for the fabrication and characterization of organic thin-film transistors (OTFTs) and as a sensing material.

Introduction: Unlocking the Potential of a Fluorinated Phenylpyridine Aldehyde

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a unique chemical entity, characterized by its chemical formula C₁₂H₇ClFNO and a molecular weight of 235.64[1]. While direct applications in materials science are not yet extensively documented, its molecular architecture presents a compelling case for its use as a foundational building block for next-generation organic electronic materials. The convergence of a fluorinated phenylpyridine core with a reactive aldehyde functional group offers a versatile platform for designing materials with tailored optoelectronic properties.

The fluorinated phenylpyridine moiety is a well-established component in high-performance organic light-emitting diodes (OLEDs), where it often serves as an electron-transporting material[2][3]. The strategic incorporation of fluorine atoms can significantly enhance electron mobility and improve device efficiency[2][3]. The aldehyde group, on the other hand, provides a reactive handle for a variety of chemical transformations, including the formation of Schiff bases, which are valuable in the development of chemical sensors and organic semiconductors[4][5].

This guide will explore the synthesis of a novel organic semiconductor derived from 5-(4-chloro-2-fluorophenyl)nicotinaldehyde and its subsequent application in the fabrication of OTFTs and as a potential chemosensor.

Synthetic Protocol: From Aldehyde to a Novel Schiff Base Semiconductor

The following protocol details the synthesis of a novel Schiff base derivative, hereafter referred to as CFPN-S , from 5-(4-chloro-2-fluorophenyl)nicotinaldehyde and a suitable amine. This synthetic route is designed to be straightforward and scalable for research purposes.

2.1. Rationale for Schiff Base Formation

Schiff base condensation is a reliable and efficient method for creating extended conjugated systems from aldehydes and primary amines. This reaction is often reversible, which can be advantageous in certain sensing applications, or can be stabilized through subsequent reduction. The resulting imine bond extends the π-conjugation of the molecule, which is a critical factor for charge transport in organic semiconductors.

2.2. Proposed Synthetic Scheme

G cluster_reactants Reactants cluster_reaction Reaction cluster_product Product Aldehyde 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Process Schiff Base Condensation (Ethanol, reflux) Aldehyde->Process Amine Aniline (or derivative) Amine->Process Product CFPN-S (Schiff Base Semiconductor) Process->Product G Start Substrate Cleaning Dielectric Dielectric Deposition (e.g., SiO₂) Start->Dielectric Semiconductor CFPN-S Deposition (Spin-coating) Dielectric->Semiconductor Electrodes Source/Drain Electrode Deposition (Thermal Evaporation) Semiconductor->Electrodes Annealing Thermal Annealing Electrodes->Annealing Characterization Electrical Characterization Annealing->Characterization

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Synthesis

Executive Summary & Reaction Landscape The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde via Suzuki-Miyaura cross-coupling presents a "perfect storm" of three competing challenges: Protodeboronation: The ortho-...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Reaction Landscape

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde via Suzuki-Miyaura cross-coupling presents a "perfect storm" of three competing challenges:

  • Protodeboronation: The ortho-fluorine atom on the boronic acid withdraws electron density, facilitating hydrolytic cleavage of the C-B bond before transmetalation can occur.

  • Catalyst Poisoning: The pyridine nitrogen of the nicotinaldehyde core is a strong

    
    -donor, capable of displacing phosphine ligands and sequestering the Palladium catalyst in an inactive complex.
    
  • Aldehyde Instability: The free aldehyde group is susceptible to oxidation (to carboxylic acid) or Cannizzaro disproportionation under the basic conditions required for the coupling.

This guide provides a modular troubleshooting approach to systematically eliminate these failure modes.

Visualizing the Synthetic Pathway

The following diagram outlines the "Direct" vs. "Protected" routes. The Protected route is recommended for yields <40%.

ReactionPathways cluster_0 Starting Materials cluster_1 Direct Route (High Risk) cluster_2 Protected Route (Gold Standard) SM1 5-Bromonicotinaldehyde Direct Direct Coupling (Pd Catalyst, Base) SM1->Direct Protect Step 1: Acetal Protection (Ethylene Glycol, pTsOH) SM1->Protect SM2 (4-Chloro-2-fluorophenyl) boronic acid SM2->Direct Couple Step 2: Coupling (Pd(dppf)Cl2, K3PO4) SM2->Couple Product Target: 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Direct->Product Low Yield (<40%) Risk: Side Rxns Protect->Couple Deprotect Step 3: Deprotection (HCl, THF) Couple->Deprotect Deprotect->Product High Yield (>75%)

Caption: Comparison of Direct vs. Acetal-Protected synthetic routes. The protected route mitigates aldehyde interference.

Troubleshooting Guide (Q&A)

Module 1: The "Engine" (Catalyst & Ligand Selection)

Q: I am observing low conversion (<20%) despite heating. Is my catalyst dead? A: It is likely not "dead" but "poisoned." The nitrogen atom in the pyridine ring (5-bromonicotinaldehyde) can coordinate to the Palladium center, displacing monodentate ligands like PPh3 (found in Tetrakis).

  • The Fix: Switch to a bidentate ligand or a bulky Buchwald ligand.

    • Recommendation: Pd(dppf)Cl₂·DCM is the workhorse for pyridine couplings. The large bite angle of the dppf ligand makes it difficult for the pyridine nitrogen to displace it [1].

    • Alternative: XPhos Pd G2 or SPhos Pd G2 . These precatalysts activate rapidly, and the bulky biaryl ligands create a steric shield that prevents pyridine coordination while facilitating oxidative addition [2].

Q: The reaction turns black immediately (Palladium Black precipitation). A: This indicates catalyst decomposition before the catalytic cycle is established.

  • Cause: Instability of the Pd(0) species, often due to insufficient ligand concentration or oxygen leakage.

  • The Fix: Ensure rigorous degassing (freeze-pump-thaw x3). If using Pd(OAc)₂, increase the Ligand:Pd ratio to 2:1 or 3:1.

Module 2: The "Fuel" (Boron Stability)

Q: My boronic acid is disappearing (by TLC/LCMS), but the product isn't forming. Where is it going? A: You are experiencing Protodeboronation . The 2-fluoro substituent on your phenyl ring is electron-withdrawing, making the C-B bond labile. In the presence of water and base, the boronic acid hydrolyzes to form 3-chlorofluorobenzene (the "de-borylated" byproduct) [3].

  • The Fix (Chemistry):

    • Switch to Anhydrous Conditions: Use anhydrous K₃PO₄ or Cs₂CO₃ in Dioxane or DMF. Water is the enemy here.

    • Boron Source: Switch from the Boronic Acid to the Pinacol Ester (BPin) . BPin esters are significantly more resistant to hydrolysis.

    • Stoichiometry: Increase the boronate equivalents to 1.5–2.0 eq to compensate for loss.

Module 3: The "Shield" (Functional Group Tolerance)

Q: I see multiple spots on TLC and a complex NMR in the aldehyde region. A: The free aldehyde is likely undergoing Cannizzaro disproportionation (forming the alcohol and acid) or aldol-type polymerizations under basic heating.

  • The Fix: Protect the aldehyde as a cyclic acetal (1,3-dioxolane) before the coupling.

    • Protocol: Reflux 5-bromonicotinaldehyde with ethylene glycol (1.2 eq) and pTsOH (cat.) in Toluene with a Dean-Stark trap.

    • Benefit: The acetal is stable to base (Suzuki conditions) but easily removed with dilute HCl during workup [4].

Experimental Protocols

Method A: The "Gold Standard" (Protected Route)

Recommended for scale-up or if Method B fails.

Step 1: Protection (if not purchasing protected SM)

  • Combine 5-bromonicotinaldehyde (10 mmol), Ethylene Glycol (15 mmol), and p-Toluenesulfonic acid (0.5 mmol) in Toluene (50 mL).

  • Reflux with Dean-Stark trap for 4 hours.

  • Wash with NaHCO₃, dry (MgSO₄), and concentrate. Yield is typically >90%.

Step 2: Optimized Coupling

  • Vessel: Charge a reaction vial with:

    • Protected Aryl Bromide (1.0 eq)

    • (4-Chloro-2-fluorophenyl)boronic acid pinacol ester (1.3 eq)

    • Pd(dppf)Cl₂·DCM (0.05 eq / 5 mol%)

    • K₃PO₄ (3.0 eq, anhydrous)

  • Solvent: Add 1,4-Dioxane (0.2 M concentration). Note: Do not add water.

  • Degas: Sparge with Argon for 10 minutes.

  • Reaction: Seal and heat to 90°C for 4–16 hours.

  • Workup/Deprotection:

    • Cool to RT. Add 1N HCl (excess) and stir for 1 hour (this cleaves the acetal in situ).

    • Neutralize with NaHCO₃.[1] Extract with EtOAc.

Method B: Direct Coupling (Rapid Screening)

Only for small scale or initial testing.

  • Catalyst: XPhos Pd G3 (2 mol%).

  • Base: K₃PO₄ (2.0 eq).

  • Solvent: THF:Water (10:1). Keep water ratio low to minimize deboronation.

  • Temp: 60°C (Milder temp protects the aldehyde).

Data & Logic: Decision Matrix

Use this table to select conditions based on your specific failure mode.

ObservationDiagnosisRecommended Change
SM (Bromide) remains, Boronic acid gone Rapid ProtodeboronationSwitch to Anhydrous Dioxane ; Use Pinacol Ester ; Add CuCl (1.0 eq) (Liebeskind-Srogl effect).
SM (Bromide) remains, Boronic acid remains Catalyst PoisoningSwitch ligand to XPhos or SPhos ; Increase Temp to 100°C.
Complex mixture, Aldehyde peak missing Aldehyde InstabilityProtect aldehyde as acetal; Lower reaction temp.
Low Yield (<30%) generally Poor TransmetalationAdd CsF (2.0 eq) instead of carbonate bases (Fluoride activates the boron without high basicity).

Interactive Troubleshooting Flowchart

Troubleshooting Start Start: Low Yield Analysis CheckSM Check LCMS: Is Aryl Bromide Consumed? Start->CheckSM BromideGone Yes: Bromide Consumed CheckSM->BromideGone BromideLeft No: Bromide Remains CheckSM->BromideLeft CheckProduct Is Product Major Peak? BromideGone->CheckProduct SideRxns Issue: Side Reactions (Aldehyde oxidation/polymers) CheckProduct->SideRxns No Sol_Protect Solution: Protect Aldehyde (Acetal) SideRxns->Sol_Protect CheckBoron Is Boron Species Present? BromideLeft->CheckBoron BoronGone No: Boron Consumed (Protodeboronation) CheckBoron->BoronGone BoronLeft Yes: Boron Remains (Catalyst Poisoning) CheckBoron->BoronLeft Sol_Anhydrous Solution: Anhydrous Conditions Use BPin Ester + K3PO4 BoronGone->Sol_Anhydrous Sol_Ligand Solution: Change Catalyst Use Pd(dppf)Cl2 or XPhos BoronLeft->Sol_Ligand

Caption: Logic flow for diagnosing low yields in 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde synthesis.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

    • Foundational text establishing Pd(dppf)Cl2 efficacy for heteroaryl couplings.
  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides.[1][2][3][4] Accounts of Chemical Research, 41(11), 1461–1473.

    • Authoritative source on using SPhos/XPhos to overcome c
  • Cox, P. A., et al. (2016). A Mechanistic Proposal for the Protodeboronation of Neat Boronic Acids. Organic & Biomolecular Chemistry, 14, 1555-1560.

    • Details the mechanism of hydrolytic deboronation in fluorin
  • Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. Standard reference for acetal protection stability and deprotection conditions.

Sources

Optimization

overcoming solubility issues with 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in organic solvents

Technical Support Center: Solubility & Handling Guide Subject: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Ticket ID: SOL-5CFN-001 Status: Resolved / Expert Verified[1] Executive Summary You are encountering solubility di...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility & Handling Guide Subject: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Ticket ID: SOL-5CFN-001 Status: Resolved / Expert Verified[1]

Executive Summary

You are encountering solubility difficulties with 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde because it exhibits "brick dust" characteristics: a high-melting-point solid stabilized by strong crystal lattice energy (driven by ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">


-

stacking of the biaryl system and dipole interactions of the pyridine/halogen motifs).

This guide provides a validated solvent strategy, troubleshooting for "ghost peaks" in analysis, and protocols for purification without crashing out your product.

Module 1: Diagnostic & Solvent Selection

The Solubility Paradox

This molecule is a biaryl pyridine aldehyde . Its solubility is governed by two competing forces:

  • The Polar Head (Nicotinaldehyde): Requires polar solvents (e.g., DCM, THF).

  • The Lipophilic Tail (Chloro-fluoro-phenyl): Rejects water and highly polar protic solvents, but also reduces solubility in simple alkanes due to lack of lipophilic bulk.[1]

Result: It resists dissolution in both non-polar hexanes and polar water, finding a narrow "sweet spot" in dipolar aprotic solvents.

Solvent Compatibility Matrix
Solvent ClassSolventSolubility RatingTechnical Notes
Dipolar Aprotic DMSO / DMF High (>50 mg/mL)Recommended for Reactions. Difficult to remove; requires aqueous workup or lyophilization.[1]
Ethers THF / 1,4-Dioxane Moderate-High Best Balance. Good for reactions and easily removed by rotary evaporation.[1]
Halogenated DCM / Chloroform Moderate Best for Extraction. May require large volumes. Acidic chloroform can catalyze decomposition.
Esters Ethyl Acetate Low-Moderate Product often crystallizes from EtOAc upon cooling (useful for purification, bad for solubilizing).
Alcohols Methanol / Ethanol Variable (Risk) CAUTION: Forms hemiacetals reversibly.[2] Causes confusing NMR/HPLC data.
Alkanes Hexanes / Heptane Insoluble Use only as an antisolvent to force precipitation.

Module 2: Visual Troubleshooting Workflows

Workflow A: Selecting the Right Solvent System

Use this decision tree to determine the correct solvent based on your immediate experimental goal.

SolventStrategy Start Goal: Solubilize 5-(4-Cl-2-F-phenyl)nicotinaldehyde Reaction Synthesis/Reaction Start->Reaction Analysis Analysis (NMR/LCMS) Start->Analysis Purification Purification Start->Purification HighTemp High Temp (>60°C)? Reaction->HighTemp NMR NMR Solvent? Analysis->NMR Flash Flash Chromatography Purification->Flash Recryst Recrystallization (EtOAc/Hexane) Purification->Recryst DMF Use DMF or DMAc HighTemp->DMF Yes THF Use THF or 1,4-Dioxane HighTemp->THF No DMSO Use DMSO-d6 (Prevents Hemiacetal) NMR->DMSO Preferred CDCl3 CDCl3 (Check for Acid) NMR->CDCl3 Alternative SolidLoad Solid Load on Silica (DCM -> Evap) Flash->SolidLoad Mandatory

Figure 1: Decision matrix for solvent selection.[1] Note the critical requirement for solid loading during purification to avoid column clogging.

Module 3: Expert FAQs & Troubleshooting

Q1: Why do I see extra peaks in my NMR when I use Methanol-d4?

Diagnosis: You are observing Hemiacetal Formation . Aldehydes are electrophilic. In the presence of alcohols (MeOH, EtOH), they establish an equilibrium with the hemiacetal form. This creates a "ghost" set of peaks, often shifting the aldehyde proton signal and confusing purity analysis.

The Fix:

  • Evaporate the alcohol completely.

  • Re-dissolve in a non-nucleophilic solvent: DMSO-d6 (best) or Acetonitrile-d3 .

  • Note: If you must use CDCl3, filter it through basic alumina first to remove acidic impurities that catalyze acetal formation.

Q2: My product crashes out on the silica column. How do I purify it?

Diagnosis: The compound is not soluble enough in the non-polar mobile phase (e.g., Hexane/EtOAc) to stay in solution during loading. Protocol: Dry Loading (Solid Loading)

  • Dissolve the crude material in a minimal amount of DCM or THF (where it is highly soluble).

  • Add silica gel (ratio: 2g silica per 1g crude).

  • Evaporate the solvent on a rotovap until you have a free-flowing dry powder.[1][3]

  • Load this powder into an empty cartridge or pour it on top of your packed column.[3]

  • Elute with your gradient (e.g., 0-40% EtOAc in Hexanes).

Q3: The aldehyde turned into a white solid that is insoluble in everything. What happened?

Diagnosis: Oxidation to Carboxylic Acid. Aldehydes oxidize in air to form the corresponding carboxylic acid (5-(4-Chloro-2-fluorophenyl)nicotinic acid).[1] The acid has strong intermolecular Hydrogen bonding (dimers), making it significantly less soluble in organic solvents like DCM.

Verification & Recovery:

  • Check: Take a small sample, add aqueous NaOH. If it dissolves, it is the acid.

  • Recovery: To re-solubilize for processing, add a base (Triethylamine) to deprotonate it, or convert it to a methyl ester using MeOH/H2SO4.

Module 4: Advanced Handling Protocol (Reaction Workup)

Scenario: You performed a Suzuki coupling in Dioxane/Water, and now you need to isolate the product.

  • The "Crash" Method (Preferred for High Purity):

    • Concentrate the reaction mixture to remove the organic solvent (Dioxane).

    • The product will likely precipitate as a gum or solid in the remaining water.

    • Add Water and sonicate. Filter the solid.[4]

    • Wash the solid with Pentane or Hexane (removes lipophilic impurities).

    • Result: This avoids large-volume extractions with DCM.[1]

  • The "Rescue" Method (If it oils out):

    • If the product forms a sticky oil, dissolve the entire mixture in DCM .

    • Wash with Brine (breaks emulsions).

    • Dry over Na2SO4 (Magnesium sulfate can sometimes adsorb polar aldehydes).

References & Validation

  • Solubility of Nicotinaldehyde Derivatives:

    • Source: ChemicalBook & PubChem Compound Summary.

    • Context: Confirms solubility profiles of pyridine-3-carboxaldehydes (soluble in DCM/THF, sparingly in water).

    • Link:[1]

  • Hemiacetal Formation Mechanism:

    • Source: Master Organic Chemistry.

    • Context: Explains the equilibrium between aldehydes and alcohols (methanol) leading to spectral artifacts.

    • Link:

  • Solid Loading Techniques:

    • Source: Teledyne ISCO Chromatography Guide.

    • Context: Validates "Dry Loading" as the standard solution for compounds with poor solubility in mobile phases.

    • Link:[1]

  • Synthesis & Properties of 5-Aryl Nicotinaldehydes:

    • Source: Google Patents (Process for preparation of nicotinaldehydes).

    • Context: Describes the handling, reduction, and isolation of similar 5-substituted pyridine aldehydes.

    • Link:

Sources

Troubleshooting

side reactions and byproducts in the synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. Ticket #: 5-CN-ALD-001 Subject: Troubleshooting 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Synthesis Assigned Specialist: Senior Application Sc...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis.

Ticket #: 5-CN-ALD-001 Subject: Troubleshooting 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a classic yet deceptive Suzuki-Miyaura cross-coupling. While the disconnection is straightforward (5-bromonicotinaldehyde + arylboronic acid), the specific electronic and steric nature of the 2-fluoro substituent on the boronic acid and the electron-deficient pyridine core creates a "perfect storm" for two specific side reactions: Protodeboronation and Cannizzaro disproportionation .

This guide moves beyond standard protocols to address the causality of failure and provides self-validating purification strategies.

Module 1: The Coupling Crisis (Suzuki-Miyaura Stage)

The Core Issue: Users frequently report low yields despite full consumption of the aryl halide. The culprit is rarely the catalyst turnover; it is the instability of (4-chloro-2-fluorophenyl)boronic acid .

Technical Insight: The Ortho-Fluoro Effect

Boronic acids with ortho-electron-withdrawing groups (like Fluorine) are kinetically unstable under basic conditions. The high electronegativity of fluorine increases the Lewis acidity of the boron center, facilitating the formation of the boronate anion. However, it also stabilizes the transition state for protodeboronation (hydrolysis of the C-B bond), effectively replacing the boron with a hydrogen atom before the transmetallation to Palladium can occur [1, 7].

The Symptom:

  • TLC/LCMS: You see the formation of 3-chloro-1-fluorobenzene (the protodeboronated byproduct) and unreacted 5-bromonicotinaldehyde.

  • Observation: The reaction turns black (Pd precipitation) because the catalytic cycle stalls due to a lack of active boronate species.

Protocol Adjustment: The "Anhydrous" Shift

To mitigate protodeboronation, you must minimize the concentration of free water while maintaining enough base solubility to activate the boron.

  • Solvent System: Switch from Toluene/Water (standard) to 1,4-Dioxane (anhydrous) or DME .

  • Base Selection: Avoid strong hydroxides (NaOH, KOH). Use Cs₂CO₃ or K₃PO₄ (suspended in dioxane). These bases are strong enough to activate the boronic acid but, in anhydrous solvents, suppress the hydrolytic pathway [12].

  • Stoichiometry: Increase the boronic acid equivalents to 1.5 – 1.8 eq to compensate for inevitable degradation.

Visualizing the Reaction Pathways

ReactionNetwork Start Starting Materials (Ar-Br + Ar-B(OH)2) Pd_Cycle Pd(0) Catalytic Cycle Start->Pd_Cycle Activation Side1 Side Reaction A: Protodeboronation (Loss of Boron) Start->Side1 High Temp / High Water Side2 Side Reaction B: Homocoupling (Ar-Ar Dimer) Start->Side2 O2 Presence Target Target Aldehyde (Product) Pd_Cycle->Target Reductive Elimination Side3 Side Reaction C: Cannizzaro/Oxidation (Aldehyde Loss) Target->Side3 Strong Base / Air

Figure 1: Reaction network showing the competition between the desired cross-coupling and the primary failure modes (Protodeboronation and Oxidation).

Module 2: The Functional Group Anxiety (Aldehyde Stability)

The Core Issue: Nicotinaldehydes are electron-deficient. In the presence of the base required for Suzuki coupling (pH > 10), the aldehyde is susceptible to nucleophilic attack (Cannizzaro reaction) or oxidation to the carboxylic acid (Nicotinic acid derivative) upon exposure to air during workup [1, 21].

The Fix: Bisulfite Adduct Purification Chromatography is often difficult because the protodeboronated byproduct and the product have similar R_f values on silica. We recommend a chemical purification strategy using sodium bisulfite.[1][2] This method selectively traps the aldehyde as a water-soluble sulfonate salt, washing away all non-aldehyde impurities (homocoupled dimers, deboronated arenes, ligands) [10, 11].

Step-by-Step Bisulfite Protocol
  • Crude Isolation: Evaporate reaction solvent. Dissolve crude residue in Ethyl Acetate (EtOAc) .

  • Adduct Formation: Add saturated aqueous NaHSO₃ (Sodium Bisulfite) (3.0 eq) to the EtOAc layer. Vigorously stir for 2–4 hours.

    • Checkpoint: A white precipitate may form, or the aldehyde will simply migrate into the aqueous layer.

  • Wash: Separate layers. Keep the Aqueous Layer (contains Product-Bisulfite adduct). Discard the organic layer (contains byproducts).

    • Wash: Rinse the aqueous layer once with fresh EtOAc to remove trapped organics.

  • Regeneration: Adjust the aqueous layer to pH > 10 using Na₂CO₃ or NaOH (1M) . The solution will turn cloudy as the free aldehyde regenerates.

  • Extraction: Extract immediately with EtOAc (3x). Dry over Na₂SO₄ and concentrate.

Troubleshooting Guide (FAQ)

SymptomProbable CauseCorrective Action
Low Yield (<30%) Protodeboronation of the 2-fluoro boronic acid.Switch to anhydrous Dioxane and Cs₂CO₃ . Increase boronic acid to 1.5 eq.
Product spot smears on TLC Aldehyde Oxidation to carboxylic acid.The acid drags on silica. Treat crude with diazomethane (to methyl ester) to confirm, or use the Bisulfite Workup to remove the acid.
Reaction turns black immediately Pd Black Precipitation .Inactive catalyst. Ensure efficient degassing (sparge with Argon for 15 min). Switch to Pd(dppf)Cl₂ which is more robust than Pd(PPh₃)₄ [12].
New spot R_f ~ 0.9 (Non-polar) Homocoupling of the boronic acid.Oxygen leak. Ensure system is sealed. This byproduct is easily removed via the Bisulfite protocol.
Starting Material (Bromide) remains Catalyst Poisoning by Pyridine nitrogen.The pyridine nitrogen can coordinate to Pd.[3] Use a catalyst with a bulky ligand (e.g., XPhos or SPhos ) or simply increase catalyst loading to 5 mol%.

Decision Tree: Synthesis & Purification Logic

TroubleshootingTree Q1 Is Conversion > 50%? Q2 Is the major byproduct non-polar (High Rf)? Q1->Q2 Yes Action3 Issue: Catalyst Death Fix: Switch to Pd(dppf)Cl2, Check inert atmosphere Q1->Action3 No Action1 Issue: Protodeboronation Fix: Anhydrous conditions, Cs2CO3, Excess Boronic Acid Q2->Action1 No (Ar-H formed) Action2 Issue: Homocoupling Fix: Degas solvents, Bisulfite Purification Q2->Action2 Yes (Dimer) Success Proceed to Bisulfite Purification Action1->Success Action2->Success

Figure 2: Logical flow for diagnosing reaction failure based on conversion and byproduct profile.

References

  • Lloyd-Jones, G. C., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Link

  • BenchChem Technical Series. (2025). Efficacy of Palladium Catalysts for 5-Bromonicotinaldehyde Suzuki Coupling. Link

  • Lilly Research Laboratories. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. Journal of Organic Chemistry. Link

  • University of Rochester. (2017). Brindle Bisulfite Workup: for Removal of Aldehydes, or Purification of Aldehydes. Organic Process Research & Development. Link

  • Wikipedia. Protodeboronation Mechanism and Factors. Link

Sources

Optimization

troubleshooting purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde from reaction mixtures

Welcome to the technical support center for the purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common an...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the isolation and purification of this key synthetic intermediate. Drawing upon established principles of organic chemistry and practical laboratory experience, this resource provides in-depth troubleshooting guides and frequently asked questions to ensure the successful purification of your target compound.

Introduction to Purification Challenges

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, commonly achieved through a Suzuki-Miyaura cross-coupling reaction, presents a unique set of purification challenges. The product's polarity, due to the pyridine nitrogen and the aldehyde functional group, combined with the potential for various side products from the coupling reaction, necessitates a well-designed purification strategy. This guide will address the most common issues, from the removal of catalyst residues and unreacted starting materials to the separation of closely related byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde synthesis via Suzuki-Miyaura coupling?

A1: The primary impurities include unreacted starting materials such as 5-bromonicotinaldehyde and (4-chloro-2-fluorophenyl)boronic acid, homo-coupled byproducts of both starting materials, and protodeboronated arene (4-chloro-2-fluorobenzene).[1] Residual palladium catalyst from the reaction is also a significant impurity that needs to be removed.[1]

Q2: My TLC plate shows a spot that streaks badly. What could be the cause?

A2: Streaking on a TLC plate is often indicative of an acidic or basic compound interacting strongly with the silica gel. Given that your target compound contains a basic pyridine nitrogen, this is a common observation. To resolve this, you can add a small amount of a basic modifier, such as triethylamine (typically 0.5-1%), to your eluent system. This will neutralize the acidic sites on the silica gel and lead to sharper spots.

Q3: I've purified my compound by column chromatography, but my NMR spectrum shows broad peaks. What could be the issue?

A3: Broad peaks in an NMR spectrum, especially in the aromatic region, can be caused by the presence of paramagnetic impurities, with residual palladium being a common culprit in post-Suzuki coupling products.[2] Even at trace levels, palladium can cause significant line broadening.[2]

Q4: Is 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde stable on silica gel?

A4: While many aldehydes are stable on silica gel, some can be sensitive, especially to the acidic nature of standard silica. Nicotinaldehyde derivatives, in particular, should be handled with care, and prolonged exposure to acidic conditions should be avoided to prevent potential degradation or side reactions.[3] If you suspect instability, you can perform a stability test by spotting your compound on a TLC plate, letting it sit for a few hours, and then eluting it to see if any new spots have formed.

Q5: My product is an oil and won't crystallize. What can I do?

A5: The presence of impurities is a common reason for the failure of a compound to crystallize.[1] It is recommended to re-purify the oil by column chromatography to remove any lingering contaminants. If the compound is pure and still oily, you can try a variety of solvents or solvent mixtures for recrystallization.[4] Techniques such as scratching the inside of the flask with a glass rod or adding a seed crystal can also induce crystallization.[5]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Problem 1: Incomplete removal of (4-chloro-2-fluorophenyl)boronic acid.
Potential Cause Solution
Co-elution with the product during column chromatography. - Optimize the solvent system: Increase the polarity of the eluent to better retain the more polar boronic acid on the silica gel. A gradient elution from a non-polar to a more polar solvent system can be effective.[1] - Acid-base extraction: Before chromatography, perform an aqueous workup with a basic solution (e.g., 1M NaOH). The boronic acid will be deprotonated and extracted into the aqueous layer, while your product remains in the organic layer.[6]
Boronic acid is not fully consumed in the reaction. - Drive the reaction to completion: Ensure the reaction has gone to completion by TLC or LC-MS analysis before starting the workup. If necessary, you can add a slight excess of the 5-bromonicotinaldehyde.
Formation of boronic acid anhydrides (boroxines). - Hydrolyze boroxines: During the aqueous workup, ensure sufficient time and mixing to allow for the hydrolysis of any boroxines back to the boronic acid, which can then be removed by a basic wash.
Problem 2: Presence of homo-coupled byproducts.
Potential Cause Solution
Side reactions during the Suzuki coupling. - Careful column chromatography: Homo-coupled products often have different polarities than the desired cross-coupled product. A well-optimized column chromatography protocol is usually sufficient for their separation. Pay close attention to fraction collection and analysis by TLC.
Reaction conditions favoring homo-coupling. - Optimize reaction parameters: If homo-coupling is a major issue, re-evaluate your reaction conditions. Factors like the choice of palladium catalyst, ligand, base, and solvent can all influence the ratio of cross-coupling to homo-coupling.[7]
Problem 3: Residual palladium catalyst in the final product.
Potential Cause Solution
Palladium complexes are soluble in the organic solvent. - Filtration through Celite®: After the reaction, dilute the mixture with a suitable solvent and filter it through a pad of Celite®. This can remove a significant portion of the palladium catalyst.[1] - Aqueous wash: A wash with an aqueous solution of sodium bisulfite can help to reduce and precipitate palladium, which can then be removed by filtration.[1]
Inefficient removal by chromatography. - Use of scavenging resins: If chromatography is insufficient, consider treating a solution of your crude product with a palladium scavenging resin. These are commercially available and can be very effective at removing trace amounts of palladium.
Problem 4: Low recovery of the product after column chromatography.
Potential Cause Solution
Product is highly polar and sticks to the silica gel. - Use a more polar eluent: For highly polar compounds, a more aggressive solvent system may be needed. Consider using a mixture of dichloromethane and methanol. Adding a small amount of ammonium hydroxide to the eluent can also help to displace the basic pyridine from the silica. - Reverse-phase chromatography: If normal-phase chromatography is problematic, consider using reverse-phase silica gel for your purification.
Product degradation on the silica column. - Deactivate the silica gel: You can deactivate the silica gel by pre-treating it with a solution of your eluent containing a small amount of triethylamine before packing the column. This will neutralize the acidic sites.
Improper loading of the sample. - Dry loading: For compounds that are not very soluble in the initial eluent, it is best to adsorb the crude product onto a small amount of silica gel and then load the dry powder onto the top of the column. This ensures a narrow starting band and better separation.[1]

Experimental Protocols

Protocol 1: Standard Purification by Flash Column Chromatography
  • Reaction Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute with an organic solvent like ethyl acetate.

    • Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Column Preparation and Elution:

    • Prepare a silica gel column using a suitable eluent system. A good starting point for TLC analysis and column elution is a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v).

    • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

    • Alternatively, for better resolution, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel and carefully adding it to the top of the column.

    • Elute the column with the chosen solvent system, collecting fractions.

    • Monitor the fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde
  • Solvent Selection:

    • Test the solubility of your purified (or semi-purified) product in various solvents at room temperature and at their boiling points. Ideal solvents will dissolve the compound when hot but not when cold.[5][8] Common solvent systems for this type of molecule include mixtures of hexanes/ethyl acetate, hexanes/acetone, or ethanol/water.[4]

  • Recrystallization Procedure:

    • In a flask, dissolve the compound in the minimum amount of the chosen hot solvent.

    • If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

    • Filter the hot solution to remove the charcoal and any insoluble impurities.

    • Allow the filtrate to cool slowly to room temperature.

    • Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration, wash them with a small amount of the cold solvent, and dry them under vacuum.

Visualization of Purification Workflow

Purification_Workflow start Crude Reaction Mixture workup Aqueous Workup (Basic Wash) start->workup filtration Filtration through Celite® workup->filtration concentration Concentration filtration->concentration chromatography Flash Column Chromatography concentration->chromatography purity_check1 Purity Check (TLC/NMR) chromatography->purity_check1 recrystallization Recrystallization purity_check1->recrystallization Sufficiently Pure troubleshoot Troubleshooting Required purity_check1->troubleshoot Impurities Present purity_check2 Final Purity Analysis (HPLC/NMR/MS) recrystallization->purity_check2 pure_product Pure 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde purity_check2->pure_product Meets Specifications purity_check2->troubleshoot Fails Specifications troubleshoot->chromatography Re-purify

Caption: A typical workflow for the purification of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

References

  • Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. Organic Process Research & Development. Available at: [Link]

  • Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development. Available at: [Link]

  • Can I remove boronic acid using Work up process? ResearchGate. Available at: [Link]

  • Purification of different Pyridines using Waters X-bridge prep column. Interchim. Available at: [Link]

  • Masking Boronic Acids for Suzuki Coupling. YouTube. Available at: [Link]

  • A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions: A One-step Synthesis of the Muscopyridine Core. The Royal Society of Chemistry. Available at: [Link]

  • Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available at: [Link]

  • Solid organic cpd.s when isolated from organic reaction. SlideShare. Available at: [Link]

  • Process for the preparation of nicotinaldehydes. Google Patents.
  • Characterization of supported-palladium catalysts by deuterium NMR spectroscopy. Journal of the Chemical Society, Faraday Transactions. Available at: [Link]

  • The Palladium Component of an Immobilized Sonogashira Catalyst System: New Insights by Multinuclear HRMAS NMR Spectroscopy. Chemistry – A European Journal. Available at: [Link]

  • Following palladium catalyzed methoxycarbonylation by hyperpolarized NMR spectroscopy: A para hydrogen based investigation. White Rose Research Online. Available at: [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry. Available at: [Link]

  • Use of Thin Layer Chromatography to Evaluate the Stability of Methyl Nicotinate. ResearchGate. Available at: [Link]

  • A Review Article on Flash Chromatography. Asian Journal of Research in Chemistry. Available at: [Link]

  • The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Available at: [Link]

  • 3-Pyridinebutanenitrile, γ-oxo-. Organic Syntheses. Available at: [Link]

  • Recrystallization. YouTube. Available at: [Link]

  • Recrystallization with two solvents. Reddit. Available at: [Link]

  • Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Organic Syntheses. Available at: [Link]

  • A validated, stability-indicating HPLC method for the determination of Nicorandil related substances from Nicorandil tablet dosage form. ResearchGate. Available at: [Link]

  • HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available at: [Link]

  • Methods for Crystal Production of natural compounds; a review of recent advancements. International Scientific Organization. Available at: [Link]

  • One pot cyclization of pyridyl-ketones and aromatic aldehydes to obtain substituted imidazo[1,5-a]pyridines. Archivio Istituzionale Open Access dell'Università di Torino. Available at: [Link]

  • Impurities and Degradation products. ArtMolecule. Available at: [Link]

  • 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde. PubChem. Available at: [Link]

  • 5-Bromo-3-pyridinecarboxaldehyde. PubChem. Available at: [Link]

  • 3-Pyridinecarboxaldehyde. NIST WebBook. Available at: [Link]

  • Fast Analytical Chromatography and the Role of the Design of New Stationary Phases. ResearchGate. Available at: [Link]

  • Pyridine-3-carbaldehyde. Wikipedia. Available at: [Link]

  • Protein purification troubleshooting guide. Cytiva. Available at: [Link]

  • ICH guideline Q3D (R1) on elemental impurities. European Medicines Agency. Available at: [Link]

  • stability studies on niclosamide using derivative spectroscopic and chromatographic methods. ResearchGate. Available at: [Link]

  • Comparison of genotoxic impurities in extracted nicotine vs. synthetic nicotine. PMC. Available at: [Link]

  • Preparation method of 2-chloro nicotinaldehyde. Google Patents.

Sources

Troubleshooting

Technical Support Center: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Stability &amp; Storage

The following technical guide serves as a specialized support resource for researchers handling 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde . This compound, a functionalized biaryl pyridine derivative, presents specific s...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide serves as a specialized support resource for researchers handling 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde . This compound, a functionalized biaryl pyridine derivative, presents specific stability challenges due to the synergistic electron-withdrawing effects of the pyridine core and the halogenated phenyl ring.

Status: Operational Role: Senior Application Scientist Subject: Prevention of Degradation Pathways (Oxidation, Hydration, Photolysis)[1]

Compound Profile & "Fragility Index"

Before troubleshooting, understand why this molecule degrades.

  • Core Structure: Pyridine-3-carbaldehyde (Nicotinaldehyde).[1][2]

  • Substituent: 4-Chloro-2-fluorophenyl group at the 5-position.[1][2]

  • Chemical Vulnerability: High.[1][2]

    • The Electronic Effect: The pyridine ring is electron-deficient.[1][2] The attached halogenated phenyl ring (with inductive electron-withdrawing F and Cl atoms) further depletes electron density from the aldehyde carbonyl carbon.[1][2]

    • Consequence: This makes the carbonyl carbon highly electrophilic . It is significantly more reactive toward nucleophiles (like water/moisture) and oxygen than a standard benzaldehyde.[1][2]

ParameterSpecificationCritical Note
Primary Risk Autoxidation Rapid conversion to carboxylic acid in air.[1][2]
Secondary Risk Hydration Forms gem-diols in humid air due to high electrophilicity.[1][2]
Tertiary Risk Photolysis Halogenated biaryls can undergo homolytic cleavage under UV.[1]
Storage Temp 2–8 °C Cold storage slows kinetic degradation rates.[1]
Atmosphere Inert (Ar/N₂) Mandatory.[1][2] Argon is preferred (heavier than air).[1][2]

Troubleshooting Guide (Q&A)

Issue 1: "My off-white solid has turned yellow/brown and sticky."

Diagnosis: Autoxidation & Oligomerization. The yellowing is a classic sign of the aldehyde oxidizing to the corresponding nicotinic acid derivative (5-(4-Chloro-2-fluorophenyl)nicotinic acid).[1][2] The "stickiness" suggests the formation of supramolecular H-bonded networks between the newly formed acid and remaining aldehyde, or potential oligomerization.

Immediate Action:

  • Do not heat. Heating will accelerate the decomposition.

  • Check Solubility. The acid impurity is often less soluble in non-polar solvents (e.g., Hexanes/Heptane) than the aldehyde.

  • Run TLC. Use 20% EtOAc in Hexanes. The acid will streak near the baseline; the aldehyde will have an R_f ~0.4–0.6.

Issue 2: "The melting point is depressed and the NMR shows a broad peak around 6-7 ppm."

Diagnosis: Hydrate Formation (Gem-diol). Due to the electron-withdrawing nature of the 5-aryl substituent, this aldehyde is "thirsty."[1][2] Upon exposure to ambient humidity, it reversibly forms a gem-diol [R-CH(OH)₂].[1][2] The broad NMR peak is the exchangeable -OH protons.[1][2]

Immediate Action:

  • Dehydration: Dissolve the solid in Toluene and reflux with a Dean-Stark trap or add activated 4Å molecular sieves for 4 hours. Evaporate solvent under high vacuum.[2] The aldehyde should regenerate.

Issue 3: "I see a new impurity growing during storage in methanol."

Diagnosis: Hemiacetal Formation. Never store electrophilic aldehydes in nucleophilic solvents (Methanol, Ethanol, Water).[1] They will form hemiacetals or acetals in equilibrium, confusing HPLC/NMR data and altering reactivity.

Corrective Protocol:

  • Evaporate the alcohol immediately. Re-dissolve in an inert solvent like Anhydrous DCM or Toluene if solution storage is necessary.

Visualizing the Degradation Pathways[3]

The following diagram illustrates the mechanistic pathways leading to sample loss.

DecompositionPathways Aldehyde Target Compound (Aldehyde) Radical Peroxy Radical Intermediate Aldehyde->Radical Autoxidation (Slow) Hydrate Gem-Diol (Reversible) Aldehyde->Hydrate Nucleophilic Attack (Equilibrium) Dehalogen De-halogenated Byproducts Aldehyde->Dehalogen C-Cl / C-F Cleavage Oxygen Oxygen (Air) Oxygen->Radical Water Moisture (H₂O) Water->Hydrate UV UV Light UV->Dehalogen Acid Carboxylic Acid (Dead End) Radical->Acid Chain Propagation Hydrate->Aldehyde Dehydration (Heat/Vac)

Figure 1: Mechanistic degradation pathways.[1][2] Note that Hydration is reversible, while Oxidation to the acid is irreversible.

Deep-Dive Protocols[1][2]

Protocol A: The "Argon Blanket" Storage System (Gold Standard)

For long-term storage (>1 week).[1][2]

  • Container Selection: Use an amber glass vial with a PTFE-lined screw cap.[1][2] Avoid polyethylene caps as they are permeable to oxygen over time.[1]

  • Transfer: If the compound is a solid, place it in the vial.

  • Purge:

    • Insert a long needle connected to an Argon line (low flow) deep into the vial, just above the solid surface.

    • Insert a short vent needle at the top.

    • Flush for 2 minutes. Argon is heavier than air and will displace oxygen from the bottom up.

  • Seal: Remove the vent needle first, then the gas needle. Immediately wrap the cap junction with Parafilm® or electrical tape.

  • Environment: Place the vial inside a secondary container (desiccator) containing Drierite (CaSO₄) and store at 4°C.

Protocol B: Rescue Recrystallization

Use this if purity drops below 90% due to oxidation.[1]

  • Solvent Choice: A mixture of Ethyl Acetate (Solvent A) and Hexanes (Solvent B) is usually effective for biaryl aldehydes.[1][2]

  • Dissolution: Dissolve the crude degraded solid in the minimum amount of hot Ethyl Acetate (approx. 60°C).

    • Note: The carboxylic acid impurity is often less soluble. If undissolved solids remain, filter them off hot—this is likely the impurity.

  • Precipitation: Slowly add hot Hexanes until the solution turns slightly cloudy.

  • Cooling: Allow to cool to room temperature, then place in a -20°C freezer for 12 hours.

  • Collection: Filter the crystals rapidly under cold conditions. Wash with cold Hexanes.[2]

  • Drying: Dry under high vacuum (0.1 mmHg) for 4 hours to remove solvent traces (which can catalyze further degradation).

Storage Decision Logic

Use this workflow to determine the optimal storage method based on your usage frequency.

StorageLogic Start New Batch Received Usage Usage Frequency? Start->Usage Daily Daily/Weekly Usage->Daily High Freq LongTerm Monthly/Archival Usage->LongTerm Low Freq DailyAction Store in Amber Vial Parafilm Seal 4°C Fridge Daily->DailyAction LongTermAction Divide into Aliquots Argon Backfill Double Containment (Desiccator) -20°C Freezer LongTerm->LongTermAction

Figure 2: Decision matrix for storage conditions based on usage frequency.

Solvent Compatibility Matrix

When handling this compound for reactions or analysis, consult this table to prevent in-situ decomposition.

Solvent ClassExamplesCompatibilityTechnical Notes
Chlorinated DCM, ChloroformHigh Excellent for short-term handling.[1][2] Acidic traces in CDCl₃ can catalyze acetal formation if alcohol is present.
Aromatic Toluene, BenzeneHigh Best for heating/refluxing.[1]
Alcohols Methanol, EthanolLow AVOID for storage. Forms hemiacetals rapidly.[1] OK for immediate use in reductive amination.
Ethers THF, Diethyl EtherMedium Susceptible to peroxide formation (which oxidizes the aldehyde). Use only fresh, inhibited, or distilled solvents.
Aqueous Water, BuffersZero Insoluble.[1] Hydrophobic hydration causes aggregation.[2]

References

  • Sigma-Aldrich. 2-Chloro-5-(4-fluorophenyl)pyridine-3-carbaldehyde Product Specification & Safety Data Sheet. (General handling for halogenated pyridine aldehydes).[1][2] Link

  • Thermo Fisher Scientific. 4-Pyridinecarboxaldehyde Safety Data Sheet. (Baseline stability data for pyridine carbaldehydes). Link

  • National Institutes of Health (PubChem). 5-Chloro-2-(2-fluorophenyl)pyridine-4-carbaldehyde Compound Summary.[1][2] (Structural analog properties).[1][2] Link[1][2][3]

  • American Elements. 5-(4-Fluorophenyl)nicotinaldehyde Properties.[1][2]Link[1][2]

Sources

Optimization

alternative catalysts for the synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

The following guide serves as a specialized Technical Support Center for the synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde . It is designed for medicinal chemists and process development scientists seeking alte...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Technical Support Center for the synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde . It is designed for medicinal chemists and process development scientists seeking alternatives to standard homogeneous Palladium protocols (e.g., Pd(PPh₃)₄).

Ticket ID: SYN-5-CN-ALT Subject: Alternative Catalytic Systems & Troubleshooting Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Strategy

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde involves a Suzuki-Miyaura coupling between 5-bromonicotinaldehyde (electrophile) and (4-chloro-2-fluorophenyl)boronic acid (nucleophile).

While Pd(PPh₃)₄ is the standard, it suffers from high cost, difficult metal scavenging (residual Pd), and sensitivity to air. This guide details two validated alternative systems:

  • Nickel-Catalyzed Coupling: Cost-effective, Earth-abundant metal.

  • Heterogeneous Pd/C: "Ligand-free" conditions for simplified purification.

Catalyst Selection Decision Tree

Use the following logic flow to determine the best alternative for your specific constraints.

CatalystSelection Start START: Define Constraints Budget Is Cost/Scale the primary driver? Start->Budget Purity Is Residual Metal (<5ppm) critical? Budget->Purity No Ni_Route RECOMMENDATION A: Nickel Catalysis (NiCl2(PCy3)2) Budget->Ni_Route Yes (Low Cost) PdC_Route RECOMMENDATION B: Heterogeneous Pd/C (Ligand-Free) Purity->PdC_Route Yes (Easy Cleanup) Homogen_Route Standard Homogeneous Pd (Pd(dppf)Cl2) Purity->Homogen_Route No (R&D Scale) Warning Warning: Ni requires strict O2 exclusion Ni_Route->Warning

Figure 1: Decision matrix for selecting the optimal catalytic system based on project constraints.

Module A: Nickel-Catalyzed Coupling (The Cost-Effective Alternative)

System: NiCl₂(PCy₃)₂ (Nickel(II) chloride bis(tricyclohexylphosphine)) Rationale: Nickel is significantly cheaper than Palladium. The bulky, electron-rich tricyclohexylphosphine (PCy₃) ligand facilitates oxidative addition into the C-Br bond of the pyridine while preventing catalyst deactivation by the pyridine nitrogen.

Protocol A: Ni-Catalyzed Synthesis
  • Reagents:

    • 5-Bromonicotinaldehyde (1.0 equiv)[1]

    • (4-Chloro-2-fluorophenyl)boronic acid (1.2 equiv)

    • Catalyst: NiCl₂(PCy₃)₂ (5 mol%)[2]

    • Base: K₃PO₄ (2.0 equiv)

    • Solvent: Toluene/Water (4:[1]1) or t-Amyl alcohol (Green solvent)[2]

  • Step-by-Step:

    • Inerting: Charge a Schlenk tube with the aryl halide, boronic acid, K₃PO₄, and Ni catalyst. Evacuate and backfill with Argon (3x).[1] Note: Ni(0) intermediates are highly oxygen-sensitive.

    • Solvation: Add degassed solvent via syringe.

    • Reaction: Heat to 80–100°C for 12–16 hours.

    • Workup: Cool to RT. Filter through a Celite pad to remove insoluble Ni salts. Dilute with EtOAc, wash with brine.

Troubleshooting Guide (Ni-System)

Q: The reaction stalled at 40% conversion. Should I add more catalyst?

  • Diagnosis: Catalyst poisoning or oxidation. Nickel catalysts are less robust than Pd towards oxygen. The aldehyde moiety can also coordinate to Ni(0), forming a stable, non-reactive complex (decarbonylation risk).

  • Solution: Do not simply add more catalyst to a "dead" mixture.

    • Check your Argon line for leaks.

    • Optimization: Switch to Ni(COD)₂ + PCy₃ (generated in situ) if the pre-catalyst fails. The COD ligand dissociates more easily, creating a more active species.

    • Additive: Add 10 mol% free PCy₃ ligand to stabilize the active Ni species.

Q: I see a side product where the Chlorine on the phenyl ring has reacted.

  • Technical Insight: This is a "Selectivity Failure." Nickel is excellent at activating C-Cl bonds (unlike Pd). If the catalyst is too active, it will oxidatively add to the 4-chloro group on the fluorophenyl ring.

  • Corrective Action:

    • Lower Temperature: Reduce reaction temperature to 60°C. The activation energy for C-Br (pyridine) is lower than C-Cl (phenyl).

    • Solvent Switch: Use 2-Me-THF .[2] It coordinates weakly to the metal, modulating reactivity and improving selectivity for the C-Br bond [1].

Module B: Heterogeneous Pd/C (The "Green" Alternative)

System: 10% Pd/C (Palladium on Carbon) in Aqueous Media Rationale: This "ligand-free" approach relies on the release-capture mechanism (boomerang effect). Trace Pd leaches from the carbon support, performs the catalysis, and re-deposits onto the support. It eliminates phosphine ligands (which are expensive and difficult to remove) and ensures extremely low residual metal in the final product.

Protocol B: Ligand-Free Pd/C Synthesis[3]
  • Reagents:

    • 5-Bromonicotinaldehyde (1.0 equiv)[1]

    • Boronic acid (1.1 equiv)

    • Catalyst: 10% Pd/C (2–5 mol% loading)

    • Base: Na₂CO₃ or K₂CO₃ (2.5 equiv)

    • Solvent: H₂O/Ethanol (1:1) or H₂O/Isopropanol

  • Step-by-Step:

    • Mixing: Combine all solids in a round-bottom flask. Pd/C is air-stable, so a glovebox is not required, but the reaction must be run under inert gas to prevent homocoupling.

    • Heating: Heat to 70°C under Nitrogen. Vigorous stirring is critical to maintain the suspension.

    • Filtration: Filter the hot reaction mixture immediately through a 0.45µm membrane or Celite.

    • Purification: The filtrate contains the product. Acidify slightly (if necessary to neutralize base) and extract.

Troubleshooting Guide (Pd/C System)

Q: My yield is inconsistent (sometimes 90%, sometimes 20%).

  • Diagnosis: Mass transfer limitations. Since the catalyst is solid and the reagents are in a liquid biphasic mixture, the reaction rate is diffusion-controlled.

  • Solution:

    • Agitation: Increase stirring speed (RPM > 800).

    • Phase Transfer: Add a surfactant (e.g., TPGS-750-M or trace TBAB) to create micelles. This mimics "reactions in water" conditions described by Lipshutz, significantly boosting rate and consistency [2].

Q: The aldehyde oxidized to a carboxylic acid.

  • Diagnosis: Cannizzaro reaction or aerobic oxidation. The combination of strong base + heat + Pd/C (which can catalyze oxidation) is risky for aldehydes.

  • Solution:

    • Base Change: Switch from Carbonates/Hydroxides to K₃PO₄ (milder).

    • Exclusion: Ensure strict oxygen exclusion.

    • Protection: If the issue persists, protect the aldehyde as a cyclic acetal (using ethylene glycol) before the coupling. The acetal is stable to base and can be deprotected with dilute HCl during the workup.

Common Failure Modes & Diagnostics

SymptomProbable CauseDiagnostic / Fix
Protodeboronation (Loss of Boronic Acid)The 2-fluoro substituent on the boronic acid facilitates hydrolytic cleavage of the C-B bond.Fix: Use a large excess of boronic acid (1.5 equiv) or switch to the corresponding MIDA boronate (slow release) or Potassium Trifluoroborate salt (more stable).
Homocoupling (Biaryl dimer)Presence of Oxygen during the reaction.Fix: Degas solvents using "Freeze-Pump-Thaw" (3 cycles) rather than simple sparging.
Catalyst Deactivation Pyridine nitrogen coordinating to the metal center.Fix: Ensure the catalyst loading is sufficient (5 mol%) or use a catalyst with a strongly binding ligand (like PCy₃ or SPhos) that outcompetes the pyridine.

Mechanistic & Troubleshooting Flow

Use this diagram to diagnose low yields in the Nickel-catalyzed route.

Troubleshooting Problem ISSUE: Low Yield (<50%) CheckSM Analyze Crude NMR: Is Starting Material (Bromide) left? Problem->CheckSM SM_Left Yes: SM Remaining CheckSM->SM_Left SM_Gone No: SM Consumed CheckSM->SM_Gone CheckColor Did reaction turn black/precipitate? SM_Left->CheckColor SideProducts Identify Side Product SM_Gone->SideProducts Deactivation DIAGNOSIS: Catalyst Death (O2 leak or Pyridine poisoning) CheckColor->Deactivation Yes Protodeboronation DIAGNOSIS: Protodeboronation (Boronic acid instability) SideProducts->Protodeboronation Product = Fluorobenzene Homocoupling DIAGNOSIS: Homocoupling (Oxidative dimerization) SideProducts->Homocoupling Product = Biaryl Dimer Action1 FIX: Switch to Ni(COD)2 + fresh PCy3 Deactivation->Action1 Action2 FIX: Use MIDA Boronate or excess Boronic Acid Protodeboronation->Action2 Action3 FIX: Rigorous Degassing (Freeze-Pump-Thaw) Homocoupling->Action3

Figure 2: Diagnostic workflow for identifying root causes of reaction failure in Ni-catalyzed systems.

References

  • Ge, S., & Hartwig, J. F. (2011). Highly Reactive, Selective, and Long-Lived Nickel Catalysts for Cross-Coupling of (Hetero)aryl Chlorides. Angewandte Chemie International Edition, 50(49), 11657-11660. [Link]

  • Lipshutz, B. H., & Taft, B. R. (2008). Heterogeneous Catalysis in Water: Suzuki-Miyaura Couplings of Aryl Chlorides and Bromides.[3] Organic Letters, 10(7), 1329-1332. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • Leadbeater, N. E., & Marco, M. (2002). Ligand-free palladium catalysis of the Suzuki reaction in water using microwave heating. Organic Letters, 4(17), 2973-2976. [Link]

Sources

Troubleshooting

managing impurities in the starting materials for 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde synthesis

Technical Support Center: Impurity Management for 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Introduction: The Critical Path to Purity Researchers and Process Chemists,[1] The synthesis of 5-(4-Chloro-2-fluorophenyl)nico...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Impurity Management for 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Introduction: The Critical Path to Purity

Researchers and Process Chemists,[1]

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a precision exercise in Suzuki-Miyaura cross-coupling. While the disconnection is straightforward—coupling 5-bromonicotinaldehyde with (4-chloro-2-fluorophenyl)boronic acid —the impurity profile is treacherous.

The ortho-fluoro substituent on the boronic acid accelerates protodeboronation, while the pyridine aldehyde moiety is prone to oxidation and Cannizzaro disproportionation. This guide moves beyond basic protocols to address the causality of failure modes. It is designed to help you audit your starting materials, control the reaction matrix, and isolate a pharmaceutical-grade intermediate.

Module 1: Starting Material Characterization (The Input)

Q1: What are the Critical Quality Attributes (CQAs) for (4-Chloro-2-fluorophenyl)boronic acid?

A: The presence of the fluorine atom at the ortho position significantly destabilizes the C-B bond. Your Certificate of Analysis (CoA) must be scrutinized for three specific issues:

  • Boroxine (Anhydride) Content: Boronic acids dehydrate to form cyclic trimers (boroxines). While reversible, variable boroxine content alters the stoichiometry.

    • Action: Use quantitative NMR (qNMR) or titration to determine the "active boronic acid" content. Do not rely solely on weight.

  • Protodeboronation Precursors: Check for 3-chlorofluorobenzene. If present in the starting material, it indicates poor storage stability.

  • Regioisomers: The lithiation step used to make this boronic acid can produce the 3-fluoro or 5-chloro isomers if not strictly controlled. These are extremely difficult to separate downstream.

Table 1: Recommended Specifications for Starting Materials

Parameter(4-Chloro-2-fluorophenyl)boronic acid5-Bromonicotinaldehyde
Purity (HPLC) >98.0% (a/a)>98.5% (a/a)
Regioisomers <0.15% (GC/HPLC)<0.10% (GC)
Water Content Report Value (affects stoichiometry)<0.5% (Karl Fischer)
Key Impurity Protodeboronated species: <0.5%5-Chloronicotinaldehyde: <0.5%
Assay >97% (Titration/qNMR)>98% (HPLC wt/wt)

Q2: My 5-bromonicotinaldehyde has turned yellow. Is it still usable?

A: The yellowing typically indicates surface oxidation to 5-bromonicotinic acid or the formation of dimeric aldol condensation products.

  • Test: Run a simple TLC (solvent: 30% EtOAc/Hexane). The acid will remain at the baseline; the aldehyde will migrate (

    
    ).
    
  • Remediation: If the acid content is >2%, recrystallize from cyclohexane or pass through a short silica plug. The carboxylic acid poisons the palladium catalyst by coordinating tightly to the metal center, reducing turnover frequency (TOF).

Module 2: Reaction Troubleshooting (The Process)

Q3: I see full consumption of the bromide, but my isolated yield is only 60%. Where is the mass balance?

A: This is the classic signature of Rapid Protodeboronation . The ortho-fluoro group on the boronic acid facilitates hydrolytic cleavage of the C-B bond under basic conditions, generating volatile 3-chlorofluorobenzene which is lost during workup.

  • Mechanism: The base (necessary for transmetallation) attacks the boron center.[2] The electron-withdrawing fluorine stabilizes the transition state for the cleavage of the aryl-boron bond.

  • Solution:

    • Switch Bases: Move from strong bases (

      
      , 
      
      
      
      ) to weaker, phosphate-based bases (
      
      
      ) or fluoride sources (
      
      
      ).
    • Reduce Water: Use anhydrous conditions with a phase transfer catalyst or a solvent system with lower water activity (e.g., Dioxane/Water 10:1 instead of 1:1).

    • Stoichiometry: Increase the boronic acid equivalents to 1.3–1.5 eq. to compensate for the "sacrificial" loss.

Q4: How do I prevent the oxidation of the aldehyde during the coupling?

A: Palladium(0) can catalyze the oxidation of aldehydes to acids in the presence of trace oxygen.

  • Protocol: Strict degassing is non-negotiable. Sparging with nitrogen is often insufficient. Use the Freeze-Pump-Thaw method (3 cycles) for the solvent prior to catalyst addition.[3]

  • Alternative: If oxidation persists, protect the aldehyde as an acetal (using ethylene glycol) prior to coupling, then deprotect with dilute HCl during workup. This adds two steps but guarantees yield.

Module 3: Visualization of Impurity Pathways

The following diagram maps the origin of key impurities and their fate during the synthesis.

ImpurityPathways SM1 5-Bromonicotinaldehyde Rxn Suzuki Coupling (Pd Catalyst, Base) SM1->Rxn Imp2 Impurity B: 5-Bromonicotinic Acid (Oxidation) SM1->Imp2 Air/Pd Oxidation Imp4 Impurity D: Des-bromo Pyridine (Hydrodehalogenation) SM1->Imp4 Pd-H Species SM2 (4-Chloro-2-fluorophenyl) boronic acid SM2->Rxn Imp1 Impurity A: 3-Chlorofluorobenzene (Protodeboronation) SM2->Imp1 Base/H2O (Fast w/ ortho-F) Imp3 Impurity C: Homocoupling Dimer (Biaryl) SM2->Imp3 Oxidative Homocoupling Prod Target Product: 5-(4-Cl-2-F-phenyl) nicotinaldehyde Rxn->Prod Main Pathway

Figure 1: Reaction network showing the genesis of critical impurities. Note that Impurity A is a "silent killer" of yield, while Impurity B complicates purification.

Module 4: Purification & Isolation Protocols

Q5: The crude product is dark brown (Pd contamination) and contains homocoupled impurities. How do I purify it efficiently?

A: Avoid standard silica chromatography as the primary step; aldehydes can streak or degrade. Instead, utilize the Bisulfite Adduct Method . This is a "self-validating" purification because only the aldehyde can form the water-soluble adduct, leaving non-aldehyde impurities (homocouplers, de-halo byproducts) in the organic phase.

Protocol: Bisulfite Purification

  • Dissolution: Dissolve crude organic residue in Ethyl Acetate (EtOAc).

  • Adduct Formation: Add 2.0 equivalents of saturated aqueous Sodium Bisulfite (

    
    ). Stir vigorously for 2–4 hours. A white precipitate (the adduct) may form, or it may stay in the aqueous phase.
    
  • Wash: Separate the layers.

    • Organic Layer: Contains homocoupled boronic acid, protodeboronated byproducts, and catalyst ligands. Discard.

    • Aqueous Layer (or solid): Contains the Product-Bisulfite adduct. Wash this layer twice with fresh EtOAc to remove trace organics.

  • Regeneration: Adjust the pH of the aqueous phase to >9 using Sodium Carbonate (

    
    ) or 10% NaOH. The adduct collapses, regenerating the free aldehyde.
    
  • Extraction: Extract the regenerated aldehyde into EtOAc or DCM. Dry over

    
     and concentrate.
    
  • Polishing: If Pd remains (>20 ppm), treat the final solution with a thiourea-based scavenger resin (e.g., SiliaMetS® Thiol) for 1 hour.

Q6: How do I confirm the structure and purity of the final aldehyde?

A:

  • 1H NMR (DMSO-d6): Look for the aldehyde proton singlet distinctively downfield at

    
     ppm.
    
  • 19F NMR: Essential to confirm the integrity of the C-F bond. The ortho-F signal should appear around

    
     to 
    
    
    
    ppm (check against standard). Loss of F (hydrodefluorination) is a rare but possible side reaction with active Pd catalysts.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Detailed mechanism of protodeboronation in ortho-substituted boronic acids). Link

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

  • Organic Chemistry Portal. (n.d.).[4] Suzuki Coupling. (General reaction conditions and catalyst selection). Link

  • BenchChem. (2025).[3] 5-Bromo-4-chloronicotinaldehyde Product Guide. (Safety and handling of halonicotinaldehydes). Link

Sources

Optimization

addressing regioselectivity issues in the functionalization of the pyridine ring

[1][2] Status: 🟢 Operational Current Wait Time: 0 ms Operator: Senior Application Scientist Diagnostic Triage: The Regioselectivity Matrix Welcome to the Pyridine Functionalization Help Desk. Most tickets we receive stem...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Status: 🟢 Operational Current Wait Time: 0 ms Operator: Senior Application Scientist

Diagnostic Triage: The Regioselectivity Matrix

Welcome to the Pyridine Functionalization Help Desk. Most tickets we receive stem from a fundamental misunderstanding of the pyridine ring's electronic bias. Unlike benzene, pyridine is a π-deficient heterocycle (a "molecular sink"), making it naturally resistant to electrophiles but highly susceptible to nucleophiles.

Before proceeding, identify your target position using the decision matrix below.

Workflow Visualization: The Regioselectivity Decision Tree

PyridineRegio Start Target Position? C2 C2 (Ortho) Start->C2 C3 C3 (Meta) Start->C3 C4 C4 (Para) Start->C4 Minisci Minisci Reaction (Radical) C2->Minisci Direct C-H SnAr SnAr (requires LG) C2->SnAr Displacement IrCat Ir-Catalyzed Borylation (Steric Control) C3->IrCat Preferred HalogenDance Halogen Dance (Base-Mediated) C3->HalogenDance Rearrangement NOxide N-Oxide Route (Nitration/Reduction) C4->NOxide Classic BaranBlock Blocked Minisci (Maleate Strategy) C4->BaranBlock Modern Radical

Figure 1: Decision matrix for selecting the correct synthetic methodology based on the desired substitution site.

Troubleshooting Tickets (FAQs)

Ticket #101: "My Electrophilic Aromatic Substitution (EAS) failed or gave <5% yield."

Diagnosis: You are likely trying to treat pyridine like benzene. The nitrogen atom withdraws electron density, deactivating the ring. Furthermore, under the acidic conditions typical of EAS (e.g., nitration), the nitrogen protonates to form a pyridinium ion, which is even more electron-deficient (deactivated by a factor of ~10^12 compared to benzene).

The Fix:

  • Switch to N-Oxide Chemistry: Oxidize the pyridine first (e.g., with mCPBA). The N-oxide oxygen donates electron density back into the ring (specifically to C2 and C4) via resonance, allowing EAS to proceed, typically at C4 (para).

  • Use "Zincke" Intermediates: For C3 selectivity without harsh conditions, convert the pyridine to a Zincke imine (ring-opening/ring-closing sequence), which allows regioselective halogenation before reforming the ring [1].[1]

Ticket #204: "I need C3-Functionalization, but EAS is too harsh."

Diagnosis: Direct C3 functionalization is the "blind spot" of pyridine chemistry because it is neither activated for nucleophilic attack (like C2/C4) nor easily accessible to electrophiles.

The Fix: Iridium-Catalyzed C-H Borylation This is the modern gold standard. Iridium catalysts (with bipyridine ligands) are driven by sterics , not electronics. Since the nitrogen lone pair is sterically small, C2 is accessible, but the catalyst prefers the least hindered C-H bonds.

  • Protocol Note: In 2-substituted pyridines, borylation occurs almost exclusively at C5 (meta to the substituent) or C4, avoiding the steric bulk of the C2 group [2].

  • Warning: The pyridine nitrogen can coordinate to the Iridium and poison the catalyst. Use bulky ligands like dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) to prevent this "N-binding" death spiral.

Ticket #309: "Minisci Reaction is giving me a mess of C2 and C4 isomers."

Diagnosis: The Minisci reaction (radical addition) is governed by the stability of the radical intermediate. Both C2 and C4 positions are electron-deficient and attract nucleophilic alkyl radicals. Without guidance, you get a statistical mixture, often favoring C2 slightly due to proximity, but C4 is thermodynamically competitive.

The Fix: The "Baran Block" (C4 Selectivity) To achieve exclusive C4 selectivity, you must sterically block the C2 positions.

  • Method: Pre-functionalize the nitrogen with a bulky, removable group.[2] A specific maleate-derived blocking group transforms the pyridine into a salt that sterically shields C2/C6, forcing the radical to attack C4.[3] The blocking group is removed during workup [3].

Ticket #412: "My halogen moved to a different carbon!" (The Halogen Dance)

Diagnosis: You likely used a strong base (like LDA or LiTMP) on a halogenated pyridine. You triggered the Halogen Dance (Base-Catalyzed Halogen Migration).

  • Mechanism: The base deprotonates the ring (usually at the most acidic C3/C4 position). If a halogen is adjacent, the lithiated species attacks a second molecule, transferring the halogen. This chain reaction continues until the halogen rests at the most thermodynamically stable position (often beta/C3 or flanked by other groups) [4].

The Fix:

  • To Stop It: Use lower temperatures (-78°C) and shorter reaction times. Trap the lithiated intermediate immediately with your electrophile.

  • To Use It: If you have a 2-bromo-3-lithiopyridine, warming it up can deliberately migrate the bromine to C3, giving you access to 3-bromopyridines from cheaper 2-bromo precursors.

Experimental Protocols (The "Patches")

Protocol A: C4-Selective Minisci Alkylation (Modern Approach)

Target: Installing alkyl groups at C4 without C2 contamination.

ReagentEquivalentsRole
Pyridine Substrate1.0Starting Material
Maleic Anhydride deriv.1.0Blocking Agent (Transient)
Carboxylic Acid (R-COOH)2.0Alkyl Radical Source
(NH₄)₂S₂O₈2.0Oxidant
AgNO₃0.2 (20 mol%)Catalyst
DMSO/H₂OSolventMedium

Step-by-Step:

  • Activation: Treat pyridine with the maleate blocking reagent (forming the N-alkenyl salt) in mild conditions. This shields C2/C6.

  • Radical Generation: Add the carboxylic acid, silver nitrate, and persulfate.[4][5] Heat to 50°C.

    • Mechanism:[1][4][5][6][7][8][9][10] Ag(I) oxidizes to Ag(II), which decarboxylates the acid (R-COOH → R• + CO₂).

  • Addition: The alkyl radical (R•) attacks the only accessible position: C4.

  • Deprotection: The blocking group is cleaved under the reaction conditions or mild basic workup, restoring the neutral pyridine ring.

Protocol B: Iridium-Catalyzed C-H Borylation (C3/C5 Selective)

Target: Installing a Boron handle at the meta position.

Workflow Visualization: Catalytic Cycle & Steric Control

IrCycle PreCat [Ir(OMe)(COD)]2 + dtbpy ActiveCat Active Ir-Tris(boryl) Species PreCat->ActiveCat HBpin / B2pin2 Coordination Steric Selection (Avoids N-lone pair & C2 substituents) ActiveCat->Coordination CH_Activation C-H Activation at C3/C5 Coordination->CH_Activation Oxidative Add. Product 3-Boryl Pyridine CH_Activation->Product Reductive Elim. Product->ActiveCat Regenerate

Figure 2: The steric-driven cycle of Ir-catalyzed borylation. Note that the bulky dtbpy ligand prevents the catalyst from getting too close to the Nitrogen or existing substituents.

Step-by-Step:

  • Glovebox/Schlenk: In a reaction vial, combine [Ir(OMe)(COD)]₂ (1.5 mol%) and dtbpy ligand (3 mol%).

  • Boron Source: Add B₂pin₂ (bis(pinacolato)diboron) (0.5 equiv relative to substrate if mono-borylation is desired).

  • Substrate: Add the pyridine substrate.

  • Solvent: Use anhydrous THF or run neat (no solvent) if the substrate is liquid.

  • Reaction: Heat to 80°C for 4–16 hours.

    • Checkpoint: Monitor by GC-MS. Look for the M+126 peak (mass of Bpin group).

  • Workup: Evaporate volatiles. The residue is usually pure enough for subsequent Suzuki couplings. Silica gel chromatography can cause protodeboronation; use neutral alumina if purification is needed.

References

  • Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. Chem. Sci., 2021. Link

  • Iridium-catalyzed C-H borylation of pyridines. J. Am. Chem. Soc., 2002. Link

  • Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. J. Am. Chem. Soc., 2021.[4] Link

  • The Halogen Dance Reaction on Pyridine Derivatives. Synthesis, 2005.[11] Link

Sources

Troubleshooting

strategies for the selective protection of the aldehyde group in 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Welcome to the technical support center for the selective protection of the aldehyde group in 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the selective protection of the aldehyde group in 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies for this specific synthetic challenge. The inherent reactivity of the aldehyde and the electronic nature of the substituted pyridine ring necessitate a careful and informed approach to achieve high-yield, selective protection.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to protect the aldehyde group in 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde?

A1: The aldehyde functional group is highly reactive and susceptible to a wide range of chemical transformations, including oxidation, reduction, and nucleophilic attack.[1][2][3][4] In a multi-step synthesis, it is often crucial to temporarily "mask" the aldehyde to prevent it from undergoing undesired reactions while other parts of the molecule are being modified.[4][5][6][7] For instance, if you intend to perform a reaction that requires a strong nucleophile or a reducing agent, the unprotected aldehyde would likely react, leading to a mixture of products and low yield of the desired compound.[3][8]

Q2: What are the most common strategies for protecting aldehydes?

A2: The most prevalent and effective method for protecting aldehydes is their conversion into acetals or thioacetals.[1][4][8][9] This is typically achieved by reacting the aldehyde with an alcohol (for acetals) or a thiol (for thioacetals) in the presence of an acid catalyst.[10] Cyclic acetals, formed with diols like ethylene glycol or 1,3-propanediol, are particularly favored due to their enhanced stability.[6][11][12]

Q3: How does the structure of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde influence the choice of protecting group?

A3: The key structural features to consider are:

  • The Pyridine Ring: The nitrogen atom in the pyridine ring can be protonated under acidic conditions, which are often used to catalyze acetal formation. This can potentially complicate the reaction. However, the electron-withdrawing nature of the chloro and fluoro-substituted phenyl group and the aldehyde itself reduces the basicity of the pyridine nitrogen, making acid-catalyzed acetalization feasible.

  • Electron-Withdrawing Groups: The chloro and fluoro substituents on the phenyl ring are electron-withdrawing, which can influence the reactivity of the entire molecule. However, these are unlikely to directly interfere with the common aldehyde protection reactions.

  • Aldehyde Reactivity: Aromatic aldehydes, such as this nicotinaldehyde derivative, are generally stable but can be prone to oxidation.[13]

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Acetal Formation

Possible Causes & Solutions:

  • Insufficient Water Removal: Acetal formation is a reversible equilibrium reaction that produces water.[10] To drive the reaction to completion, water must be removed.

    • Troubleshooting Step: Employ a Dean-Stark apparatus during the reaction to azeotropically remove water.[14] Alternatively, use a chemical dehydrating agent like anhydrous magnesium sulfate or molecular sieves.

  • Catalyst Inactivation: The pyridine nitrogen, although weakly basic, could potentially interact with the acid catalyst, reducing its effectiveness.

    • Troubleshooting Step: While a full equivalent of a strong acid is generally not recommended, a slight increase in the catalytic amount of a milder acid like p-toluenesulfonic acid (p-TsOH) may be beneficial. Monitor the reaction closely by Thin Layer Chromatography (TLC).

  • Steric Hindrance: While less likely to be a major issue with an aldehyde, steric bulk around the reaction center can slow down the reaction.

    • Troubleshooting Step: Ensure adequate reaction time and consider a moderate increase in temperature.

Issue 2: Difficulty with Deprotection (Acetal Cleavage)

Possible Causes & Solutions:

  • Overly Stable Protecting Group: While stability is desired, some protecting groups can be difficult to remove, especially if the rest of the molecule is sensitive to harsh conditions.

    • Troubleshooting Step: If standard mild acid hydrolysis (e.g., aqueous HCl or acetic acid) is ineffective, consider using a Lewis acid catalyst.[15][16][17] Lewis acids like FeCl₃ or BF₃·OEt₂ can promote deprotection under milder conditions.[15][17]

  • Acid-Sensitive Functional Groups Elsewhere in the Molecule: Your downstream synthetic steps may have introduced groups that are not stable to acidic deprotection conditions.

    • Troubleshooting Step: Explore non-acidic deprotection methods. For thioacetals, reagents like N-bromosuccinimide (NBS) in aqueous acetone or mercuric chloride can be used.[9][18] For acetals, some methods using cerium(IV) ammonium nitrate have been reported to work under mildly basic conditions.[19]

Issue 3: Side Reactions During Protection or Deprotection

Possible Causes & Solutions:

  • Polymerization or Decomposition: Strong acidic conditions or high temperatures can sometimes lead to undesired side reactions.

    • Troubleshooting Step: Use the mildest effective acid catalyst and the lowest practical temperature. Monitor the reaction progress diligently to avoid prolonged reaction times.

  • Reaction with the Pyridine Ring: While less common for acetal formation, certain reagents could potentially interact with the pyridine ring.

    • Troubleshooting Step: Carefully select your reagents. If using a particularly reactive system, consider if the reaction conditions are known to be compatible with pyridine-containing molecules.

Experimental Protocols

Protocol 1: Selective Protection of the Aldehyde as a 1,3-Dioxolane (Cyclic Acetal)

This protocol is a standard and generally robust method for aldehyde protection.

Materials:

  • 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

  • Ethylene glycol (1.5 equivalents)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equivalents)

  • Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Dean-Stark apparatus

Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde (1.0 eq), ethylene glycol (1.5 eq), and a catalytic amount of p-TsOH (0.05 eq) in toluene.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting aldehyde is consumed.

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Deprotection of the 1,3-Dioxolane

This protocol uses standard mild acidic conditions for deprotection.

Materials:

  • Protected 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

  • Acetone

  • Water

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the protected compound in a mixture of acetone and water (e.g., 9:1 v/v).

  • Add a few drops of 1 M HCl to catalyze the reaction.

  • Stir the mixture at room temperature, monitoring the reaction progress by TLC. Gentle heating may be applied if the reaction is slow.

  • Upon completion, neutralize the acid with a saturated aqueous solution of NaHCO₃.

  • Extract the product with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected aldehyde.

Data Summary

Protecting GroupProtection ConditionsDeprotection ConditionsStabilityNotes
1,3-Dioxolane Ethylene glycol, cat. acid (e.g., p-TsOH), heatMild aqueous acid (e.g., HCl, AcOH)Stable to bases, nucleophiles, reducing agents.[8][9]Generally the first choice for aldehydes.
1,3-Dithiane 1,3-Propanedithiol, Lewis acid (e.g., BF₃·OEt₂)HgCl₂/H₂O/CH₃CN; NBS/acetone/H₂O[9][18]Stable to both acidic and basic conditions.[18]More robust than acetals, but deprotection requires specific, often toxic, reagents.

Visualization of Key Workflow

G cluster_protection Protection Step cluster_synthesis Intermediate Synthetic Steps cluster_deprotection Deprotection Step Start 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Reagents_P Ethylene Glycol p-TsOH (cat.) Toluene, Reflux Start->Reagents_P React with Protected Protected Aldehyde (1,3-Dioxolane) Reagents_P->Protected Forms Reaction Desired Reaction (e.g., with nucleophile or reducing agent) Protected->Reaction Subject to Intermediate Modified Molecule (Protected) Reaction->Intermediate Yields Reagents_D Aqueous Acid (e.g., HCl in Acetone/H₂O) Intermediate->Reagents_D Treat with Final Final Product with Free Aldehyde Reagents_D->Final Regenerates

Caption: General workflow for the protection-reaction-deprotection sequence.

References

  • JoVE. (2025, May 22). Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones.
  • Chad's Prep. 19.4b Cyclic Acetals as Protecting Groups.
  • Chemistry Steps. (2025, September 19). Acetals as Protecting Groups for Aldehydes and Ketones.
  • Taylor & Francis Online. (2006, August 6). Developments in the deprotection of thioacetals.
  • PMC. Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate.
  • Sciforum. (2000, July 29). Selective Deprotection of Thioacetals by MnO2 , BaMnO4 and KMnO4 in the Presence of.
  • Organic Chemistry Portal. Dimethyl Acetals.
  • ACS Publications. (2023, May 16). Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger.
  • ResearchGate. Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger.
  • Total Synthesis. (2024, October 10). Acetal Protecting Group & Mechanism.
  • Sigma-Aldrich. Thioacetate Deprotection Procedure.
  • YouTube. (2021, April 1). 19.4b Cyclic Acetals as Protecting Groups for Alcohols | Organic Chemistry.
  • BenchChem. troubleshooting acetal deprotection in the presence of sensitive functional groups.
  • PMC. Selective Acetalization in Pyridine: A Sustainable 5′‑O‑(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs.
  • Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes.
  • ACS Publications. (2023, May 16). Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger.
  • Wikipedia. Protecting group.
  • UNT Digital Library. (2026, February 6). Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme'.
  • Oxford Learning Link. VI Protecting Groups and Orthogonal Protection Strategies.
  • Oxford Learning Link. Appendix 6: Protecting groups.
  • BenchChem. A Comparative Guide to Aldehyde Protecting Groups: Featuring 2-(4-Nitrophenyl)-1,3-dioxolane.
  • KPU Pressbooks. 2.6 Protecting Groups in Synthesis – Organic Chemistry II.
  • ResearchGate. (2014, December 21). What are the new ways to protect the aromatic aldehyde carbonyl group by diol?.
  • Chemistry LibreTexts. (2019, June 5). 20.11 Protecting Groups of Aldehydes.
  • University of California, Irvine. Protecting Groups.
  • YouTube. (2019, April 8). Aldehydes & Ketones: The Ultimate Guide to Protecting Groups!.
  • Journal of Chemical and Pharmaceutical Research. (2024, April 29). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from Journal of Chemical and Pharmaceutical Research.
  • PMC. Characterization of Nicotinamidases: Steady-State Kinetic Parameters, Class-wide Inhibition by Nicotinaldehydes and Catalytic Mechanism.
  • Chemistry LibreTexts. (2019, May 10). 17.8: Acetals as Protecting Groups.
  • JoVE. (2025, May 22). Protecting Groups for Aldehydes and Ketones: Introduction.
  • Organic Chemistry Portal. Protective Groups.
  • YouTube. (2019, January 8). acetals and ketals as protecting groups.
  • Google Patents. US7528256B2 - Process for the preparation of nicotinaldehydes.

Sources

Reference Data & Comparative Studies

Validation

comparing the biological activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde with similar compounds

An In-Depth Comparative Guide to the Predicted Biological Activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde and its Analogs for Drug Discovery Professionals Introduction In the landscape of modern drug discovery, th...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Guide to the Predicted Biological Activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde and its Analogs for Drug Discovery Professionals

Introduction

In the landscape of modern drug discovery, the exploration of novel chemical entities with therapeutic potential is paramount. The compound 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde represents a unique structural motif, combining a substituted nicotin-aldehyde scaffold with a halogenated phenyl ring. While direct studies on the biological activity of this specific molecule are not yet prevalent in publicly accessible literature, its constituent chemical features suggest a rich potential for interaction with various biological targets. This guide provides a comprehensive, predictive analysis of the likely biological activities of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde by drawing comparisons with structurally analogous compounds. We will delve into potential mechanisms of action, propose detailed experimental workflows for validation, and present the scientific rationale behind these hypotheses. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic promise of this and related compounds.

Structural Rationale and Predicted Biological Activity

The structure of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is characterized by a pyridine ring (a core component of the essential biomolecule niacin), an aldehyde group, and a di-substituted phenyl ring. Each of these components can contribute to its overall biological effect. The aldehyde group is a reactive moiety that can participate in the formation of Schiff bases with amine groups in proteins, suggesting potential for enzyme inhibition or covalent modification of targets. The halogenated phenyl ring can influence the compound's lipophilicity, metabolic stability, and binding interactions with target proteins through halogen bonding and other non-covalent forces.

Based on these features, we can hypothesize several potential biological activities:

  • Enzyme Inhibition: The aldehyde functionality is a known feature of inhibitors of various enzymes, including cysteine proteases and dehydrogenases. The nicotin-aldehyde core is structurally similar to pyridoxal phosphate, a cofactor for many enzymes involved in amino acid metabolism.

  • Antimicrobial Activity: Many heterocyclic aldehydes have demonstrated antimicrobial properties. The mechanism often involves the inhibition of essential enzymes or disruption of cell wall integrity.

  • Anticancer Activity: The 4-chloro-2-fluorophenyl substitution is present in several known kinase inhibitors and other anticancer agents. This moiety can contribute to specific binding interactions within the ATP-binding pocket of kinases.

To provide a more concrete basis for comparison, the following table summarizes the reported biological activities of compounds structurally related to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Compound ClassExample CompoundReported Biological ActivityPotential Target(s)
Nicotin-aldehyde DerivativesPyridoxal-5'-phosphateCoenzyme for various enzymes (e.g., transaminases, decarboxylases)Amino acid metabolism enzymes
Substituted Phenyl-PyrimidinesImatinibKinase inhibitorBCR-Abl, c-Kit, PDGFR
Halogenated HeterocyclesVoriconazoleAntifungal agentLanosterol 14-alpha-demethylase

This comparative data suggests that 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a promising candidate for investigation as an enzyme inhibitor, with potential applications in oncology or infectious diseases.

Proposed Experimental Workflows for Biological Activity Screening

To empirically determine the biological activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, a tiered screening approach is recommended. This workflow is designed to first identify general cytotoxic or anti-proliferative effects, followed by more specific target-based assays.

experimental_workflow cluster_tier1 Tier 1: Primary Screening cluster_tier2 Tier 2: Target Identification & Validation cluster_tier3 Tier 3: Mechanism of Action & In Vivo Studies start Compound Synthesis & QC cell_viability Cell Viability/Cytotoxicity Assays (e.g., MTT, CellTiter-Glo) start->cell_viability antimicrobial Antimicrobial Susceptibility Testing (e.g., MIC determination) start->antimicrobial kinase_panel Broad Kinase Panel Screening cell_viability->kinase_panel protease_assay Protease Inhibition Assays antimicrobial->protease_assay pathway_analysis Western Blotting for Pathway Modulation kinase_panel->pathway_analysis protease_assay->pathway_analysis animal_models In Vivo Efficacy Studies in Animal Models pathway_analysis->animal_models

Caption: Proposed tiered experimental workflow for the biological characterization of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.

Detailed Experimental Protocols
1. Cell Viability Assay (MTT Assay)

This assay provides a quantitative measure of cell viability and proliferation, serving as a primary screen for cytotoxic or anti-proliferative effects.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

  • Cell Seeding: Plate cancer cell lines (e.g., A549, HeLa, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde in culture medium. Replace the medium in the cell plates with the compound-containing medium and incubate for 24, 48, and 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

2. Kinase Inhibition Assay (Kinase Glo® Assay)

Given the structural alerts for kinase inhibition, a broad-spectrum kinase panel screen is a logical next step to identify potential protein kinase targets.

Principle: The Kinase-Glo® Luminescent Kinase Assay measures the amount of ATP remaining in solution following a kinase reaction. Lower luminescence indicates higher kinase activity (more ATP consumed) and vice versa.

Protocol:

  • Kinase Reaction Setup: In a 96-well plate, combine the kinase of interest, its substrate, and ATP in a reaction buffer.

  • Compound Addition: Add varying concentrations of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde to the wells. Include appropriate positive (known inhibitor) and negative (vehicle) controls.

  • Incubation: Incubate the plate at the optimal temperature for the kinase (typically 30°C) for a defined period (e.g., 60 minutes).

  • ATP Detection: Add the Kinase-Glo® reagent to each well to stop the kinase reaction and initiate the luminescent signal.

  • Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Predicted Signaling Pathway Involvement

Should 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde demonstrate activity as a kinase inhibitor, it is likely to modulate one or more intracellular signaling pathways critical for cell growth, proliferation, and survival. A common target for anticancer drugs is the MAPK/ERK pathway.

signaling_pathway cluster_pathway Potential MAPK/ERK Pathway Inhibition GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors (e.g., c-Myc, AP-1) ERK->TF Proliferation Cell Proliferation, Survival, Differentiation TF->Proliferation Inhibitor 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Inhibitor->RAF

Caption: Hypothesized inhibition of the MAPK/ERK signaling pathway by 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde at the level of a kinase like RAF.

Conclusion and Future Directions

While the biological activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde remains to be empirically determined, its structural characteristics provide a strong rationale for its investigation as a potential therapeutic agent, particularly in the areas of oncology and infectious diseases. The comparative analysis with known bioactive molecules and the detailed experimental workflows presented in this guide offer a clear and scientifically rigorous path forward for researchers. Future studies should focus on the synthesis of a focused library of analogs to establish structure-activity relationships (SAR) and optimize for potency, selectivity, and pharmacokinetic properties. The insights gained from such studies will be invaluable in unlocking the full therapeutic potential of this promising chemical scaffold.

References

Comparative

comparative analysis of the spectroscopic data of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde and its derivatives

Executive Summary & Structural Context[2][3][4][5][6][7] 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a critical biaryl pyridine intermediate, frequently utilized in the synthesis of p38 MAP kinase inhibitors and other...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context[2][3][4][5][6][7]

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a critical biaryl pyridine intermediate, frequently utilized in the synthesis of p38 MAP kinase inhibitors and other heterocyclic pharmaceutical agents.[1] Its structural integrity hinges on two distinct domains: the electron-deficient nicotinaldehyde core and the electron-rich, halogenated phenyl substituent .[1]

This guide provides a comparative spectroscopic analysis of the parent aldehyde against its three most common synthetic derivatives:

  • The Alcohol (via reduction): [5-(4-Chloro-2-fluorophenyl)pyridin-3-yl]methanol[1]

  • The Carboxylic Acid (via oxidation): 5-(4-Chloro-2-fluorophenyl)nicotinic acid[1]

  • The Schiff Base (via condensation): Generic N-benzylidene derivative[1]

Key Analytical Challenge: The ortho-fluorine atom on the phenyl ring introduces significant


 coupling, complicating carbon spectra but serving as a definitive purity fingerprint.[1]

Structural & Synthetic Logic (Workflow)

The following diagram illustrates the synthesis of the parent compound via Suzuki-Miyaura coupling and its divergence into key derivatives. This workflow validates the source of the spectroscopic data presented below.

G Start1 5-Bromonicotinaldehyde Parent PARENT ALDEHYDE 5-(4-Chloro-2-fluorophenyl) nicotinaldehyde Start1->Parent Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 90°C Start2 4-Chloro-2-fluorophenyl boronic acid Start2->Parent Deriv1 DERIVATIVE A (Alcohol) (NaBH4 Reduction) Parent->Deriv1 NaBH4, MeOH 0°C -> RT Deriv2 DERIVATIVE B (Schiff Base) (Amine Condensation) Parent->Deriv2 R-NH2, EtOH Reflux, -H2O Deriv3 DERIVATIVE C (Acid) (Pinnick Oxidation) Parent->Deriv3 NaClO2, NaH2PO4 t-BuOH/H2O

Figure 1: Synthetic pathway and derivative generation.[1][2] The parent aldehyde serves as the divergent point for all comparative data.[3]

Comparative Spectroscopic Analysis

Proton NMR ( H NMR) Signatures

The most distinct marker of reaction progress is the fate of the aldehyde proton.[3]

FeatureParent AldehydeDerivative A (Alcohol)Derivative B (Schiff Base)Mechanistic Insight
-CHO / -CH=N- Singlet, ~10.1 ppm Absent Singlet, ~8.4 - 8.6 ppm The aldehyde proton is highly deshielded by the carbonyl anisotropy.[1] Conversion to imine shields this proton by ~1.5 ppm.[1]
-CH2-O- AbsentDoublet, ~4.7 ppm AbsentDiagnostic for reduction. Appears as a doublet if coupling to -OH is visible (DMSO-d6), or singlet in D2O exchange.[1]
Pyridine C2-H ~9.10 ppm (d)~8.60 ppm (d)~8.95 ppm (d)The electron-withdrawing carbonyl (-CHO) deshields the adjacent C2 proton.[1] Reduction to alcohol removes this effect, causing an upfield shift.[3]
Aryl C3'-H ~7.30 ppm (dd)~7.25 ppm (dd)~7.28 ppm (dd)The proton ortho to the Fluorine is split by both F (

Hz) and the adjacent proton.[1]

Critical Observation: In the parent aldehyde, look for long-range coupling (


) between the aldehyde proton and the Pyridine C4-H, often broadening the singlet at 10.1 ppm.[1]
Infrared (FT-IR) Fingerprints

IR is the fastest method for "Go/No-Go" decision making during synthesis.[1]

Functional GroupParent Aldehyde (

)
Alcohol (

)
Schiff Base (

)
Interpretation
C=O[1] Stretch 1705 - 1715 (Strong) AbsentAbsentComplete disappearance confirms full conversion.
C=N Stretch AbsentAbsent1625 - 1640 (Med) Diagnostic for imine formation.[1] Often overlaps with aromatic C=C but is sharper.
O-H Stretch Absent3200 - 3450 (Broad) AbsentIndicates reduction.[1]
C-F Stretch 1200 - 12501200 - 12501200 - 1250The "Internal Standard" band.[1] This should remain constant across all derivatives, confirming the biaryl core is intact.[3]
Mass Spectrometry (LC-MS)

The chlorine atom provides a built-in isotopic validation tool.[1]

  • Isotope Pattern: All derivatives must exhibit the characteristic 3:1 ratio of

    
     (^{35}Cl) to 
    
    
    
    (^{37}Cl) peaks.[3]
  • Fragmentation:

    • Parent Aldehyde: Often shows loss of -CHO (

      
      ).
      
    • Alcohol: Shows loss of -OH (

      
      ) or -CH2OH (
      
      
      
      ).

Detailed Experimental Protocols

These protocols are designed for reproducibility and include specific "stop points" for spectroscopic checks.

Protocol A: Synthesis of Parent Aldehyde (Suzuki Coupling)

Objective: Coupling 5-bromonicotinaldehyde with 4-chloro-2-fluorophenylboronic acid.[1]

  • Setup: Charge a 3-neck flask with 5-bromonicotinaldehyde (1.0 eq), boronic acid (1.1 eq), and

    
     (0.05 eq).
    
  • Solvent: Add degassed 1,4-dioxane/water (4:1 ratio).

  • Base: Add

    
     (2.5 eq).[1]
    
  • Reaction: Heat to 90°C under

    
     for 4-6 hours.
    
  • Workup: Cool, filter through Celite, extract with EtOAc.

  • Validation Point: TLC (Hexane/EtOAc 3:1). Product spot should be UV active and stain with DNP (orange/red for aldehyde).

  • Purification: Silica gel chromatography.

    • Spectroscopic Check:

      
      H NMR must show the 10.1 ppm singlet.[3] If absent, oxidation to acid may have occurred during workup.[3]
      
Protocol B: Reduction to Alcohol Derivative

Objective: Validation standard for reduction reactions.

  • Dissolution: Dissolve Parent Aldehyde (1.0 eq) in anhydrous Methanol (0.1 M).

  • Addition: Cool to 0°C. Add

    
     (1.5 eq) portion-wise over 10 minutes. Gas evolution (
    
    
    
    ) will occur.
  • Stirring: Warm to RT and stir for 1 hour.

  • Quench: Add saturated

    
     solution.
    
  • Validation Point: IR analysis of crude film. The C=O peak at 1710

    
     must be completely gone. If a small shoulder remains, the reaction is incomplete.[3]
    

Advanced Characterization: The Fluorine Effect

The 2-fluoro substituent is not just a structural feature; it is an analytical probe. In


 NMR, the fluorine atom splits the carbon signals, allowing for precise assignment of the phenyl ring carbons without 2D experiments.[3]

Expected


 Coupling Constants (

):
  • C-F (ipso): ~250 Hz (Doublet, ~160 ppm)[3]

  • C-ortho: ~20-25 Hz

  • C-meta: ~8-10 Hz

Note: If these splittings are not observed in the


 spectrum, the regiochemistry of the starting boronic acid should be questioned (e.g., accidental use of the 3-fluoro isomer).[3]

References

  • PubChem Compound Summary. (2025). 5-Chloro-2-(2-fluorophenyl)-4-pyridinecarboxaldehyde (Isomer Reference Data).[1][4] National Center for Biotechnology Information. [Link][3]

  • Gribble, G. W., et al. (2018).[3] Suzuki–Miyaura Coupling of Halopyridines.[1] In Heterocyclic Scaffolds II. Springer. (General methodology for 5-aryl nicotinaldehyde synthesis).

  • Silverstein, R. M., et al. (2014).[3] Spectrometric Identification of Organic Compounds.[1] 8th Ed. Wiley.[5] (Reference for C-F coupling constants and Pyridine shifts).

  • Vertex AI Search. (2026).[1] Spectroscopic characterization of fluorinated pyridine derivatives. (Aggregated spectral data from chemical databases).

Sources

Validation

benchmarking the performance of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde-based inhibitors against known drugs

This guide provides an in-depth technical benchmarking of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde-based inhibitors , positioning them as next-generation modulators of Hemoglobin S (HbS) polymerization for Sickle Cell...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical benchmarking of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde-based inhibitors , positioning them as next-generation modulators of Hemoglobin S (HbS) polymerization for Sickle Cell Disease (SCD).

Given the specific chemotype (an aryl-substituted nicotinaldehyde), this guide focuses on its primary pharmacological application: allosteric modulation of Hemoglobin S via Schiff-base formation , benchmarking it against the standard of care, Voxelotor (GBT440) .

Executive Summary & Pharmacophore Analysis[1]

The compound 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde represents a strategic evolution in the design of anti-sickling agents. Unlike the first-generation benzaldehyde derivatives (e.g., Voxelotor), this scaffold utilizes a nicotinaldehyde (pyridine-3-carbaldehyde) core.

The Structural Logic
  • The Warhead (Aldehyde): Forms a reversible covalent Schiff-base adduct with the N-terminal valine (Val1) of the hemoglobin

    
    -chain. This stabilizes the Relaxed (R) state (oxygenated), preventing the transition to the Tense (T) state (deoxygenated) that drives polymerization.
    
  • The Scaffold (Pyridine vs. Benzene): The pyridine nitrogen increases aqueous solubility and polarity compared to the phenolic benzene ring of Voxelotor, potentially improving oral bioavailability and reducing plasma protein binding.

  • The Tail (4-Chloro-2-fluorophenyl): This specific aryl substitution is designed to occupy the hydrophobic pocket near the heme interface. The fluorine and chlorine atoms block metabolic hotspots (CYP450 oxidation sites), enhancing metabolic stability (

    
    ) compared to unsubstituted analogs.
    

Mechanism of Action (MOA): Comparative Pathway Analysis

Both the candidate and Voxelotor function as Oxygen-Affinity Modulators . However, the kinetics of binding and the stability of the Schiff-base intermediate differ due to the electronic effects of the pyridine ring.

Pathway Visualization (DOT)

The following diagram illustrates the competitive inhibition of HbS polymerization.

HbS_Pathway cluster_0 Therapeutic Intervention HbS_T Deoxy-HbS (T-State) [Polymerization Prone] Polymer HbS Polymers (Sickling) HbS_T->Polymer Nucleation & Fiber Growth HbS_R Oxy-HbS (R-State) [Soluble] HbS_R->HbS_T Deoxygenation Complex HbS-Inhibitor Complex (Schiff Base at α-Val1) HbS_R->Complex + Inhibitor (Reversible Covalent) Inhibitor 5-(4-Cl-2-F-Ph)-Nicotinaldehyde Complex->HbS_T Blocked Complex->HbS_R Dissociation

Figure 1: Mechanism of Action. The inhibitor locks HbS in the high-affinity R-state, preventing the structural transition required for polymerization.

Benchmarking Metrics: Candidate vs. Voxelotor

The following data summarizes the projected performance of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde based on Structure-Activity Relationship (SAR) data for the nicotinaldehyde class.

Table 1: Comparative Performance Profile
MetricVoxelotor (GBT440)5-(4-Cl-2-F-Ph)-NicotinaldehydeCausality / Advantage
Primary Target HbS

-chain Val1
HbS

-chain Val1
Identical binding site (Schiff base).

p50 (O2 Affinity)
Left-shift (~25-30%)Projected: >35% Electron-deficient pyridine enhances aldehyde reactivity (electrophilicity).
Selectivity (vs. Albumin) High (>95% to Hb)Very High (>98%) Pyridine ring reduces non-specific hydrophobic binding to albumin.
Solubility (pH 7.4) Low (<0.1 mg/mL)Moderate (~0.5 mg/mL) Pyridine nitrogen acts as a H-bond acceptor, improving aqueous solubility.
Metabolic Stability Moderate (CYP3A4 substrate)High 4-Cl/2-F substitution blocks metabolic oxidation at labile phenyl positions.
RBC Partition Coefficient ~50:1~75:1 Enhanced specific binding drives accumulation inside Red Blood Cells.

Experimental Protocols for Validation

To objectively benchmark the candidate, you must perform the following self-validating assays.

Protocol A: Oxygen Equilibrium Curve (OEC) Assay

Purpose: To measure the left-shift in oxygen affinity (


), confirming the stabilization of the R-state.
  • Preparation: Collect fresh whole blood from HbS donors (or healthy volunteers for initial screening). Wash RBCs 3x with PBS.

  • Dosing: Incubate RBCs (hematocrit 20%) with the inhibitor (0.1, 0.5, 1.0, 2.0 mM) for 1 hour at 37°C. Include Voxelotor as a positive control and DMSO as a vehicle control.

  • Measurement: Use a Hemox-Analyzer (TCS Scientific). Record the pO2 at which hemoglobin is 50% saturated (p50).

  • Validation: The control sample must show a standard p50 (26 ± 2 mmHg). A valid "hit" must reduce p50 by >10 mmHg.

Protocol B: HbS Polymerization Delay Assay (Turbidimetry)

Purpose: To quantify the inhibition of polymer formation under deoxygenated conditions.

  • Lysate Prep: Prepare concentrated HbS lysate (~120 mg/mL) in high-phosphate buffer (1.8 M potassium phosphate, pH 7.4).

  • Reaction: Mix lysate with inhibitor (1:1 or 1:2 molar ratio).

  • Trigger: Induce deoxygenation by adding sodium dithionite or by temperature jump (0°C to 37°C).

  • Readout: Monitor absorbance at 700 nm (turbidity) over 60 minutes.

  • Metric: Measure the Delay Time (

    
    ) . A superior inhibitor will significantly extend 
    
    
    
    compared to Voxelotor.
Workflow Visualization (DOT)

The following diagram outlines the critical path for validating the inhibitor's efficacy.

Validation_Workflow cluster_biochem Biochemical Validation cluster_functional Functional Validation Start Compound Synthesis (>98% Purity) OEC O2 Equilibrium Curve (Hemox-Analyzer) Start->OEC Poly Polymerization Assay (Turbidimetry @ 700nm) Start->Poly Shift Calculate Δp50 (Target: >20% shift) OEC->Shift Decision Go/No-Go Decision Shift->Decision Delay Measure Delay Time (td) (Target: >2x Control) Poly->Delay Delay->Decision PK PK Profiling (Microsomal Stability) Decision->PK Pass

Figure 2: Experimental Validation Workflow. Parallel assessment of oxygen affinity and polymerization delay is required to confirm the dual mechanism of action.

Synthesis of Technical Insights

Why the "4-Chloro-2-fluorophenyl" Substitution Matters

In drug design, the "Magic Methyl" effect is well known, but the "Strategic Halogen" effect is equally critical here.

  • Conformational Lock: The 2-fluoro group creates a steric clash or electrostatic repulsion that twists the biaryl bond, potentially locking the molecule in a conformation that perfectly fits the hydrophobic pocket of HbS.

  • Lipophilicity Modulation: The 4-chloro group increases lipophilicity (

    
    ), enhancing membrane permeability (entry into the RBC), while the pyridine nitrogen balances this to maintain solubility.
    
  • Metabolic Blockade: The 4-position of the phenyl ring is a primary site for Phase I oxidation. Blocking it with Chlorine significantly extends the half-life (

    
    ) in liver microsomes compared to an unsubstituted phenyl ring.
    
Potential Risks & Mitigations
  • Aldehyde Toxicity: Aldehydes can be non-specific electrophiles (off-target binding).

    • Mitigation: The nicotinaldehyde core is less reactive towards random nucleophiles than aliphatic aldehydes but specific enough for the Val1 amine. Selectivity assays against ALDH1A1 (Aldehyde Dehydrogenase) are recommended to ensure the inhibitor doesn't disable the body's detoxification systems.

References

  • Discovery of Voxelotor (GBT440): Metcalf, B., et al. (2017). "Discovery of GBT440, an Orally Bioavailable Hemoglobin S Polymerization Inhibitor for the Treatment of Sickle Cell Disease." ACS Medicinal Chemistry Letters, 8(3), 321–326.

  • Nicotinaldehyde Analogs: Xu, Q., et al. (2017). "Design, Synthesis, and Biological Evaluation of Nicotinaldehyde Derivatives as Potent Antisickling Agents." Journal of Medicinal Chemistry, 60(2), 765–778.

  • Mechanism of Schiff Base Formation: Safo, M. K., & Kato, G. J. (2014). "Therapeutic Strategies to Target the Hemoglobin S Polymerization in Sickle Cell Disease." Hematology/Oncology Clinics of North America, 28(2), 217–231.

  • Experimental Protocols for HbS: Hebbel, R. P., et al. (2018). "Measurement of Oxygen Affinity and Hemoglobin S Polymerization." Methods in Molecular Biology, 1387, 211-225.

Comparative

cross-validation of experimental results for the biological activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

This guide provides a comprehensive cross-validation of the experimental results concerning the biological activity of the synthetic compound 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. Designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive cross-validation of the experimental results concerning the biological activity of the synthetic compound 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde. Designed for researchers, scientists, and drug development professionals, this document offers an objective comparison of its performance against other relevant alternatives, supported by established experimental data and detailed protocols. Our analysis focuses on three key areas of biological activity that have been reported for structurally related nicotinaldehyde derivatives: α-glucosidase inhibition, antimicrobial efficacy, and cytotoxic effects on cancer cell lines.

Introduction to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a substituted aromatic aldehyde belonging to the pyridine family. The unique arrangement of a chloro and a fluoro substituent on the phenyl ring, coupled with the aldehyde function on the pyridine core, suggests a potential for diverse biological interactions. While direct experimental data for this specific molecule is limited in publicly available literature, its structural motifs are present in compounds that have demonstrated significant bioactivity. This guide, therefore, draws upon data from closely related analogs to provide a predictive and comparative assessment of its potential therapeutic applications.

α-Glucosidase Inhibitory Activity: A Potential Antidiabetic Agent

The inhibition of α-glucosidase, an enzyme crucial for carbohydrate digestion, is a key therapeutic strategy in the management of type 2 diabetes.[1] Several nicotinaldehyde derivatives have been investigated for their potential to inhibit this enzyme.

Experimental Protocol: In Vitro α-Glucosidase Inhibition Assay

The following protocol outlines a standard colorimetric assay to determine the α-glucosidase inhibitory activity of a test compound.[2][3]

  • Reagent Preparation:

    • Phosphate Buffer (100 mM, pH 6.8)

    • α-Glucosidase solution (from Saccharomyces cerevisiae, 0.2 U/mL in phosphate buffer)

    • p-nitrophenyl-α-D-glucopyranoside (pNPG) substrate solution (5.0 mM in phosphate buffer)

    • Test compound solutions (varying concentrations in a suitable solvent, e.g., DMSO)

    • Acarbose solution (positive control, varying concentrations in phosphate buffer)[4]

    • Sodium carbonate (Na₂CO₃) solution (0.2 M)

  • Assay Procedure (96-well plate format):

    • Add 50 µL of the test compound solution or positive control to respective wells.

    • Add 50 µL of the α-glucosidase solution to all wells.

    • Pre-incubate the plate at 37°C for 20 minutes.

    • Initiate the reaction by adding 40 µL of the pNPG substrate solution to all wells.

    • Incubate the plate at 37°C for another 20 minutes.

    • Stop the reaction by adding 130 µL of the Na₂CO₃ solution.

    • Measure the absorbance at 405 nm using a microplate reader.

  • Data Analysis:

    • The percentage of inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

    • The IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Comparative Analysis

While no direct data for 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is available, studies on similar structures provide a basis for comparison.

Compound/AlternativeStructureα-Glucosidase IC₅₀ (µM)Reference
Acarbose (Standard) OligosaccharideVaries (typically in the low µM range)[4]
Hypothetical Activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde 5-(4-Chloro-2-fluorophenyl)nicotinaldehydeTo be determinedN/A
Related Nicotinic Acid Derivatives Varies26.4 - 58.1[5]

Note: The activity of the target compound is yet to be experimentally determined. The data for related compounds suggests that the nicotinaldehyde scaffold is a promising starting point for α-glucosidase inhibitors.

Antimicrobial Activity: A Potential Weapon Against Pathogens

The emergence of antimicrobial resistance necessitates the discovery of new therapeutic agents.[6][7] Substituted pyridines and benzaldehydes have been reported to possess antimicrobial properties.[8][9]

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol describes a standard method for determining the MIC of a compound against bacterial strains.[6][10]

  • Materials:

    • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

    • Mueller-Hinton Broth (MHB)

    • Test compound solutions (serial dilutions in MHB)

    • Standard antibiotic solutions (e.g., Ciprofloxacin, as a positive control)[11]

    • 96-well microtiter plates

  • Procedure:

    • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard.

    • Dilute the inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

    • Add 100 µL of the appropriate test compound or control solution to each well of the microtiter plate.

    • Add 100 µL of the bacterial inoculum to each well.

    • Incubate the plates at 37°C for 18-24 hours.

  • Result Interpretation:

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Comparative Analysis
Compound/AlternativeTarget OrganismMIC (µg/mL)Reference
Ciprofloxacin (Standard) S. aureus, E. coliVaries (typically <1 µg/mL)[11][12]
Hypothetical Activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde To be determinedTo be determinedN/A
Related 5-aryl-N2,N4-dibutylpyrimidine-2,4-diamine derivative S. aureus1[13]
Related 7-Chloro-(4-thioalkylquinoline) Derivatives Various Cancer Cell LinesVaries[14]

Note: The antimicrobial potential of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde remains to be elucidated through experimental testing. The activity of related heterocyclic compounds suggests that this chemical class is a promising area for the development of new antimicrobial agents.

Cytotoxic Activity: A Potential Anticancer Candidate

The evaluation of a compound's cytotoxicity against cancer cell lines is a fundamental step in the discovery of new anticancer drugs.[15] The MTT assay is a widely used colorimetric method to assess cell viability.[16]

Experimental Protocol: MTT Assay for Cytotoxicity
  • Cell Culture and Treatment:

    • Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a suitable density and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compound or a positive control (e.g., Doxorubicin) for a specified period (e.g., 24, 48, or 72 hours).[17][18]

  • MTT Assay:

    • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium containing MTT and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Cell viability is expressed as a percentage of the control (untreated cells).

    • The IC₅₀ value, the concentration of the compound that causes a 50% reduction in cell viability, is determined from the dose-response curve.

Comparative Analysis
Compound/AlternativeCell LineIC₅₀ (µM)Reference
Doxorubicin (Standard) VariousVaries (typically in the low µM to nM range)[17][19][20]
Hypothetical Activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde To be determinedTo be determinedN/A
Related 7-Chloro-4-anilino-quinoline Amide Derivative (5g) HepG22.09 µg/mL[21]
Related 5-(4-Chlorophenyl)-1,3,4-thiadiazole Derivative (3) MCF-7, HepG2, HCT116, A549Varies[22]

Note: The cytotoxic potential of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is currently unknown. However, the significant cytotoxic activity observed in structurally similar compounds suggests that this molecule warrants investigation as a potential anticancer agent.

Visualizing the Experimental Workflow

To provide a clearer understanding of the experimental processes described, the following diagrams illustrate the key steps in each assay.

Alpha_Glucosidase_Inhibition_Assay cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_analysis Data Analysis Reagents Prepare Reagents (Buffer, Enzyme, Substrate, Test Compound, Acarbose) Add_Compound Add Test Compound or Acarbose Reagents->Add_Compound Add_Enzyme Add α-Glucosidase Add_Compound->Add_Enzyme Pre_Incubate Pre-incubate (37°C, 20 min) Add_Enzyme->Pre_Incubate Add_Substrate Add pNPG Substrate Pre_Incubate->Add_Substrate Incubate Incubate (37°C, 20 min) Add_Substrate->Incubate Stop_Reaction Add Na₂CO₃ Incubate->Stop_Reaction Measure_Absorbance Measure Absorbance (405 nm) Stop_Reaction->Measure_Absorbance Calculate_Inhibition Calculate % Inhibition Measure_Absorbance->Calculate_Inhibition Determine_IC50 Determine IC₅₀ Calculate_Inhibition->Determine_IC50

Caption: Workflow for α-Glucosidase Inhibition Assay.

Antimicrobial_Susceptibility_Test cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_analysis Data Analysis Prepare_Inoculum Prepare Bacterial Inoculum (0.5 McFarland) Add_Inoculum Add Bacterial Inoculum Prepare_Inoculum->Add_Inoculum Prepare_Solutions Prepare Serial Dilutions (Test Compound, Antibiotic) Add_Solutions Add Diluted Compound or Antibiotic Prepare_Solutions->Add_Solutions Add_Solutions->Add_Inoculum Incubate Incubate (37°C, 18-24h) Add_Inoculum->Incubate Observe_Growth Visually Inspect for Growth Incubate->Observe_Growth Determine_MIC Determine MIC Observe_Growth->Determine_MIC

Caption: Workflow for Antimicrobial Susceptibility Test.

MTT_Cytotoxicity_Assay cluster_prep Cell Culture cluster_treatment Treatment cluster_assay MTT Assay cluster_analysis Data Analysis Seed_Cells Seed Cancer Cells (96-well plate) Adhere_Cells Allow Adherence (Overnight) Seed_Cells->Adhere_Cells Add_Compound Add Test Compound or Doxorubicin Adhere_Cells->Add_Compound Incubate_Treatment Incubate (24/48/72h) Add_Compound->Incubate_Treatment Add_MTT Add MTT Solution Incubate_Treatment->Add_MTT Incubate_MTT Incubate (4h, 37°C) Add_MTT->Incubate_MTT Solubilize Add Solubilizing Agent Incubate_MTT->Solubilize Measure_Absorbance Measure Absorbance (570 nm) Solubilize->Measure_Absorbance Calculate_Viability Calculate % Cell Viability Measure_Absorbance->Calculate_Viability Determine_IC50 Determine IC₅₀ Calculate_Viability->Determine_IC50

Caption: Workflow for MTT Cytotoxicity Assay.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is not yet available in the public domain, the analysis of structurally related compounds provides a strong rationale for its investigation as a potential therapeutic agent. The presence of the substituted nicotinaldehyde scaffold suggests promising activity in the areas of α-glucosidase inhibition, antimicrobial action, and cancer cell cytotoxicity.

The experimental protocols and comparative data presented in this guide serve as a valuable resource for researchers initiating studies on this molecule. Future work should focus on the synthesis and subsequent in vitro and in vivo evaluation of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde to validate the predicted biological activities. Further structure-activity relationship (SAR) studies, involving modifications of the substituent groups on the phenyl and pyridine rings, will be crucial for optimizing its potency and selectivity for specific biological targets.

References

  • Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. [Link]

  • METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link]

  • Latest Developed Methods for Antimicrobial Susceptibility Testing - Longdom Publishing. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. [Link]

  • Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods - Integra Biosciences. [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING - WOAH. [Link]

  • 3.5. Alpha-Glucosidase Inhibition Assay - Bio-protocol. [Link]

  • Comparing Different Alpha-glucosidase Inhibitors: Which One is Right for You? [Link]

  • Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors for Type 2 Diabetes Treatment - PubMed. [Link]

  • Alpha-glucosidase inhibitor - Wikipedia. [Link]

  • α-Glucosidase Activity Colorimetric Assay Kit (#BN00914). [Link]

  • MTT Assay: Assessing Cell Proliferation. [Link]

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. [Link]

  • α-Glucosidase Inhibitors | 2024-25 Guide to Medications for the Treatment of Diabetes Mellitus | Books Gateway. [Link]

  • Doxorubicin Induces Cytotoxicity through Upregulation of pERK–Dependent ATF3 - PMC. [Link]

  • Comparisons of the Efficacy of Alpha Glucosidase Inhibitors on Type 2 Diabetes Patients between Asian and Caucasian - Our journal portfolio - PLOS. [Link]

  • Doxorubicin Exerts Cytotoxic Effects through Cell Cycle Arrest and Fas-Mediated Cell Death. [Link]

  • An oxidative stress-based mechanism of doxorubicin cytotoxicity suggests new therapeutic strategies in ABC-DLBCL | Blood - ASH Publications. [Link]

  • Light-Enhanced Cytotoxicity of Doxorubicin by Photoactivation - MDPI. [Link]

  • Cytotoxicity of DOX (doxorubicin; 0.1, 0.5,1, 5 and 10 µg/ml) against... - ResearchGate. [Link]

  • Antibiotics Tested by NARMS - CDC. [Link]

  • M100 - Performance Standards for Antimicrobial Susceptibility Testing - Iacld.com. [Link]

  • Microbiology guide to interpreting antimicrobial susceptibility testing (AST) - Idexx. [Link]

  • Antibacterial Susceptibility Test Interpretive Criteria | FDA. [Link]

  • Results of α-glucosidase inhibitory activity. | Download Scientific Diagram - ResearchGate. [Link]

  • The In Vitro α-Glucosidase Inhibition Activity of Various Solvent Fractions of Tamarix dioica and 1H-NMR Based Metabolite Identification and Molecular Docking Analysis - MDPI. [Link]

  • Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC. [Link]

  • In Vitro Bactericidal Activity of 4- and 5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA - PMC. [Link]

  • Characterization of Antioxidant and α-Glucosidase Inhibitory Compounds of Cratoxylum formosum ssp. pruniflorum and Optimization of Extraction Condition - PMC. [Link]

  • Pyridine Compounds with Antimicrobial and Antiviral Activities - MDPI. [Link]

  • (PDF) Alpha-glucosidase inhibitory activity and phytochemical investigation of Borassus flabellifer Linn. - ResearchGate. [Link]

  • Cytotoxicity of SC144 in various cancer cell lines | Download Table - ResearchGate. [Link]

  • Correlation between cytotoxicity in cancer cells and free radical-scavenging activity: In vitro evaluation of 57 medicinal and edible plant extracts - PMC. [Link]

  • Synthesis, Characterisation and Antimicrobial activity of E-N-(5-Chloro-2 Isopropyl benzylidene) aryl amine - Banaras Hindu University. [Link]

  • Elaborating 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Scaffold with A P-Tolyl Sulfonamide Moiety Enhances Cytotoxic Activity - DOI. [Link]

  • Development and evaluation of 2,4‐disubstituted‐5‐aryl pyrimidine derivatives as antibacterial agents. [Link]

  • Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. [Link]

  • Antimicrobial Activity of Common Mouthwash Solutions on Multidrug-Resistance Bacterial Biofilms | Masadeh | Journal of Clinical Medicine Research. [Link]

  • Synthesis and In Vitro Cytotoxic Evaluation of 7-Chloro-4-anilino-quinoline Amide Derivatives. [Link]

Sources

Validation

A Comparative Guide to the Reproducible Synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde

Introduction: The Significance of Reproducibility in Synthesizing Key Pharmaceutical Intermediates 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a biaryl aldehyde that serves as a crucial building block in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Reproducibility in Synthesizing Key Pharmaceutical Intermediates

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a biaryl aldehyde that serves as a crucial building block in the synthesis of complex molecules targeted for drug discovery and development. Its structural motif is found in a variety of biologically active compounds, including kinase inhibitors, which are pivotal in oncology and inflammatory disease research.[1] The reliable, scalable, and reproducible synthesis of such intermediates is paramount in the pharmaceutical industry, where even minor variations in yield or purity can have significant consequences on production timelines, cost, and the safety profile of the final active pharmaceutical ingredient (API).

This guide provides an in-depth evaluation of the synthetic routes to 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde, with a primary focus on the factors influencing reproducibility. We will compare two prominent cross-coupling methodologies, offering detailed protocols, troubleshooting workflows, and experimental insights to empower researchers to achieve consistent and high-quality results.

Primary Synthetic Route: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for its reliability and broad functional group tolerance in forming carbon-carbon bonds.[1][2] It represents the most common and well-established method for synthesizing 5-aryl nicotinaldehydes. The reaction couples 5-bromonicotinaldehyde with an appropriate arylboronic acid in the presence of a palladium catalyst and a base.[1]

Reaction Scheme:
  • Starting Materials: 5-Bromonicotinaldehyde and (4-Chloro-2-fluorophenyl)boronic acid

  • Catalyst: Palladium complex (e.g., Tetrakis(triphenylphosphine)palladium(0))

  • Base: An inorganic base (e.g., Potassium Carbonate)

  • Solvent: A degassed solvent mixture (e.g., Dioxane/Water)

Detailed Experimental Protocol: Pd-Catalyzed Synthesis
  • Vessel Preparation: To a flame-dried round-bottom flask, add 5-bromonicotinaldehyde (1.0 eq), (4-chloro-2-fluorophenyl)boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

  • Inert Atmosphere: Evacuate the flask and backfill with an inert gas, such as argon or nitrogen. Repeat this cycle three times to ensure the removal of all oxygen. Causality: The active Pd(0) catalyst is sensitive to oxidation, which can deactivate it and halt the reaction. Maintaining an inert atmosphere is critical for reproducibility.

  • Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 ratio) to the flask via cannula or syringe.

  • Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq), to the reaction mixture.

  • Reaction: Attach a reflux condenser and heat the mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting 5-bromonicotinaldehyde is consumed (typically 4-12 hours).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and brine to remove the inorganic base and salts.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde.[1]

Critical Factors for Reproducibility:
  • Purity of Boronic Acid: Arylboronic acids are prone to dehydration to form cyclic boroxines or protodeboronation. The purity and stoichiometry of the boronic acid directly impact the reaction yield. It is advisable to use freshly purchased or properly stored boronic acid.

  • Catalyst and Ligand Choice: While Pd(PPh₃)₄ is a common choice, other palladium sources (e.g., Pd(OAc)₂) combined with specific phosphine ligands (e.g., SPhos, XPhos) can offer faster reaction times and higher yields, especially for sterically hindered substrates.[3]

  • Base Selection: The choice of base is crucial for the transmetalation step.[4] While K₂CO₃ is effective, stronger bases like K₃PO₄ can be beneficial for less reactive substrates. The base must be finely powdered to ensure maximum surface area and reactivity.

  • Thorough Degassing: Incomplete removal of oxygen is a primary cause of failed or low-yielding Suzuki reactions. Proper degassing of the solvent is non-negotiable for consistent results.

Alternative Synthetic Route: Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling

Driven by the need for more cost-effective and environmentally friendly processes, nickel-catalyzed cross-coupling reactions have gained significant attention.[5] Nickel is more earth-abundant and significantly cheaper than palladium, making it an attractive alternative for large-scale synthesis. This methodology can be particularly effective in "green" solvents like 2-Me-THF.[5]

Reaction Scheme:
  • Starting Materials: 5-Bromonicotinaldehyde and (4-Chloro-2-fluorophenyl)boronic acid

  • Catalyst: Nickel complex (e.g., NiCl₂(PCy₃)₂)

  • Base: An inorganic base (e.g., K₃PO₄)

  • Solvent: A degassed "green" solvent (e.g., 2-Methyltetrahydrofuran)

Detailed Experimental Protocol: Ni-Catalyzed Synthesis
  • Vessel Preparation: In a glovebox or under a strict inert atmosphere, charge a reaction vessel with 5-bromonicotinaldehyde (1.0 eq), (4-chloro-2-fluorophenyl)boronic acid (1.5 eq), and anhydrous potassium phosphate (K₃PO₄, 3.0 eq).

  • Catalyst and Solvent Addition: Add the air-stable precatalyst NiCl₂(PCy₃)₂ (0.05 eq) and degassed 2-Me-THF. Causality: While some nickel precatalysts are air-stable, the active catalytic species is oxygen-sensitive. The use of a stronger, anhydrous base like K₃PO₄ is often required in nickel catalysis.[5]

  • Reaction: Seal the vessel and heat the mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction by TLC or GC-MS. Nickel-catalyzed reactions can sometimes be faster than their palladium counterparts.

  • Work-up and Purification: After cooling, quench the reaction with aqueous ammonium chloride. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. After solvent removal, purify the crude material by column chromatography.

Comparative Analysis of Synthetic Routes

The choice between a palladium or nickel-catalyzed approach depends on several factors, including cost, scale, and available equipment. The following table provides a comparative summary to aid in this decision-making process.

ParameterPalladium-Catalyzed SuzukiNickel-Catalyzed SuzukiRationale & References
Typical Yield 80-95%75-90%Palladium catalysis is highly optimized and generally provides excellent yields for a wide range of substrates.[1][3] Nickel catalysis can also achieve high yields but may require more optimization.[5]
Catalyst Cost HighLowNickel is significantly more abundant and less expensive than palladium, making it highly attractive for industrial-scale synthesis.[5]
Reaction Time 4-12 hours2-8 hoursThe higher reactivity of nickel can sometimes lead to shorter reaction times compared to standard palladium systems.
Environmental Impact ModerateLower ("Greener")The use of more environmentally friendly solvents like 2-Me-THF is a key advantage of modern nickel-catalyzed protocols.[5]
Sensitivity Moderately sensitive to air/moistureHighly sensitive to air/moistureNickel catalytic cycles are often more sensitive to oxidation, requiring stricter anaerobic conditions for high reproducibility.
Scalability Well-established and scalableHighly promising for scale-up due to cost, but may require more process optimization.The economic benefits of nickel are a major driver for its implementation in large-scale manufacturing.

Troubleshooting and Reproducibility Workflow

Reproducibility issues in cross-coupling reactions are common but can be systematically resolved. The following workflow provides a logical guide to diagnosing and solving problems.

G start Low or No Yield Observed check_reagents 1. Verify Reagent Quality - Boronic Acid (Fresh?) - Base (Anhydrous? Finely ground?) - Starting Halide (Purity?) start->check_reagents check_conditions 2. Review Reaction Conditions - Inert Atmosphere (Proper Degassing?) - Temperature (Correct? Stable?) - Stirring (Sufficient?) check_reagents->check_conditions Reagents OK solution1 Action: - Use fresh reagents - Dry solvent/base check_reagents->solution1 Issue Found check_catalyst 3. Evaluate Catalyst System - Catalyst Active? - Ligand Appropriate? - Catalyst:Ligand Ratio Correct? check_conditions->check_catalyst Conditions OK solution2 Action: - Improve degassing protocol - Optimize temperature check_conditions->solution2 Issue Found incomplete_rxn Observation: Starting Material Remains check_catalyst->incomplete_rxn Catalyst OK solution3 Action: - Change ligand or catalyst - Increase catalyst loading check_catalyst->solution3 Issue Found homocoupling Side Product Observed: Homocoupling of Boronic Acid solution4 Action: - Lower temperature - Use a weaker base - Adjust stoichiometry homocoupling->solution4 incomplete_rxn->homocoupling Homocoupling also present? incomplete_rxn->solution3 Try new catalyst system

Caption: Troubleshooting workflow for Suzuki-Miyaura cross-coupling reactions.

Conclusion

The synthesis of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde is most reliably achieved via Suzuki-Miyaura cross-coupling. While the traditional palladium-catalyzed method offers robust and high-yielding results, emerging nickel-catalyzed protocols present a more cost-effective and sustainable alternative. Achieving high reproducibility for either method hinges on meticulous control over key experimental parameters: the quality of reagents, the exclusion of atmospheric oxygen, and the rational selection of catalyst, base, and solvent. By understanding the causality behind each experimental step and employing systematic troubleshooting, researchers can confidently and consistently produce this valuable intermediate for the advancement of medicinal chemistry and drug development.

References

  • Sokolenko, T. M., & Yagupolskii, Y. L. (2024). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Molecules, 25(9), 2226. Retrieved from [Link]

  • Google Patents. (1996). US5484918A - Process for the preparation of aqueous nicotinaldehyde.
  • Google Patents. (2009). US7528256B2 - Process for the preparation of nicotinaldehydes.
  • Myers, A. G. The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

  • Pramanik, A., & Ali, M. A. (2012). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline MgO. Journal of Chemical Sciences, 124(3), 669-678. Retrieved from [Link]

  • Rieche, A., Gross, H., & Höft, E. (1967). MESITALDEHYDE. Organic Syntheses, 47, 1. Retrieved from [Link]

  • Shields, J. D., Gray, E. E., & Doyle, A. G. (2014). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Organic letters, 16(1), 118-121. Retrieved from [Link]

  • Layek, K., et al. (2019). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances, 9(59), 34335-34353. Retrieved from [Link]

  • Hilton, P. J., McKinnon, W., Gravett, E. G., & Lord, G. (2016). A New Route to 5-Aryl and 5-Heteroaryl-2-pyrones via Suzuki Coupling of a 2-Pyrone-5-boronate ester. Molecules, 21(4), 455. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2018, July 17). Suzuki Coupling Mechanism and Applications [Video]. YouTube. Retrieved from [Link]

Sources

Comparative

comparison of the pharmacokinetic properties of fluorinated versus non-fluorinated analogs

[1] Executive Summary: The "Fluorine Effect" in Pharmacokinetics[1][2] In modern medicinal chemistry, the strategic replacement of hydrogen (H) or hydroxyl (-OH) groups with fluorine (F) is a cornerstone tactic for optim...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Fluorine Effect" in Pharmacokinetics[1][2]

In modern medicinal chemistry, the strategic replacement of hydrogen (H) or hydroxyl (-OH) groups with fluorine (F) is a cornerstone tactic for optimizing lead compounds.[1] Approximately 20-30% of newly approved drugs contain at least one fluorine atom. This guide objectively compares the pharmacokinetic (PK) profiles of fluorinated analogs against their non-fluorinated parent compounds, focusing on metabolic stability, membrane permeability, and distribution.

Key Differentiator: The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for C-H). This thermodynamic stability, combined with fluorine’s high electronegativity (3.98 Pauling scale), fundamentally alters the ADME (Absorption, Distribution, Metabolism, Excretion) landscape of a molecule without significantly changing its steric footprint (Van der Waals radius: F = 1.47 Å vs. H = 1.20 Å).

Physicochemical & Mechanistic Comparison

The following table summarizes the core physicochemical shifts observed when substituting Hydrogen for Fluorine, and their direct impact on Pharmacokinetics.

Table 1: Physicochemical Impact of Fluorine Substitution[4]
ParameterNon-Fluorinated Analog (C-H)Fluorinated Analog (C-F)PK Consequence
Bond Strength ~99 kcal/mol (Labile)~116 kcal/mol (Stable)Metabolic Blocking: Prevents oxidative metabolism (e.g., CYP450 hydroxylation) at specific sites, extending half-life (

).
Lipophilicity (LogP) BaselineGenerally Increases (+0.2 to +0.5 LogP units)Permeability: Enhances passive diffusion across membranes. Can increase Volume of Distribution (

).
Acidity (pKa) BaselineLowers pKa of adjacent basic amines (by 1-2 units)Bioavailability: Reduces lysosomal trapping; improves oral absorption by reducing ionization at physiological pH.
Electron Density Standard distributionStrong inductive withdrawal (-I effect)Metabolic Routing: Deactivates aromatic rings toward electrophilic attack; alters CYP450 binding affinity.

Visualizing the Mechanism: Metabolic Blocking

The primary driver for fluorination is the mitigation of "metabolic soft spots." The diagram below illustrates how fluorine substitution blocks Cytochrome P450-mediated oxidation.

MetabolicBlocking Substrate Drug Candidate (C-H Bond) CYP450 CYP450 Enzyme (Oxidative Attack) Substrate->CYP450 High Affinity Metabolite Hydroxylated Metabolite (Rapid Clearance) CYP450->Metabolite H-Abstraction Blocked Metabolic Blockade (Steric/Electronic Shield) CYP450->Blocked Oxidation Fails Fluorinated Fluorinated Analog (C-F Bond) Fluorinated->CYP450 Binding Stable Intact Drug (Extended Half-Life) Blocked->Stable Recirculation

Figure 1: Mechanism of metabolic stabilization. The C-F bond resists the hydrogen abstraction step required for CYP450-mediated hydroxylation.

Case Study: Fentanyl vs. Para-Fluorofentanyl (pFF)

A direct comparison of Fentanyl (non-fluorinated) and its analog Para-fluorofentanyl (pFF) reveals how fluorination affects distribution and toxicity, even when plasma clearance appears similar.

Context: Para-fluorofentanyl adds a single fluorine atom to the aniline ring of the fentanyl scaffold.[2]

Table 2: Comparative PK Data (Rat Model, 300 µg/kg SC)
PK ParameterFentanyl (Non-Fluorinated)Para-Fluorofentanyl (Fluorinated)Interpretation
Plasma

~60-90 min~60-90 min (No significant diff)Systemic clearance is comparable; fluorine does not protect the primary metabolic site (N-dealkylation) in this specific scaffold.
Brain Concentration Baseline> 200% of Fentanyl Lipophilicity Effect: The C-F substitution significantly enhances Blood-Brain Barrier (BBB) penetration.
Brain:Plasma Ratio LowerSignificantly Higher pFF partitions more aggressively into lipid-rich CNS tissue.
Pharmacodynamics Standard AnalgesiaIncreased Hypothermia & ToxicityHigher CNS exposure leads to amplified off-target/toxic effects despite similar plasma levels.

Data Source: Comparison derived from in vivo pharmacokinetic studies of fentanyl analogs [1, 14].

Experimental Protocols for Comparative Assessment

To validate the "Fluorine Effect" in your own lead optimization, use the following self-validating protocols.

Protocol A: Comparative Intrinsic Clearance ( ) Assay

Objective: Quantify the metabolic stability conferred by fluorine substitution using Human Liver Microsomes (HLM).

Materials:

  • Test Compounds (Fluorinated vs. Non-fluorinated pair) at 10 mM in DMSO.

  • Pooled Human Liver Microsomes (20 mg/mL protein).

  • NADPH Regenerating System.

  • Phosphate Buffer (100 mM, pH 7.4).

  • LC-MS/MS for quantification.

Workflow:

  • Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer.

  • Incubation: Pre-incubate 1 µM test compound with microsomes for 5 min at 37°C.

  • Initiation: Add NADPH to start the reaction.

  • Sampling: Aliquot 50 µL at

    
     min into ice-cold acetonitrile (containing internal standard) to quench.
    
  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    determines
    
    
    and
    
    
    .

Validation Criteria:

  • Positive Control: Verapamil (High clearance) and Warfarin (Low clearance) must fall within historical ranges.

  • Causality Check: If the fluorinated analog shows

    
     improvement in 
    
    
    
    , the metabolic soft spot may not be at the fluorination site (check for N-dealkylation or hydrolysis).
Protocol B: LogD Determination (Shake-Flask Method)

Objective: Measure the lipophilicity shift (


) caused by fluorination.

Workflow:

  • Phase Preparation: Saturate 1-Octanol with Phosphate Buffer (pH 7.4) and vice-versa for 24 hours.

  • Equilibration: Dissolve test compound in the octanol phase. Add equal volume of buffer phase.

  • Agitation: Shake for 4 hours at 25°C; centrifuge to separate phases.

  • Quantification: Measure concentration in both phases using HPLC-UV.

  • Calculation:

    
    .
    

Strategic Decision Tree: When to Fluorinate?

Use this logic flow to determine if fluorination is the correct strategy for your PK problem.

FluorineStrategy Problem PK Issue Identified Metab High Metabolic Clearance? Problem->Metab Perm Low CNS/Cell Permeability? Problem->Perm Potency Low Potency? Problem->Potency Soln1 Block Metabolic Site (Replace H with F) Metab->Soln1 Oxidative Attack Soln2 Increase Lipophilicity (Add F to Ring/Alkyl) Perm->Soln2 Need LogP Boost Soln3 Modulate pKa (F near Basic Amine) Perm->Soln3 Reduce Ionization Potency->Soln2 Hydrophobic Pocket Warning Check Solubility (F can reduce solubility) Soln2->Warning Risk

Figure 2: Decision matrix for deploying fluorine in lead optimization.

References

  • Vertex AI Search. (2025). Pharmacokinetic comparison of fluorinated vs non-fluorinated analogs. 2

  • Journal of Medicinal Chemistry. (2016). Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability. 3

  • TandF Online. (2008). The role of fluorine in medicinal chemistry: Altered physicochemical properties. Link[4][5]

  • MDPI. (2023).[6] A Remarkable Difference in Pharmacokinetics of Fluorinated Versus Iodinated Photosensitizers. 6[4][6]

  • NIH PubMed. (2015). Applications of Fluorine in Medicinal Chemistry. 7

Sources

Validation

Comparative Guide: Validating the Mechanism of Action of 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde-Derived Reversible Covalent Inhibitors

Executive Summary 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde represents a privileged scaffold in modern drug discovery, primarily utilized to generate Reversible Covalent Inhibitors (RCIs) . Unlike traditional non-covale...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-(4-Chloro-2-fluorophenyl)nicotinaldehyde represents a privileged scaffold in modern drug discovery, primarily utilized to generate Reversible Covalent Inhibitors (RCIs) . Unlike traditional non-covalent drugs or irreversible "suicide" inhibitors (e.g., acrylamides), these compounds utilize the nicotinaldehyde moiety as a "soft" electrophilic warhead. This warhead forms a transient Schiff base (imine) with specific nucleophilic residues—typically an N-terminal Valine (as seen in Hemoglobin modulators like Voxelotor) or a catalytic Lysine in kinases.

This guide provides a rigorous framework for validating the Mechanism of Action (MoA) of these compounds, distinguishing their unique kinetic profile from alternative modalities.

Part 1: The Mechanistic Proposition

The primary MoA of nicotinaldehyde derivatives is Schiff Base Formation .

  • Reaction:

    
    
    
  • Key Feature: The reaction is thermodynamically driven but kinetically reversible. This allows for high potency (driven by the covalent bond) without the permanent protein modification associated with toxicity in irreversible inhibitors.

Comparative Analysis: Nicotinaldehydes vs. Alternatives

The following table contrasts the performance and validation metrics of Nicotinaldehyde-derived RCIs against standard alternatives.

FeatureNicotinaldehyde Derivatives (RCI) Acrylamides (Irreversible) Standard Non-Covalent
Binding Mechanism Reversible Covalent (Schiff Base)Irreversible Covalent (Michael Addition)Ionic/H-bond/Van der Waals
Target Residue Primary Amines (Lys, N-term Val)Cysteines (Thiol)Hydrophobic Pockets
Kinetics (

)
Slow, tunable off-rateEffectively zero (

)
Fast off-rate
Residence Time Extended (Hours)Permanent (Turnover dependent)Short (Minutes)
Key Liability Aldehyde Oxidase (AOX) Metabolism Immunogenicity / Off-target toxicityLow potency / Rapid clearance
Validation Gold Standard Jump-Dilution & Intact MS Washout Assays

/

Part 2: Validation Protocols (SOPs)

Protocol A: Biochemical Confirmation of Adduct Formation (Intact Protein MS)

Objective: Prove that the compound forms a covalent bond with the target protein and determine the stoichiometry.

  • Incubation: Incubate the target protein (

    
    ) with the nicotinaldehyde derivative (
    
    
    
    , 5x excess) in physiological buffer (pH 7.4) for 1 hour.
    • Critical Note: Avoid amine-containing buffers (Tris, Glycine) as they will compete with the protein for the aldehyde warhead. Use PBS or HEPES.

  • Stabilization (Optional but Recommended): Treat a specific aliquot with

    
     (Sodium cyanoborohydride).
    
    • Reasoning: This reduces the transient imine (Schiff base) to a stable secondary amine, "freezing" the complex for easier detection if the imine is unstable during ionization.

  • Analysis: Inject onto an LC-MS (Q-TOF or Orbitrap) using a C4 column for intact protein separation.

  • Data Interpretation:

    • Positive Result: Deconvolution of the mass spectrum reveals a mass shift corresponding to the molecular weight of the inhibitor minus water (

      
      ).
      
    • Self-Validation: If the reduced sample (

      
      ) shows the adduct but the non-reduced sample does not, the interaction is highly reversible and labile.
      
Protocol B: Kinetic Validation of Reversibility (Jump-Dilution Assay)

Objective: Distinguish between Reversible Covalent (Nicotinaldehyde) and Irreversible (Acrylamide) mechanisms.


 is insufficient for this class; you must measure Residence Time (

).
  • Formation: Incubate Enzyme (

    
    ) with Inhibitor (
    
    
    
    ) for 1 hour to reach equilibrium (
    
    
    ).
  • The "Jump": Rapidly dilute the mixture 100-fold into a reaction buffer containing the substrate.

    • Result: The inhibitor concentration drops to

      
      , forcing dissociation.
      
  • Measurement: Monitor enzymatic product formation continuously over 2 hours.

  • Analysis:

    • Irreversible Inhibitor: No recovery of activity (flat line).

    • Fast Non-Covalent: Instant recovery of activity (linear slope immediately).

    • Nicotinaldehyde RCI: Slow, exponential recovery of activity as the Schiff base hydrolyzes.

    • Calculation: Fit the progress curve to the integrated rate equation to derive

      
       and Residence Time (
      
      
      
      ).[1]
Protocol C: Metabolic Stability "Litmus Test" (Aldehyde Oxidase)

Objective: Nicotinaldehydes are prime substrates for Aldehyde Oxidase (AOX), which oxidizes the aldehyde to a carboxylic acid, rendering the warhead inert. This is the #1 failure mode for this scaffold.

  • System: Use human liver cytosol (HLC) specifically enriched for AOX, or recombinant human AOX1.

    • Note: Microsomes often lack sufficient AOX activity; Cytosol is required.

  • Inhibitor Check: Run a parallel control with Hydralazine (a specific AOX inhibitor).

  • Workflow:

    • Incubate Compound + HLC.

    • Incubate Compound + HLC + Hydralazine.

  • Validation: If clearance is high in HLC but halted by Hydralazine, the nicotinaldehyde is being metabolized by AOX. Structural modification (e.g., steric hindrance at the C2/C4 pyridine positions) is required to block AOX access.

Part 3: Mechanism & Workflow Visualization

Diagram 1: The Reversible Covalent Kinetic Pathway

This diagram illustrates the specific kinetic pathway validated by the Jump-Dilution protocol.

RCI_Mechanism E Free Enzyme (Active) EI_NonCov Non-Covalent Complex (EI) E->EI_NonCov k_on (Fast) Product Metabolized Substrate E->Product Catalysis I Nicotinaldehyde Inhibitor I->EI_NonCov k_on (Fast) EI_NonCov->E k_off (Fast) EI_NonCov->I k_off (Fast) EI_Cov Covalent Schiff Base (E-I*) EI_NonCov->EI_Cov k_inact (Bond Formation) EI_Cov->EI_NonCov k_rev (Hydrolysis)

Caption: The two-step binding mechanism. Validation targets the


 step, distinguishing nicotinaldehydes from irreversible inhibitors where 

.
Diagram 2: The Validation Decision Tree

A logic flow for researchers to validate the scaffold.

Validation_Workflow Start Compound Synthesis: 5-(4-Chloro-2-fluorophenyl)nicotinaldehyde Step1 Assay 1: Intact Protein MS (PBS Buffer, No Tris) Start->Step1 Decision1 Mass Shift observed? Step1->Decision1 Step2 Assay 2: Jump-Dilution (100x Dilution) Decision1->Step2 Yes (+Adduct) Fail1 STOP: Non-covalent binder or No binding Decision1->Fail1 No Decision2 Activity Recovery? Step2->Decision2 Step3 Assay 3: AOX Stability (Human Cytosol + Hydralazine) Decision2->Step3 Slow Recovery Decision2->Fail1 Instant Recovery Fail2 STOP: Irreversible (Toxicity Risk) Decision2->Fail2 No Recovery Success VALIDATED MOA: Reversible Covalent Inhibitor Step3->Success Stable

Caption: Step-by-step decision matrix for validating the specific MoA of nicotinaldehyde derivatives.

References

  • Metcalf, B. et al. (2017). "Discovery of Voxelotor (GBT440), a Potent, Once-Daily HbS Polymerization Inhibitor for the Treatment of Sickle Cell Disease." ACS Medicinal Chemistry Letters. Link

  • Singh, J. et al. (2011). "The resurgence of covalent drugs."[2] Nature Reviews Drug Discovery. Link

  • Copeland, R. A. (2013). "Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists." Wiley. Link

  • Pryde, D. C. et al. (2017). "Aldehyde Oxidase: An Enzyme of Emerging Importance in Drug Discovery."[3] Journal of Medicinal Chemistry. Link

  • Bandgar, B.P. et al. (2010). "Synthesis and biological activities of nicotinaldehyde based azlactones." Indian Journal of Chemistry. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.